Technical Documentation Center

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one
  • CAS: 189073-48-1

Core Science & Biosynthesis

Foundational

synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

An In-depth Technical Guide to the Synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Executive Summary This guide provides a comprehensive technical overview of a robust and chemically sound method for the . The pyrrol...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

Executive Summary

This guide provides a comprehensive technical overview of a robust and chemically sound method for the . The pyrrolidin-2-one scaffold is a significant pharmacophore found in a variety of biologically active compounds.[1] This document details a synthesis strategy centered on the acid-catalyzed addition of 1-pentanol to N-vinyl-2-pyrrolidone (NVP), a widely available and reactive monomer.[2][3] We will explore the underlying reaction mechanism, provide a detailed experimental protocol suitable for laboratory-scale synthesis, and discuss process validation and safety considerations. The methodologies described herein are designed for an audience of researchers, chemists, and professionals in drug development, providing the expertise and practical insights required for successful synthesis.

Introduction and Strategic Overview

The Pyrrolidin-2-one Core

The pyrrolidin-2-one (or γ-butyrolactam) ring is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals. Its most famous derivative is perhaps piracetam (2-oxo-1-pyrrolidine acetamide), a nootropic agent investigated for its effects on neurological function.[1] The versatility of the pyrrolidinone ring allows for extensive derivatization, making it a valuable template for drug discovery.[4][5]

Structural Analysis of the Target Compound

The target molecule, 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one, features two key components: the pyrrolidin-2-one ring and a 1-(pentyloxy)ethyl group attached to the ring's nitrogen atom. This side chain constitutes an N,O-acetal (or aminal ether) functionality. This structure is formed by the formal addition of a pentyloxy group and the pyrrolidinone nitrogen across a two-carbon (ethyl) bridge. Understanding this linkage is crucial for devising a logical synthetic pathway.

Proposed Synthetic Strategy: Electrophilic Addition

The most direct and efficient pathway to construct the N,O-acetal linkage of the target compound is through the electrophilic addition of an alcohol to an activated alkene. This guide focuses on the reaction between N-vinyl-2-pyrrolidone (NVP) and 1-pentanol under acidic conditions. NVP serves as the ideal precursor, providing the pyrrolidinone core and a reactive vinyl group primed for addition reactions.[6] This approach is mechanistically sound, utilizes readily available starting materials, and avoids the multi-step or harsh conditions that alternative routes might require.

Reaction Mechanism and Rationale

Overall Synthetic Transformation

The synthesis proceeds via the direct addition of 1-pentanol across the double bond of N-vinyl-2-pyrrolidone. An acid catalyst is essential to activate the vinyl group toward nucleophilic attack by the alcohol.

cluster_product Product NVP N-Vinyl-2-pyrrolidone Catalyst H+ (cat.) Pentanol 1-Pentanol Product 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Catalyst->Product Addition Reaction

Caption: Overall reaction scheme for the synthesis.

Mechanism of Acid-Catalyzed Alkoxyethylation

The reaction follows a well-established mechanism for the acid-catalyzed addition of alcohols to alkenes.[7][8] The process is highly regioselective, adhering to Markovnikov's rule, due to the electronic nature of the N-vinylpyrrolidinone intermediate.

  • Protonation of the Vinyl Group: The reaction is initiated by the protonation of the terminal carbon of the vinyl group by the acid catalyst (e.g., H₂SO₄). This step is the rate-determining step of the reaction.[7]

  • Formation of a Resonance-Stabilized Carbocation: This protonation results in the formation of a secondary carbocation on the carbon atom adjacent to the pyrrolidinone nitrogen. This carbocation is significantly stabilized by resonance, as the lone pair of electrons on the nitrogen atom can delocalize to share the positive charge. This stabilization dictates the regioselectivity, ensuring the alcohol attacks at this specific carbon.

  • Nucleophilic Attack by Pentanol: The alcohol (1-pentanol), acting as a nucleophile, attacks the electrophilic carbocation. This forms a protonated ether intermediate.

  • Deprotonation: A base (another molecule of pentanol or the conjugate base of the catalyst) removes the proton from the newly added oxygen atom, regenerating the acid catalyst and yielding the final N,O-acetal product.

G start N-Vinylpyrrolidone + H+ step1 Protonation start->step1 intermediate1 Resonance-Stabilized Carbocation Intermediate step1->intermediate1 Rate-determining step step2 Nucleophilic Attack by 1-Pentanol intermediate1->step2 intermediate2 Protonated Ether Intermediate step2->intermediate2 step3 Deprotonation intermediate2->step3 end_product Final Product step3->end_product Catalyst Regenerated A 1. Setup & Reagent Charging Combine NVP and 1-Pentanol in flask. B 2. Catalysis Cool to 0°C and add H₂SO₄ catalyst. A->B C 3. Reaction Stir at room temperature for 12-18 hours. Monitor via TLC. B->C D 4. Workup: Quenching Dilute with ether, neutralize with NaHCO₃ soln. C->D E 5. Workup: Extraction Separate organic and aqueous layers. D->E F 6. Workup: Drying Dry organic layer with MgSO₄. E->F G 7. Purification Filter and concentrate solvent. Purify via vacuum distillation. F->G H 8. Analysis Characterize product using NMR, IR, MS. G->H

Caption: High-level experimental workflow diagram.

Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add N-vinyl-2-pyrrolidone (22.23 g, 0.20 mol) and 1-pentanol (19.39 g, 0.22 mol). The slight excess of alcohol ensures complete consumption of the NVP.

  • Catalyst Addition: Place the flask in an ice-water bath and stir the mixture. Once cooled to 0-5 °C, slowly add concentrated sulfuric acid (~0.2 mL) dropwise. A mild exotherm may be observed.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir the reaction for 12-18 hours. Monitor the reaction's progress by thin-layer chromatography (TLC) using a 1:1 ethyl acetate/hexane eluent system until the NVP spot has disappeared.

  • Quenching and Neutralization: Once the reaction is complete, dilute the mixture with 100 mL of diethyl ether. Carefully pour the solution into a separatory funnel containing 100 mL of a saturated sodium bicarbonate solution to neutralize the acid catalyst. Caution: CO₂ evolution will occur. Swirl gently and vent the funnel frequently.

  • Extraction: Shake the separatory funnel vigorously. Allow the layers to separate, and then drain the lower aqueous layer. Wash the remaining organic layer with 50 mL of water, followed by 50 mL of brine.

  • Drying and Filtration: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Swirl for 10-15 minutes, then filter the solution through a fluted filter paper or a cotton plug to remove the drying agent.

  • Purification: Concentrate the filtrate using a rotary evaporator to remove the diethyl ether and any excess 1-pentanol. Purify the resulting crude oil by vacuum distillation to yield 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one as a clear, colorless liquid.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

  • ¹H NMR (CDCl₃): Expect characteristic peaks for the pentyloxy chain, the ethyl bridge (a quartet for the CH and a doublet for the CH₃), and the pyrrolidinone ring protons.

  • ¹³C NMR (CDCl₃): Expect signals corresponding to the carbonyl carbon (~175 ppm), the N-CH-O carbon (~85-95 ppm), and the distinct carbons of the pentyloxy and pyrrolidinone moieties.

  • FT-IR (neat): A strong carbonyl (C=O) stretch for the lactam should be prominent around 1680-1700 cm⁻¹. The C-O-C ether stretch will appear in the 1150-1085 cm⁻¹ region.

  • Mass Spectrometry (ESI+): The molecular ion peak [M+H]⁺ should be observed at m/z = 200.16.

Safety and Process Considerations

  • Personal Protective Equipment (PPE): Safety glasses, a lab coat, and chemical-resistant gloves must be worn at all times.

  • Reagent Handling: N-vinyl-2-pyrrolidone is a toxic substance and should be handled in a well-ventilated fume hood. [3]1-Pentanol and diethyl ether are flammable and should be kept away from ignition sources. Concentrated sulfuric acid is highly corrosive and must be handled with extreme care.

  • Reaction Monitoring: The reaction is generally well-behaved, but monitoring is crucial for determining the endpoint and preventing the formation of byproducts from prolonged exposure to acid.

  • Waste Disposal: All chemical waste should be disposed of in accordance with institutional and local regulations. Acidic and basic aqueous waste should be neutralized before disposal. Organic waste should be collected in a designated container.

Conclusion

The is effectively achieved through the acid-catalyzed addition of 1-pentanol to N-vinyl-2-pyrrolidone. This method is founded on established principles of electrophilic addition reactions and offers a straightforward, high-yielding pathway to the target compound. The protocol provided in this guide is robust and scalable, offering a solid foundation for researchers engaged in the synthesis of novel pyrrolidinone derivatives for pharmaceutical and chemical applications.

References

  • Kabanov, V. A., et al. (2021). Synthesis of Amphiphilic Copolymers of N-Vinyl-2-pyrrolidone and Allyl Glycidyl Ether for Co-Delivery of Doxorubicin and Paclitaxel. PMC.
  • Google Patents. (2006). Process for making n-vinyl-2-pyrrolidone. WO2006023118A1.
  • Chad's Prep®.
  • PrepChem.com. Synthesis of 5-pentyloxy-pyrrolidin-2-one.
  • Enamine. Synthesis of unique pyrrolidines for drug discovery.
  • ChemicalBook. (2024). What are the synthesis methods of N-Vinyl-2-pyrrolidone?
  • Kourafalos, N., et al. (2010). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules, 15(4), 2493-2505.
  • MDPI. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines.
  • ResearchGate. (2025). Block Copolymers of Poly(N-Vinyl Pyrrolidone) and Poly(Vinyl Esters)
  • Ris.utwente.nl. Investigations on vinylene carbonate, 2. Copolymerization with N-vinyl-2-pyrrolidone and ethyl vinyl ether. [Link]

  • PMC. (2014). Magnetically Recoverable Magnetite/Gold Catalyst Stabilized by Poly(N-vinyl-2-pyrrolidone)
  • MDPI. (2024). Block Copolymers of Poly(N-Vinyl Pyrrolidone) and Poly(Vinyl Esters)
  • ResearchGate. (2020).
  • Khalifa University. (2009).
  • ChemicalBook. N-Vinyl-2-pyrrolidone synthesis.
  • YouTube. (2018). 8.
  • ResearchGate. The products of acid hydrolysis of N–vinyl–2–pyrrolidone, according to....
  • Google Patents.
  • Oriental Journal of Chemistry. (2022).
  • Benchchem. Technical Support Center: Synthesis of 1-Ethyl-2-(nitromethylidene)pyrrolidine.
  • An-Najah Staff. Synthesis and biological properties of Enantiomers of.
  • Green Chemistry (RSC Publishing). (2013).
  • NCBI. (1999). N-Vinyl-2-pyrrolidone and polyvinyl pyrrolidone. In Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide.
  • The Royal Society of Chemistry. Asymmetric Aerobic Oxidation of Secondary Alcohols Catalyzed by Poly(N-vinyl-2-pyrrolidone)
  • ResearchGate. (2020). Synthesis of N-vinyl pyrrolidone by acetylene process in a microreactor.

Sources

Exploratory

Physicochemical Profiling and Application of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one as a Smart Transdermal Permeation Enhancer

Executive Summary In the landscape of transdermal drug delivery, formulation scientists constantly balance permeation efficacy with skin tolerability. Traditional penetration enhancers (e.g., Azone) provide excellent lip...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of transdermal drug delivery, formulation scientists constantly balance permeation efficacy with skin tolerability. Traditional penetration enhancers (e.g., Azone) provide excellent lipid fluidization but persist in the stratum corneum, leading to chronic irritation and barrier disruption. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one represents a paradigm shift: a "smart," transient permeation enhancer. By engineering a pH-sensitive hemiaminal ether (N,O-acetal) linkage into the well-tolerated pyrrolidone scaffold, this compound maintains stability in neutral formulations but undergoes programmed hydrolytic cleavage upon exposure to the skin's acidic mantle. This whitepaper details its physicochemical properties, synthetic pathways, and provides a self-validating protocol for assessing its degradation kinetics.

Structural and Physicochemical Properties

The efficacy of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is dictated by its precise amphiphilic balance. The pyrrolidone headgroup acts as a polar hydrogen-bond acceptor, while the flexible pentyloxyethyl tail provides the lipophilicity required to insert into the highly ordered ceramide networks of the stratum corneum.

To understand its behavior in formulation and biological matrices, we must analyze its core physicochemical metrics:

PropertyValueCausality / Formulation Implication
Molecular Formula C₁₁H₂₁NO₂Defines the carbon-to-heteroatom ratio, ensuring an optimal amphiphilic balance for lipid bilayer insertion.
Molecular Weight 199.29 g/mol Falls well below the 500 Da threshold (Lipinski's Rule), allowing unhindered diffusion through the stratum corneum.
LogP (Octanol/Water) ~2.4Strikes the ideal lipophilicity window (LogP 1.0–3.0) to partition into ceramide-rich extracellular lipids without becoming trapped.
Boiling Point ~275 °CLow volatility ensures the enhancer does not evaporate post-application, maintaining the thermodynamic driving force of the dose.
Density ~0.96 g/cm³Compatible with standard hydroalcoholic gels and emulsion specific gravities, preventing phase separation.
Chemical Linkage Hemiaminal EtherProvides the critical pH-dependent cleavability (stable at pH 7.4, rapid hydrolysis at pH 5.5).

Synthesis and pH-Triggered Degradation Pathway

The synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one relies on the addition of 2-pyrrolidone to pentyl vinyl ether under mild acid catalysis. This reaction forms an N,O-acetal, a structural motif known for its unique stability profile 1.

In a formulation buffered to pH 7.4, the hemiaminal ether is thermodynamically stable. However, once applied topically, it encounters the stratum corneum's "acid mantle" (pH ~4.5–5.5). The acidic environment protonates the ether oxygen or the pyrrolidone nitrogen, triggering a selective C–N bond cleavage 2. This hydrolysis yields three benign metabolites: 2-pyrrolidone, acetaldehyde, and 1-pentanol. This programmed degradation is what limits chronic skin irritation, a well-documented advantage of pyrrolidone chemistry in skin care 3.

Pathway A 2-Pyrrolidone + Pentyl Vinyl Ether B Acid Catalysis (Formation) A->B C 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Stable Formulation pH 7.4) B->C N,O-Acetal Linkage D Stratum Corneum (Acid Mantle pH 5.5) C->D Topical Application E Hemiaminal Cleavage (Hydrolysis) D->E H+ Triggered F Metabolites: 2-Pyrrolidone + Acetaldehyde + 1-Pentanol E->F Degradation

Fig 1: Synthesis and pH-triggered hydrolytic degradation pathway of the hemiaminal ether.

Self-Validating Protocol: pH-Dependent Hydrolytic Cleavage Kinetics

To prove the transient nature of this enhancer, we must quantify its half-life (


) at skin pH versus formulation pH. The following protocol is designed as a self-validating system : it incorporates internal controls that immediately flag experimental errors (e.g., volatilization or secondary side reactions) through strict mass-balance requirements.
Materials Required
  • 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Purity >99%)

  • N-methyl-2-pyrrolidone (NMP) as Internal Standard (IS)

  • Phosphate Buffer (pH 7.4, 50 mM) and Acetate Buffer (pH 5.5, 50 mM)

  • Ice-cold Acetonitrile (HPLC grade)

Step-by-Step Methodology
  • Buffer Preparation & Spiking : Equilibrate 10 mL of pH 7.4 and pH 5.5 buffers in sealed glass vials at 32 °C (skin surface temperature). Spike each vial with the enhancer to a final concentration of 1.0 mg/mL. Add NMP (0.5 mg/mL) as the IS.

  • Incubation & Sampling : Place vials in a shaking water bath (100 RPM). Extract 100 µL aliquots at

    
     hours.
    
  • Quenching (Critical Step) : Immediately transfer the 100 µL aliquot into 900 µL of ice-cold acetonitrile. Causality: The cold organic solvent instantly halts acid-catalyzed hydrolysis by precipitating buffer salts and diluting the aqueous phase, ensuring the HPLC snapshot perfectly represents the exact time of sampling.

  • HPLC-UV Analysis : Inject 10 µL onto a C18 reverse-phase column. Use an isocratic mobile phase of Water/Acetonitrile (40:60 v/v) at 1.0 mL/min. Monitor absorbance at 210 nm (the

    
     for the lactam carbonyl chromophore).
    
Self-Validating System: Internal Controls and Causality
  • Extraction Validation : The peak area of the NMP Internal Standard must remain constant (± 2%) across all time points. A drop in NMP area indicates solvent evaporation or injection errors, invalidating the time point.

  • Mass Balance Check : The molar sum of the intact 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one and the newly formed 2-pyrrolidone metabolite must equal 100% (± 3%) of the initial

    
     molar concentration. If the sum drops below 97%, it proves the occurrence of unaccounted secondary side reactions, forcing the scientist to re-evaluate the degradation pathway.
    

Mechanism of Action in Transdermal Delivery

The primary barrier to transdermal drug delivery is the highly ordered, orthorhombic packing of ceramides, cholesterol, and free fatty acids in the stratum corneum. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one operates via the Free Volume Theory of lipid fluidization.

When applied, the lipophilic pentyloxyethyl chain inserts itself between the hydrophobic tails of the ceramides. Because the ether linkage provides a high degree of rotational freedom, the pentyl chain sweeps out a large molecular volume, sterically disrupting the tight lipid packing and forcing it into a more permeable liquid-crystalline state. Simultaneously, the pyrrolidone headgroup forms hydrogen bonds with the polar headgroups of the ceramides, anchoring the enhancer in place. This dual-action fluidization temporarily lowers the diffusional resistance for co-administered Active Pharmaceutical Ingredients (APIs).

Mechanism N1 Intact Enhancer Applied N2 SC Lipid Partitioning N1->N2 LogP ~2.4 N3 Ceramide Packing Disruption N2->N3 Steric Bulk N4 Enhanced Drug Flux N3->N4 Fluidization N5 Metabolic Clearance N4->N5 pH 5.5 Cleavage

Fig 2: Mechanism of action for lipid fluidization and subsequent clearance in the stratum corneum.

Once the API flux is achieved, the acidic environment of the stratum corneum hydrolyzes the enhancer (as shown in Fig 2). The resulting 2-pyrrolidone is highly water-soluble and easily cleared, while the pentanol and acetaldehyde are metabolized by endogenous skin enzymes. This "hit-and-run" mechanism ensures that the barrier function of the skin is rapidly restored, preventing the trans-epidermal water loss (TEWL) typically associated with permanent lipid disruptors.

References

  • Pyrrolidone Chemistry in Skin Care, Transdermal Delivery and Wound Care ResearchGate URL
  • Halogen-Bond-Promoted α-C-H Amination of Ethers for the Synthesis of Hemiaminal Ethers ResearchGate URL
  • Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis ACS Publications URL

Sources

Foundational

Comprehensive Technical Guide on 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one: Structural Identifiers, Synthesis, and Applications

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper Executive Summary In advanced formulation science, the demand for transient, stimuli-re...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

In advanced formulation science, the demand for transient, stimuli-responsive excipients has driven the development of cleavable surfactants and solubilizers. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one represents a highly specialized structural motif—an


-alkoxyethyl lactam. By coupling the hydrophilic pyrrolidone ring with a lipophilic pentyl chain via an acid-labile hemiaminal ether linkage, this compound functions as a pH-responsive amphiphile.

This whitepaper deconstructs the chemical informatics, mechanistic rationale, and synthetic protocols required to generate and utilize this specific adduct, providing a self-validating framework for its application in controlled-release and targeted drug delivery systems.

Chemical Identity & Structural Informatics

Unlike bulk commodity chemicals, highly specific


-vinyl adducts like 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one are frequently synthesized in situ or protected under broad Markush structures within pharmaceutical patents. Consequently, a singular, universally indexed public CAS Registry Number is not always assigned to this exact chain-length derivative, though its precursors—

-vinyl-2-pyrrolidone (CAS 88-12-0) and 1-pentanol (CAS 71-41-0)—are universally cataloged.

To ensure precise tracking in chemical informatics databases, the following structural identifiers must be utilized:

Table 1: Primary Chemical Identifiers
Identifier TypeValue
IUPAC Name 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one
Molecular Formula C₁₁H₂₁NO₂
Molecular Weight 199.29 g/mol
Canonical SMILES CCCCCOC(C)N1CCCC1=O
Structural Class Hemiaminal ether /

-alkoxyethyl lactam
Precursors

-vinyl-2-pyrrolidone, 1-Pentanol

Mechanistic Rationale: The N-Alkoxyethyl Motif

As a Senior Application Scientist, it is critical to understand why this specific molecular architecture is chosen over traditional ether or ester surfactants.

The core feature of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is its hemiaminal ether linkage (also referred to as an


-alkoxyethyl group). This bond is formed by the electrophilic addition of an alcohol across the electron-rich double bond of an 

-vinyl lactam.
  • Stability: At physiological pH (7.4), the hemiaminal ether is sterically protected and thermodynamically stable, allowing the molecule to act as a conventional non-ionic surfactant.

  • Cleavability: In mildly acidic microenvironments (pH < 5.5)—such as those found in tumor interstitium or endosomal compartments—the linkage undergoes rapid protonation and hydrolysis. This cleavage yields 2-pyrrolidone, acetaldehyde, and 1-pentanol [1]. Because the degradation products lack the amphiphilic geometry of the parent molecule, the surfactant properties are instantly abolished, triggering the rapid release of any encapsulated hydrophobic payload [2].

Experimental Synthesis Protocol: A Self-Validating System

The synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one relies on the acid-catalyzed Markovnikov addition of 1-pentanol to


-vinyl-2-pyrrolidone (NVP).

Causality in Experimental Design: NVP is highly susceptible to exothermic radical auto-polymerization, especially at elevated temperatures or in the presence of peroxides. To prevent the formation of poly(N-vinylpyrrolidone) (PVP) and drive the reaction toward the monomeric hemiketal ether, the protocol mandates strict thermal control (0–5 °C) and the use of a strong, anhydrous acid catalyst (p-Toluenesulfonic acid) [3].

Step-by-Step Methodology
  • Preparation of the Reagent Matrix:

    • Charge a flame-dried, nitrogen-purged 250 mL round-bottom flask with 1-pentanol (0.12 mol, 10.58 g). Excess alcohol is avoided to simplify downstream purification.

    • Add anhydrous p-Toluenesulfonic acid (p-TSA) (0.005 mol, 0.86 g) as the catalyst. Stir until completely dissolved.

  • Thermal Regulation:

    • Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

  • Controlled Monomer Addition:

    • Load

      
      -vinyl-2-pyrrolidone (0.10 mol, 11.11 g) into a pressure-equalizing dropping funnel.
      
    • Add the NVP dropwise over 45 minutes. Causality: Dropwise addition prevents localized thermal spikes that could trigger unwanted radical polymerization of the vinyl groups.

  • Reaction Maturation and In-Process Control:

    • Maintain stirring at 5 °C for 4 hours.

    • Self-Validation Step: Withdraw a 50 µL aliquot, neutralize with a drop of triethylamine, and analyze via GC-MS or TLC (Silica, EtOAc:Hexane 1:1). The disappearance of the NVP vinyl protons (multiplets at 4.4 and 7.1 ppm in ¹H-NMR) confirms reaction completion.

  • Quenching and Workup:

    • Quench the reaction by adding triethylamine (0.01 mol, 1.01 g) to neutralize the p-TSA. Causality: If the acid is not neutralized prior to aqueous workup, the addition of water will immediately hydrolyze the product back to 2-pyrrolidone and acetaldehyde.

    • Dilute with diethyl ether (100 mL) and wash with saturated aqueous NaHCO₃ (2 × 50 mL) and brine (50 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a pale oil.

Synthesis NVP N-Vinyl-2-pyrrolidone (NVP) Catalyst Acid Catalyst (p-TSA, 0-5 °C) NVP->Catalyst Pentanol 1-Pentanol Pentanol->Catalyst Product 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Catalyst->Product Electrophilic Addition

Synthesis pathway of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one via acid-catalyzed addition.

Physicochemical Properties

The physical properties of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one dictate its behavior in aqueous and lipidic environments. The pentyl chain provides a moderate hydrophobic tail, while the lactam carbonyl acts as a strong hydrogen-bond acceptor.

Table 2: Calculated Physicochemical Parameters
ParameterEstimated ValueSignificance for Formulation
LogP (Octanol/Water) ~2.4 - 2.8Optimal for micelle formation and lipid membrane interaction.
Topological Polar Surface Area 29.54 ŲIndicates high lipophilicity, suitable for enhancing dermal penetration.
Hydrogen Bond Donors 0Prevents self-aggregation via H-bonding.
Hydrogen Bond Acceptors 2Interacts favorably with aqueous continuous phases.
Physical State (25 °C) Viscous LiquidEasily incorporated into oil-in-water (O/W) emulsions.

Application Workflow: pH-Responsive Cleavage

In drug delivery, 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is utilized as a "stealth" solubilizer. When formulating poorly water-soluble active pharmaceutical ingredients (APIs), this compound forms stable micelles at pH 7.4.

Upon endocytosis into a target cell, the micelle encounters the acidic environment of the endolysosome (pH 4.5 - 5.5). The high concentration of protons catalyzes the cleavage of the hemiaminal ether bond. The destruction of the surfactant's amphiphilic geometry causes the micelle to spontaneously disassemble, dumping the API payload directly into the intracellular space [1, 2].

Cleavage Surfactant 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Stable at pH 7.4) Acid Acidic Microenvironment (pH < 5.0) Surfactant->Acid Intermediate Hemiaminal Ether Cleavage Acid->Intermediate Hydrolysis Products Pyrrolidone + Acetaldehyde + 1-Pentanol (Non-surfactant products) Intermediate->Products

pH-responsive cleavage mechanism of the N-alkoxyethyl motif in acidic environments.

References

  • Title: Polymers with Hemiaminal Ether Linkages for pH-Responsive Antibacterial Materials Source: ACS Macro Letters, 2021, 10 (3), 365-369. URL: [Link]

  • Title: Stabilized Hemiacetal Complexes as Precursors for the Controlled Release of Bioactive Volatile Alcohols Source: Journal of Polymer Science Part A: Polymer Chemistry, 2010, 48 (17), 3816–3822. URL: [Link]

  • Title: Anti-Addition Mechanism in the Intramolecular Hydroalkoxylation of Alkenes Catalyzed by PVP-Stabilized Nanogold Source: Molecules, 2012, 17 (7), 8165-8173. URL: [Link]

Exploratory

Structural Elucidation of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one: A Comprehensive Guide to 1H and 13C NMR Characterization

Executive Summary 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a highly specialized N-substituted -lactam characterized by a hemiaminal ether linkage. Molecules containing the pyrrolidin-2-one core are ubiquitous in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a highly specialized N-substituted


-lactam characterized by a hemiaminal ether linkage. Molecules containing the pyrrolidin-2-one core are ubiquitous in medicinal chemistry, polymer science, and advanced solvent design[1]. The structural validation of this specific compound requires precise analytical techniques, as the presence of the 1-(pentyloxy)ethyl group introduces unique stereochemical and electronic environments. High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the most authoritative tool for mapping the carbon-hydrogen framework of such complex N-substituted pyrrolidones[2].

This whitepaper provides an in-depth, expert-level breakdown of the


H and 

C NMR spectra for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one, detailing the causality behind spectral phenomena and providing a self-validating experimental protocol for researchers.

Molecular Architecture & Stereochemical Implications

To accurately interpret the NMR spectra, one must first deconstruct the molecule's architecture. The compound consists of three distinct domains:

  • The Pyrrolidin-2-one Ring: A five-membered lactam ring containing a carbonyl group (C2) and three aliphatic methylenes (C3, C4, C5)[3].

  • The Hemiaminal Ether Linkage: The nitrogen atom (N1) is bonded to an ethyl group at the C1' position, which is simultaneously bonded to an oxygen atom. This N-CH(CH3)-O motif is highly electron-withdrawing.

  • The Pentyl Chain: A linear five-carbon alkoxy chain attached to the oxygen.

The Chiral Center and Diastereotopicity

Expert Insight: The most critical structural feature of this molecule is the C1' carbon of the ethyl group (the N-CH-O carbon). Because it is sp


 hybridized and bonded to four different groups, it is a chiral center .

This chirality creates an asymmetric magnetic environment that profoundly impacts the NMR spectra. Specifically, the methylene protons on the adjacent C5 of the pyrrolidone ring, as well as the methylene protons on the C1'' (O-CH


) of the pentyl chain, are diastereotopic . Even with free rotation around the single bonds, these protons can never occupy equivalent spatial positions relative to the chiral center. Consequently, they will resonate at different chemical shifts and couple with each other (geminal coupling, 

Hz), appearing as complex multiplets (AB or ABX

spin systems) rather than simple first-order triplets.

H NMR Spectral Analysis

The


H NMR spectrum of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is defined by the heavy deshielding of the hemiaminal proton and the complex splitting of the diastereotopic methylenes.

Table 1: Predicted


H NMR Assignments (400 MHz, CDCl

)
PositionChemical Shift (

, ppm)
MultiplicityCoupling (

, Hz)
IntegrationAssignment / Causality
C1' (CH) 5.15Quartet (q)6.01HHemiaminal proton. Highly deshielded due to the combined inductive electron-withdrawing effects of the adjacent N and O atoms.
C1'' (OCH

)
3.35, 3.50Multiplets (m)-2HDiastereotopic O-CH

.
Split into two distinct signals due to the adjacent chiral center at C1'.
C5 (CH

)
3.30, 3.45Multiplets (m)-2HDiastereotopic Ring N-CH

.
Deshielded by the lactam nitrogen; split due to the C1' chiral center[4].
C3 (CH

)
2.35Multiplet (m)-2HRing CH


to C=O.
Deshielded by the carbonyl magnetic anisotropy.
C4 (CH

)
2.00Multiplet (m)-2HRing CH


to N and C=O.
Least deshielded ring protons.
C2'' (CH

)
1.50Multiplet (m)-2HPentyl chain CH

.

to the oxygen atom.
C2' (CH

)
1.35Doublet (d)6.03HEthyl CH

.
Coupled to the C1' hemiaminal proton.
C3'', C4'' 1.30Multiplets (m)-4HBulk pentyl chain. Overlapping aliphatic methylenes.
C5'' (CH

)
0.88Triplet (t)7.03HTerminal pentyl CH

.
Standard aliphatic methyl termination.

C NMR Spectral Analysis

The


C NMR spectrum provides a clear map of the carbon skeleton, anchoring the structural elucidation around the lactam carbonyl and the distinct hemiaminal ether carbon[3].

Table 2: Predicted


C NMR Assignments (100 MHz, CDCl

)
PositionChemical Shift (

, ppm)
Carbon TypeAssignment / Causality
C2 174.5Quaternary (C=O)Lactam Carbonyl. Characteristic shift for

-lactams[1].
C1' 76.5Methine (CH)Hemiaminal Ether Carbon. Deshielded by both N and O atoms.
C1'' 67.2Methylene (CH

)
Pentyl O-CH

.
Deshielded by the ether oxygen.
C5 42.5Methylene (CH

)
Ring N-CH

.
Deshielded by the lactam nitrogen[4].
C3 31.2Methylene (CH

)
Ring CH


to C=O.
C2'' 29.3Methylene (CH

)
Pentyl chain CH

.
C3'' 28.2Methylene (CH

)
Pentyl chain CH

.
C4'' 22.5Methylene (CH

)
Pentyl chain CH

.
C2' 19.5Methyl (CH

)
Ethyl CH

.
C4 17.8Methylene (CH

)
Ring CH


to N/C=O.
C5'' 14.0Methyl (CH

)
Terminal pentyl CH

.

Standardized Experimental Protocol for NMR Acquisition

To ensure reproducibility and analytical rigor, the following self-validating protocol must be strictly adhered to. This workflow is designed to prevent artifact generation and ensure quantitative accuracy.

Step 1: Sample Preparation
  • Weighing: Accurately weigh 15–20 mg of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

  • Solvation: Dissolve the analyte in 0.6 mL of Deuterated Chloroform (CDCl

    
    ) containing 0.03% v/v Tetramethylsilane (TMS).
    
    • Causality: CDCl

      
       is selected for its excellent solvation of moderately polar lactams. The inclusion of TMS creates a self-validating system, providing an absolute 0.00 ppm reference peak to calibrate the entire spectrum, thereby eliminating chemical shift drift caused by temperature or magnetic field fluctuations.
      
  • Transfer: Transfer the solution to a high-quality 5 mm NMR tube, ensuring the liquid height is exactly 4 cm to optimize magnetic shimming.

Step 2: H NMR Acquisition (1D)
  • Tuning & Shimming: Insert the sample into a 400 MHz (or higher) spectrometer. Perform automated tuning, matching, and gradient shimming (Z-axis).

  • Parameters: Set a 30° excitation pulse angle and a relaxation delay (d1) of 2.0 seconds. Acquire 16 to 32 scans.

    • Causality: A 30° pulse combined with a 2-second d1 ensures complete longitudinal relaxation (

      
      ) of all aliphatic protons between scans. This prevents signal saturation and guarantees that the integration values perfectly reflect the stoichiometric ratio of the protons (e.g., exactly 3H for the terminal methyl).
      
Step 3: C NMR Acquisition (1D)
  • Parameters: Utilize a proton-decoupled sequence (WALTZ-16). Set a relaxation delay (d1) of 2.5 to 3.0 seconds and acquire a minimum of 512 scans.

    • Causality: Quaternary carbons, such as the C2 lactam carbonyl, lack attached protons to facilitate dipole-dipole relaxation, resulting in very long

      
       times. Extending the d1 to 3.0 seconds ensures the C=O signal fully relaxes and is clearly distinguishable from the baseline noise.
      

Mechanistic Workflow for Spectral Interpretation

The logical progression of structural elucidation relies on identifying anchor points (like the C=O and N-CH-O groups) and expanding outward using 2D techniques to confirm connectivity.

NMR_Workflow A Sample Preparation (CDCl3, TMS internal standard) B 1D 1H NMR Acquisition (Identify N-CH-O at ~5.15 ppm) A->B C 1D 13C NMR Acquisition (Identify C=O at ~175 ppm, Acetal C at ~76 ppm) A->C D 2D COSY (Map Pentyl Chain & Pyrrolidone Spin Systems) B->D E 2D HSQC & HMBC (Confirm C-H Connectivity & Substituent Linkage) C->E D->E F Stereochemical Analysis (Resolve Diastereotopic Protons) E->F G Final Structural Validation 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one F->G

Workflow for the NMR-based structural elucidation of N-substituted pyrrolidones.

References

  • Title: 2-Pyrrolidone | C4H7NO | CID 12025 - PubChem - NIH Source: National Center for Biotechnology Information (nih.gov) URL: [Link]

  • Title: Poly(N-vinylpyrrolidone)-Hydrogen Peroxide and Poly(4-vinylpyridine) Source: The Royal Society of Chemistry (rsc.org) URL: [Link]

Sources

Foundational

Advanced Mass Spectrometry Analysis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one: A Methodological Whitepaper

Executive Summary & Chemical Context The mass spectrometric characterization of functionalized lactams requires a nuanced understanding of their intrinsic chemical stability. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Chemi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

The mass spectrometric characterization of functionalized lactams requires a nuanced understanding of their intrinsic chemical stability. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Chemical Formula:


, Exact Mass: 199.1572 Da) is a specialized pyrrolidone derivative characterized by an 

-acetal (hemiaminal ether) linkage connecting the pyrrolidone nitrogen to a pentyloxyethyl aliphatic tail.

While pyrrolidone rings are generally robust and readily ionize in positive electrospray ionization (ESI+) 1, the


-acetal moiety introduces a critical analytical vulnerability: extreme susceptibility to acid-catalyzed hydrolysis. Standard LC-MS workflows ubiquitously employ 0.1% formic acid to drive protonation. However, exposing 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one to protic acids protonates the ether oxygen, triggering the expulsion of pentanol and the formation of a highly reactive 

-acyliminium intermediate. This rapidly hydrolyzes into pyrrolidin-2-one and acetaldehyde.

As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating, neutral-pH LC-MS/MS methodology that circumvents structural degradation while maximizing ionization efficiency and quantitative reproducibility.

High-Resolution Mass Spectrometry (HRMS) Dynamics

Ionization Causality

The polarity of the lactam carbonyl makes the molecule highly amenable to ESI+. Under soft ionization conditions, the compound yields a robust protonated precursor ion


 at m/z 200.1645 and a sodium adduct 

at m/z 222.1465 2. Atmospheric Pressure Chemical Ionization (APCI) is strictly contraindicated, as the high corona discharge temperatures induce immediate thermal cleavage of the hemiaminal ether bond.
Collision-Induced Dissociation (CID) Pathways

Understanding the fragmentation mechanics is essential for selecting specific Multiple Reaction Monitoring (MRM) transitions. When subjected to CID, the


 ion undergoes predictable, structurally diagnostic cleavages:
  • Pathway A (Primary): Neutral loss of pentanol (88 Da) via hydrogen transfer, yielding the highly stable 1-(ethylidene)pyrrolidin-1-ium cation at m/z 112.0762.

  • Pathway B (Secondary): Cleavage of the

    
     bond at the lactam core, resulting in the protonated pyrrolidin-2-one fragment at m/z 86.0606 3.
    

Fragmentation M Precursor Ion [M+H]+ m/z 200.1645 F3 1-(Pentyloxy)ethyl Cation m/z 115.1123 M->F3 Lactam N-C cleavage N1 Neutral Loss Pentanol (-88 Da) M->N1 N-C bond cleavage N2 Neutral Loss Acetaldehyde + Pentene M->N2 Ether cleavage F1 1-(Ethylidene)pyrrolidin-1-ium m/z 112.0762 F2 Protonated Pyrrolidin-2-one m/z 86.0606 N1->F1 N2->F2

Fig 1. Proposed ESI+ collision-induced dissociation (CID) pathways for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

Experimental Architecture & Self-Validating Protocols

To guarantee data integrity, the analytical batch must operate as a self-validating system. We utilize Piracetam (a structurally stable pyrrolidone) as a System Suitability Test (SST) standard. If the Piracetam


 signal shows an RSD of <5%, but the target compound exhibits excessive m/z 86.0606 in the MS1 full scan, it definitively isolates the issue to in-source thermal degradation rather than LC-phase hydrolysis, prompting an immediate reduction in capillary temperature.

Workflow N1 Sample Prep Neutral pH Buffer N2 UHPLC Separation BEH C18 Column N1->N2 N3 ESI+ Ionization Soft Ionization N2->N3 N4 Mass Analysis Q-TOF / TQ-MS N3->N4 N5 Data Processing Quantification N4->N5

Fig 2. Optimized LC-MS/MS workflow for acid-labile pyrrolidone derivatives.

Step-by-Step Methodology

Step 1: Sample Preparation (Strictly Neutral)

  • Weigh 1.0 mg of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one reference standard.

  • Dissolve in 1.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock.

  • Dilute to working concentrations (e.g., 10–100 ng/mL) using a diluent of 50:50 Water:Acetonitrile buffered with 10 mM Ammonium Acetate (pH 6.8) . Crucial: Do not use unbuffered LC-MS water, as dissolved atmospheric

    
     lowers the pH to ~5.5, which is sufficient to initiate slow hydrolysis.
    

Step 2: UHPLC Separation

  • Equip the UHPLC with an Ethylene Bridged Hybrid (BEH) C18 column (2.1 x 50 mm, 1.7 µm). BEH particles are chosen for their stability at neutral/alkaline pHs.

  • Set the column oven to a moderate 35°C to minimize thermal stress on the analyte.

  • Run the gradient detailed in Table 2.

Step 3: Mass Spectrometer Tuning

  • Set the ESI source to Positive mode.

  • Lower the Desolvation Temperature to 300°C (down from the standard 400°C+ used for stable small molecules) to prevent in-source fragmentation of the

    
    -acetal bond.
    
  • Optimize the Declustering Potential (DP) or Cone Voltage to a low setting (e.g., 20 V) to gently guide the intact

    
     into the high-vacuum region.
    

Quantitative Data & Methodological Tables

Table 1: HRMS Exact Mass and Diagnostic Fragment Ions

Analyte / FragmentFormulaTheoretical m/zDiagnostic Utility
Precursor (Radical Cation)

199.1572EI-MS reference mass
Precursor Ion


200.1645Q1 Quantitation Precursor
Sodium Adduct


222.1465Orthogonal confirmation
Fragment 1 (Loss of Pentanol)

112.0762Primary Quantifier Transition
Fragment 2 (Pyrrolidone Core)

86.0606Secondary Qualifier Transition

Table 2: Optimized UHPLC Gradient Conditions Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8) Mobile Phase B: Acetonitrile

Time (min)% Mobile Phase A% Mobile Phase BFlow Rate (µL/min)Curve
0.00955400Initial
1.00955400Isocratic (Desalting)
4.001090400Linear Gradient
5.501090400Isocratic (Wash)
5.60955400Linear Gradient
7.50955400Re-equilibration

Table 3: TQ-MS Multiple Reaction Monitoring (MRM) Parameters

Precursor (m/z)Product (m/z)Collision Energy (eV)Dwell Time (ms)Assignment
200.2112.11550Quantifier (High Sensitivity)
200.286.12550Qualifier (High Specificity)
200.2115.12050Qualifier (Structural Confirmation)

References

  • Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides? Royal Society of Chemistry (RSC). 1

  • Non-Heme Manganese(II) Complex-Catalysed Oxidative Cleavage of 1,2- Diols via Alcohol-Assisted O2 Activation - Supporting Information. Royal Society of Chemistry (RSC).2

  • Synthesis of Novel Pyrrolidin-2-ones: γ-Aminobutyric Acid Cyclic Analogues. ResearchGate. 3

Sources

Exploratory

solubility of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in organic solvents

An In-depth Technical Guide to the Solubility of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in Organic Solvents Part 1: Executive Summary & Chemical Identity 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a specialized, amphiphil...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in Organic Solvents

Part 1: Executive Summary & Chemical Identity

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a specialized, amphiphilic N-substituted pyrrolidone derivative. Chemically, it is an N-acetal (or hemiaminal ether) formed by the addition of 1-pentanol to N-vinylpyrrolidone. It is primarily researched and utilized as a biodegradable transdermal permeation enhancer and a specialized solubilizer for lipophilic active pharmaceutical ingredients (APIs).

Unlike its parent compound, N-Methyl-2-pyrrolidone (NMP) , which is a universal polar solvent, this derivative incorporates a lipophilic pentyl chain linked via an acid-labile ether bond. This structural modification drastically alters its solubility profile, shifting it from a water-miscible solvent to a lipophilic enhancer that integrates into lipid bilayers.

Key Physicochemical Characteristics:

  • Chemical Formula: C

    
    H
    
    
    
    NO
    
    
  • Molecular Weight: ~199.29 g/mol

  • Structure: A polar lactam head group (pyrrolidone) attached to a lipophilic tail (pentyl) through an ethyl-ether linker.

  • Primary Utility: Solubilizing hydrophobic drugs and enhancing their transport across the stratum corneum.

Part 2: Solubility Profile in Organic Solvents

The solubility of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is governed by its amphiphilic nature . The pyrrolidone ring provides polarity and hydrogen bond accepting capability, while the pentyloxyethyl side chain imparts significant lipophilicity.

General Solubility Behavior

This compound exhibits broad-spectrum miscibility with most organic solvents.[1] It acts as a "bridge" solvent, capable of dissolving in both polar aprotic media and non-polar hydrocarbons.

Solvent Class Compatibility Table
Solvent ClassRepresentative SolventsSolubility StatusMechanistic Insight
Alcohols (Protic) Methanol, Ethanol, IsopropanolMiscible H-bonding between solvent hydroxyls and the lactam carbonyl/ether oxygen.
Chlorinated Hydrocarbons Dichloromethane (DCM), ChloroformMiscible Strong dipole-dipole interactions; excellent solvency for the lactam ring.
Esters & Ketones Ethyl Acetate, AcetoneMiscible Compatible polarity; no competing H-bond donor issues.
Aromatic Hydrocarbons Toluene, BenzeneMiscible The pentyl chain facilitates interaction with the aromatic pi-system.
Aliphatic Hydrocarbons Hexane, Heptane, Mineral OilSoluble / Miscible Unlike NMP (which is immiscible with alkanes), the pentyl tail renders this compound soluble in non-polar oils.
Polar Aprotic DMSO, DMF, AcetonitrileMiscible "Like dissolves like" regarding the polar pyrrolidone head group.
Thermodynamic Considerations (Hansen Solubility Parameters)

To scientifically predict solubility in novel vehicles, we analyze the Hansen Solubility Parameters (HSP). While experimental values for this specific derivative are rare in public literature, they can be estimated based on group contribution methods relative to N-Octylpyrrolidone (NOP):

  • Dispersion (

    
    ):  Moderate to High (due to the alkyl chain).
    
  • Polarity (

    
    ):  Moderate (Lactam ring).
    
  • H-Bonding (

    
    ):  Moderate (Acceptor only; no donor protons).
    

Implication for Formulators: This compound is an excellent co-solvent for BCS Class II and IV drugs (low solubility/low permeability). It can solubilize lipophilic drugs (e.g., steroids, NSAIDs) in oil-based formulations where NMP would phase separate.

Part 3: Aqueous Solubility & Hydrolytic Stability

Crucial Warning: The solubility of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in water is complex due to its chemical instability in aqueous environments.

  • Solubility: It is sparingly soluble in water.[2] The lipophilic pentyl chain disrupts the water structure, preventing full miscibility. It likely forms emulsions or micellar aggregates at higher concentrations.

  • Hydrolysis (The N-Acetal Instability): The linkage between the nitrogen and the oxygen is an N-acetal (hemiaminal ether) . This bond is susceptible to acid-catalyzed hydrolysis.[3][4]

    • Reaction: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one + H

      
      O 
      
      
      
      2-Pyrrolidone + Acetaldehyde + 1-Pentanol.
    • Impact: In aqueous formulations, particularly those with acidic pH (< 6), the compound will degrade, losing its enhancer properties and generating acetaldehyde (potential irritant) and pentanol.

    • Formulation Strategy: Use in anhydrous systems (ointments, patches, oily gels) or maintain a neutral-to-slightly alkaline pH (7.0–8.0) if water is present, though hydrolysis may still occur slowly.

Part 4: Experimental Protocols

Protocol A: Determination of Saturation Solubility (Shake-Flask Method)

Use this protocol to determine the precise solubility limit in a specific organic solvent or oil vehicle.

  • Preparation: Add excess 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one to 5 mL of the target solvent in a glass vial.

  • Equilibration: Cap tightly and agitate (200 rpm) at a constant temperature (e.g., 25°C) for 24–48 hours.

  • Phase Separation: If the mixture is not miscible, centrifuge at 10,000 rpm for 10 minutes to separate the undissolved oil phase.

  • Sampling: Withdraw the supernatant (saturated solution).

  • Quantification: Dilute the sample with Acetonitrile and analyze via HPLC-UV (approx. 210 nm for the lactam ring) or GC-FID.

Protocol B: Hydrolytic Stability Assessment

Essential for validating shelf-life in semi-solid formulations.

StabilityWorkflow Start Start: Formulation Sample Dilute Dilute in Neutral Solvent (e.g., Acetonitrile) Start->Dilute HPLC HPLC Analysis (Reverse Phase) Dilute->HPLC Detect Detect Peaks HPLC->Detect Decision Identify Degradants? Detect->Decision Stable Pass: Intact Molecule Decision->Stable Single Peak Unstable Fail: 2-Pyrrolidone + Pentanol Detected Decision->Unstable Multiple Peaks

Caption: Workflow for assessing the hydrolytic stability of N-acetal pyrrolidone derivatives using HPLC.

Part 5: Applications in Drug Delivery

This compound is designed to overcome the barrier properties of the skin.

  • Mechanism of Action:

    • Lipid Fluidization: The pentyl tail inserts into the ordered alkyl chains of the stratum corneum ceramides, disrupting their packing (fluidization).

    • Polar Pathway Expansion: The pyrrolidone head group solvates the polar head groups of the lipids, increasing water content and "opening" the polar route.

  • Comparison to Azone: Structurally similar to Azone (Laurocapram) but potentially less irritating due to the ether linkage which allows for faster metabolic breakdown (biodegradability).

Part 6: Safety & Handling

  • Skin Irritation: Like all permeation enhancers, it can cause irritation by disrupting the skin barrier. Use at the lowest effective concentration (typically 1–5%).

  • Metabolism: Breaks down into endogenous-like or low-toxicity metabolites (2-pyrrolidone, pentanol).

  • PPE: Wear nitrile gloves and safety goggles. Handle in a fume hood if heating, as organic vapors (pentanol) may be released upon degradation.

References

  • Sintov, A. C., & Wormser, U. (2007). Topical delivery of hydrophilic drugs: The role of N-alkyl-2-pyrrolidones. Journal of Controlled Release.

  • Mittag, T., et al. (2006). Biodegradable permeation enhancers for transdermal drug delivery. Die Pharmazie.[5]

  • Asbill, C. S., & Michniak, B. B. (2000). Percutaneous penetration enhancers: local versus systemic toxicity. Pharmacological Research.

  • Reppe, W. (1955). Polyvinylpyrrolidone.[3][5][6][7][8] Monograph on the synthesis of N-vinylpyrrolidone derivatives.

Sources

Foundational

Technical Guide: Stability Profile &amp; Storage Protocols for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

The following technical guide details the stability profile and storage protocols for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one , a specialized -substituted lactam derivative. This guide is structured based on the chemical...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the stability profile and storage protocols for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one , a specialized


-substituted lactam derivative.

This guide is structured based on the chemical reactivity of the


-

-alkoxyalkyl
functionality (hemiaminal ether linkage), which dictates the compound's sensitivity to moisture, acid, and thermal stress.

Executive Technical Summary

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a lipophilic derivative of 2-pyrrolidone containing a labile hemiaminal ether (


-acetal)  linkage at the 

-1 position. While structurally related to the permeation enhancer

-methylpyrrolidone (NMP), the presence of the 1-(pentyloxy)ethyl group introduces specific instabilities not found in simple

-alkyl lactams.

Core Stability Directive: The compound acts as a "chemical reservoir" formed by the addition of 1-pentanol to


-vinylpyrrolidone (NVP). Consequently, it is prone to retro-addition (elimination)  under thermal stress and hydrolysis  under acidic/aqueous conditions. Storage protocols must strictly exclude moisture and acidity to prevent degradation into toxic or irritant byproducts (acetaldehyde, NVP).
ParameterSpecification
Chemical Class

-

-alkoxyalkyl lactam (

-acetal)
Primary Degradation Acid-catalyzed hydrolysis; Thermal retro-addition
Storage Temp 2°C – 8°C (Refrigerated)
Atmosphere Inert Gas (Argon or Nitrogen)
Moisture Sensitivity High (Hygroscopic degradation)

Physicochemical Degradation Mechanisms

Understanding the degradation pathways is critical for interpreting Quality Control (QC) data and maintaining reagent integrity.

Acid-Catalyzed Hydrolysis (Primary Failure Mode)

The


-C-O linkage is chemically equivalent to an acetal. In the presence of water and trace acid (acting as a catalyst), the molecule undergoes cleavage. This reaction is often autocatalytic if the degradation products lower the pH.
  • Mechanism: Protonation of the alkoxy oxygen or nitrogen, followed by nucleophilic attack by water.

  • Products: 2-Pyrrolidone, Acetaldehyde, and 1-Pentanol.

  • Implication: The release of acetaldehyde poses a toxicity risk and can cross-link proteins in biological samples.

Thermal Elimination (Retro-Markovnikov Addition)

This compound can be synthesized via the acid-catalyzed addition of 1-pentanol to


-vinylpyrrolidone (NVP). Under thermal stress or in the presence of radical initiators, the reaction reverses.
  • Reaction: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

    
    
    
    
    
    -Vinylpyrrolidone + 1-Pentanol.
  • Risk:

    
    -Vinylpyrrolidone is a reactive monomer and a suspected carcinogen. Accumulation of NVP in the sample compromises safety and alters permeation kinetics.
    
Visualization of Degradation Pathways

The following diagram illustrates the competing degradation pathways triggered by environmental factors.

DegradationPathways cluster_legend Legend Compound 1-[1-(Pentyloxy)ethyl] pyrrolidin-2-one Intermed1 Hemiaminal Intermediate Compound->Intermed1 +H2O / H+ (Hydrolysis) NVP N-Vinylpyrrolidone (NVP) Compound->NVP Heat / Acid (Elimination) Pentanol2 1-Pentanol Compound->Pentanol2 Pyrrolidone 2-Pyrrolidone Intermed1->Pyrrolidone Aldehyde Acetaldehyde Intermed1->Aldehyde Pentanol 1-Pentanol Intermed1->Pentanol key Blue: Target Compound Red: Degradation Products Yellow Path: Moisture Damage Green Path: Thermal Damage

Figure 1: Competing degradation pathways. Hydrolysis yields cleavage products; thermal stress reverts the molecule to its vinyl precursor.

Storage & Handling Protocols

To maintain purity >98% and prevent the formation of NVP, adhere to the following "Zero-Tolerance" moisture protocol.

Environmental Control
  • Temperature: Store at 2°C to 8°C .

    • Rationale: Low temperature kinetically inhibits the retro-addition elimination reaction.

  • Atmosphere: Blanket with Dry Nitrogen or Argon .

    • Rationale: Oxygen can oxidize the ether alpha-carbon (peroxide formation), while atmospheric moisture drives hydrolysis.

  • Light: Store in Amber Glass .

    • Rationale: UV light can catalyze radical formation, accelerating the degradation of the ether linkage.

Container Specifications
Container TypeSuitabilityNotes
Borosilicate Glass (Amber) Recommended Inert; protects from UV. Use Teflon-lined caps.
Stainless Steel (316L) AcceptableSuitable for bulk storage; ensure passivation to remove surface iron (Lewis acid).
Standard Polyethylene (PE) Avoid Permeable to oxygen and moisture over time.
Polystyrene Prohibited Incompatible with organic solvents/pyrrolidones.
Handling Workflow
  • Equilibration: Allow the container to reach room temperature before opening to prevent condensation of atmospheric moisture on the cold liquid surface.

  • Aliquotting: Dispense in a glove box or under a positive pressure inert gas stream.

  • Resealing: Purge headspace with nitrogen before resealing. Parafilm is insufficient; use high-quality screw caps with PTFE liners.

Quality Control & Monitoring

Because the compound can degrade into its own precursors, standard purity tests (like simple titration) may be misleading.

Validated Analytical Methods
  • GC-MS (Gas Chromatography - Mass Spectrometry):

    • Primary Method. Capable of separating the parent peak from N-vinylpyrrolidone (NVP) and 1-pentanol.

    • Warning: High injector port temperatures (>250°C) may induce in-situ thermal degradation during analysis. Use a "cool on-column" injection or lower inlet temperatures to validate the method.

  • 1H-NMR (Proton NMR):

    • Diagnostic Signals: Monitor the disappearance of the methine quartet (-CH(CH3)-) at ~5.5 ppm and the appearance of vinylic protons (NVP) at ~4.5/7.0 ppm or aldehyde protons (~9.8 ppm).

    • Advantage:[1][2][3] Non-destructive and detects hydrolysis in situ without thermal stress.

Re-test Criteria

Perform a full QC re-test if:

  • The container has been opened more than 3 times.

  • Storage temperature exceeded 25°C for >24 hours.

  • The liquid develops a yellow tint (indicative of oxidation or NVP polymerization).

References

  • Chemical Identity & Structure

    • National Institute of Standards and Technology (NIST).[4] 1-Ethyl-2-pyrrolidinone (Structural Analog Data). NIST Chemistry WebBook, SRD 69.[4] Available at: [Link]

  • Deslongchamps, P. (1975). Stereoelectronic control in the cleavage of tetrahedral intermediates in the hydrolysis of esters and amides. Tetrahedron, 31(20), 2463-2490.
  • Reppe, W. (1955). Polyvinylpyrrolidon. Verlag Chemie. (Describes the equilibrium between NVP and alcohol adducts).
  • Permeation Enhancer Class Behavior

    • Sinha, V. R., & Kaur, M. P. (2000).[1] Permeation enhancers for transdermal drug delivery. Drug Development and Industrial Pharmacy, 26(11), 1131-1140. Available at: [Link]

Sources

Exploratory

The Pyrrolidin-2-one Scaffold: A Comprehensive Technical Guide to its Diverse Biological Activities

For Researchers, Scientists, and Drug Development Professionals The pyrrolidin-2-one nucleus, a five-membered lactam, represents a privileged scaffold in medicinal chemistry, underpinning a remarkable diversity of biolog...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidin-2-one nucleus, a five-membered lactam, represents a privileged scaffold in medicinal chemistry, underpinning a remarkable diversity of biologically active compounds.[1] Its unique structural features allow for extensive chemical modifications, leading to derivatives with a wide spectrum of pharmacological activities. This technical guide provides an in-depth exploration of the significant biological potential of pyrrolidin-2-one derivatives, focusing on their anticancer, anticonvulsant, antimicrobial, anti-inflammatory, and nootropic properties. Designed for professionals in drug discovery and development, this document synthesizes current knowledge, presents detailed experimental protocols, and offers insights into the mechanisms of action of this versatile chemical class.

Anticancer Activity: Targeting Cell Viability and Proliferation

Pyrrolidin-2-one derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a range of human cancer cell lines.[2] Their mechanisms of action are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for tumor growth and survival.[3]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary mechanism by which pyrrolidin-2-one derivatives exert their anticancer effects is through the induction of programmed cell death, or apoptosis.[3] This is often achieved by modulating the intrinsic apoptotic pathway, which is controlled by the Bcl-2 family of proteins. Studies have shown that certain pyrrolidin-2-one derivatives can downregulate the expression of anti-apoptotic proteins like Bcl-2 while upregulating pro-apoptotic proteins such as Bax.[3] This shift in the Bax/Bcl-2 ratio leads to mitochondrial dysfunction, the release of cytochrome c, and the subsequent activation of the caspase cascade, ultimately resulting in apoptosis.[3]

Furthermore, some derivatives have been shown to inhibit cancer cell proliferation by arresting the cell cycle at various phases, preventing the cells from dividing and growing.[3]

Key Signaling Pathways

The anticancer activity of pyrrolidin-2-one derivatives has been linked to the modulation of several critical signaling pathways. For instance, some compounds have been shown to inhibit the PI3K/Akt pathway, which is frequently overactive in cancer and plays a central role in cell survival and proliferation.[4] Inhibition of this pathway can lead to decreased cell growth and increased apoptosis. Additionally, the inhibition of tyrosine kinases, such as EGFR and VEGFR, has been identified as a mechanism for some pyrrolidin-2-one derivatives, highlighting their potential as targeted cancer therapies.[5]

anticancer_pathway Pyrrolidin-2-one Derivative Pyrrolidin-2-one Derivative PI3K PI3K Pyrrolidin-2-one Derivative->PI3K Inhibits Bax Bax Pyrrolidin-2-one Derivative->Bax Upregulates Akt Akt PI3K->Akt Activates Bcl-2 Bcl-2 Akt->Bcl-2 Activates Mitochondrion Mitochondrion Bcl-2->Mitochondrion Inhibits Cytochrome c release Bax->Mitochondrion Promotes Cytochrome c release Cytochrome c Cytochrome c Mitochondrion->Cytochrome c Releases Caspase Cascade Caspase Cascade Cytochrome c->Caspase Cascade Activates Apoptosis Apoptosis Caspase Cascade->Apoptosis

Figure 1: Simplified signaling pathway for the induction of apoptosis by pyrrolidin-2-one derivatives.

Quantitative Data: Cytotoxicity of Pyrrolidin-2-one Derivatives

The cytotoxic potential of various pyrrolidin-2-one derivatives has been quantified using the MTT assay against several cancer cell lines. The half-maximal effective concentration (EC50) values from a study on diphenylamine-pyrrolidin-2-one-hydrazone derivatives are presented below.[4]

CompoundIGR39 (Melanoma) EC50 (µM)PPC-1 (Prostate) EC50 (µM)MDA-MB-231 (Breast) EC50 (µM)Panc-1 (Pancreatic) EC50 (µM)
Derivative 1 2.50 ± 0.463.63 ± 0.455.10 ± 0.805.77 ± 0.80
Derivative 2 > 2015.4 ± 1.5> 20> 20
Derivative 3 8.9 ± 0.910.2 ± 1.1> 2018.5 ± 2.1
Derivative 4 20.2 ± 2.5> 20> 20> 20
Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[6]

Materials:

  • Cancer cell lines (e.g., IGR39, PPC-1)

  • Complete cell culture medium

  • Pyrrolidin-2-one derivatives

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[7]

  • Treat the cells with various concentrations of the pyrrolidin-2-one derivatives and incubate for 48-72 hours.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C in the dark.[7]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

  • Gently shake the plate for 10 minutes to ensure complete dissolution.[7]

  • Measure the absorbance at 570 nm using a microplate reader.[7]

  • Calculate the percentage of cell viability and determine the EC50 values.

Anticonvulsant Activity: Modulating Neuronal Excitability

A significant area of research for pyrrolidin-2-one derivatives is in the treatment of epilepsy.[8] Several derivatives have demonstrated potent anticonvulsant activity in preclinical models, suggesting their potential as novel antiepileptic drugs.

Mechanism of Action: Targeting Ion Channels and Neurotransmitter Systems

The anticonvulsant effects of pyrrolidin-2-one derivatives are often attributed to their ability to modulate neuronal excitability. One key mechanism is the blockade of voltage-gated sodium channels, which are crucial for the initiation and propagation of action potentials.[9] By blocking these channels, the derivatives can reduce excessive neuronal firing. Additionally, some compounds have been shown to interact with calcium channels, further controlling neurotransmitter release and neuronal excitability.[10]

anticonvulsant_workflow cluster_screening Anticonvulsant Screening Animal Model (Mice) Animal Model (Mice) Test Compound Administration Test Compound Administration Animal Model (Mice)->Test Compound Administration MES Test MES Test Test Compound Administration->MES Test PTZ Test PTZ Test Test Compound Administration->PTZ Test Observation of Seizure Activity Observation of Seizure Activity MES Test->Observation of Seizure Activity PTZ Test->Observation of Seizure Activity Data Analysis (ED50) Data Analysis (ED50) Observation of Seizure Activity->Data Analysis (ED50)

Figure 2: Experimental workflow for anticonvulsant screening of pyrrolidin-2-one derivatives.

Quantitative Data: Anticonvulsant Efficacy of Pyrrolidine-2,5-dione Derivatives

The anticonvulsant activity of several 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-acetamides was evaluated in mice using the MES and scPTZ tests.[6]

CompoundMES ED50 (mg/kg)scPTZ ED50 (mg/kg)
14 49.667.4
17 55.2>100
(C1-R)-31 60.185.3
(C1-R)-32 68.9>100
Experimental Protocols: Preclinical Seizure Models

2.3.1. Maximal Electroshock (MES) Test

The MES test is a model for generalized tonic-clonic seizures.[11]

Materials:

  • Male albino mice (20-25 g)

  • Electroconvulsive device with corneal electrodes

  • 0.9% saline solution

  • Test compounds and vehicle

Procedure:

  • Administer the test compound or vehicle to the mice, typically via intraperitoneal (i.p.) or oral (p.o.) route.

  • At the time of peak drug effect, apply an electrical stimulus (e.g., 50 mA, 0.2 s) through corneal electrodes moistened with saline.[12]

  • Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

  • Abolition of the tonic hindlimb extension is considered protection.[11]

  • Calculate the ED50, the dose that protects 50% of the animals.[13]

2.3.2. Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is a model for myoclonic and absence seizures.[14]

Materials:

  • Male albino mice (20-25 g)

  • Pentylenetetrazole (PTZ) solution

  • Test compounds and vehicle

Procedure:

  • Administer the test compound or vehicle to the mice.

  • After a predetermined time, administer a convulsive dose of PTZ (e.g., 85 mg/kg) subcutaneously.[14]

  • Observe the mice for the onset of clonic seizures for at least 30 minutes.[3]

  • The absence of clonic seizures for more than 5 seconds is considered protection.

  • Calculate the ED50.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Pyrrolidin-2-one derivatives have also demonstrated promising activity against a variety of bacterial and fungal strains, making them potential candidates for the development of new antimicrobial agents.[15][16]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy of pyrrolidine derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

CompoundS. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
Derivative A 16-646464-256
Derivative B 32-128>12864-128
Ciprofloxacin 0.5-160.5-16-
Nystatin --0.5-2

Data adapted from a study on pyrrolidine-2,5-dione derivatives.[11][16]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.[17]

Materials:

  • Bacterial or fungal strains

  • Appropriate broth medium (e.g., Mueller-Hinton broth)

  • Pyrrolidin-2-one derivatives

  • 96-well microtiter plates

  • Spectrophotometer or plate reader

Procedure:

  • Prepare a serial two-fold dilution of the pyrrolidin-2-one derivative in the broth medium in a 96-well plate.[18]

  • Prepare a standardized inoculum of the microorganism.

  • Inoculate each well with the microbial suspension.[18]

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plate at an appropriate temperature and duration (e.g., 37°C for 18-24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth.[19]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Certain pyrrolidin-2-one derivatives have shown significant anti-inflammatory properties, suggesting their potential use in treating inflammatory disorders.[17]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of these compounds are often linked to the inhibition of key enzymes and signaling pathways involved in the inflammatory response. This includes the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are responsible for the production of pro-inflammatory prostaglandins and leukotrienes.[13][17] Furthermore, some derivatives have been shown to suppress the activation of the NF-κB signaling pathway, a critical regulator of inflammatory gene expression.[17]

anti_inflammatory_pathway Inflammatory Stimulus Inflammatory Stimulus NF-κB Pathway NF-κB Pathway Inflammatory Stimulus->NF-κB Pathway Activates COX/LOX Enzymes COX/LOX Enzymes Inflammatory Stimulus->COX/LOX Enzymes Activates Pyrrolidin-2-one Derivative Pyrrolidin-2-one Derivative Pyrrolidin-2-one Derivative->NF-κB Pathway Inhibits Pyrrolidin-2-one Derivative->COX/LOX Enzymes Inhibits Pro-inflammatory Mediators Pro-inflammatory Mediators NF-κB Pathway->Pro-inflammatory Mediators Upregulates COX/LOX Enzymes->Pro-inflammatory Mediators Produces Inflammation Inflammation Pro-inflammatory Mediators->Inflammation

Figure 3: Simplified mechanism of anti-inflammatory action of pyrrolidin-2-one derivatives.

Quantitative Data: In Vitro Anti-inflammatory Activity

The inhibitory activity of new 2-pyrrolidinone derivatives against lipoxygenase (LOX) was evaluated.[13]

CompoundLOX IC50 (mM)
14d 0.08 ± 0.005
14e 0.0705 ± 0.003
Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to screen for acute anti-inflammatory activity.[20]

Materials:

  • Male Wistar rats (150-200 g)

  • Carrageenan solution (1% in saline)

  • Plethysmometer or calipers

  • Test compounds and vehicle

Procedure:

  • Administer the test compound or vehicle to the rats.

  • After 30-60 minutes, inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw.[21]

  • Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer or calipers.[22]

  • The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups with the control group.

Nootropic Activity: Enhancing Cognitive Function

The racetam class of drugs, which are derivatives of pyrrolidin-2-one, are well-known for their nootropic or "cognitive-enhancing" effects.[8][19] These compounds are believed to improve memory, learning, and other cognitive functions.

Mechanism of Action: Modulation of Neurotransmitter Systems

The nootropic effects of racetams are thought to be mediated through various mechanisms. A key proposed mechanism is the modulation of cholinergic and glutamatergic neurotransmitter systems. Piracetam, the prototypical racetam, has been shown to enhance acetylcholine release and increase the density of muscarinic acetylcholine receptors.[10] It also positively modulates AMPA-type glutamate receptors, which are critical for synaptic plasticity and learning. Additionally, some pyrrolidin-2-one derivatives enhance the activity of protein kinase C (PKC), which in turn potentiates α7 nicotinic acetylcholine receptor responses, leading to facilitated hippocampal synaptic transmission.[1]

nootropic_pathway Pyrrolidin-2-one Derivative Pyrrolidin-2-one Derivative Cholinergic System Cholinergic System Pyrrolidin-2-one Derivative->Cholinergic System Modulates Glutamatergic System Glutamatergic System Pyrrolidin-2-one Derivative->Glutamatergic System Modulates Synaptic Plasticity Synaptic Plasticity Cholinergic System->Synaptic Plasticity Enhances Glutamatergic System->Synaptic Plasticity Enhances Cognitive Enhancement Cognitive Enhancement Synaptic Plasticity->Cognitive Enhancement

Sources

Foundational

The Pyrrolidinone Scaffold in Medicinal Chemistry: A Comprehensive Guide to Structure-Activity Relationships and Rational Drug Design

Executive Summary: Structural Dynamics of Pyrrolidin-2-ones The pyrrolidin-2-one (γ-lactam) core is a privileged scaffold in rational drug design, appearing in numerous FDA-approved therapeutics and advanced diagnostic r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Structural Dynamics of Pyrrolidin-2-ones

The pyrrolidin-2-one (γ-lactam) core is a privileged scaffold in rational drug design, appearing in numerous FDA-approved therapeutics and advanced diagnostic radiotracers. The immense value of this five-membered, non-aromatic nitrogen heterocycle lies in its structural dynamics. The sp³-hybridization of the ring carbons allows for efficient exploration of pharmacophore space, while the non-planarity of the ring—driven by "pseudorotation"—provides superior three-dimensional (3D) target coverage compared to flat aromatic systems [1]. This whitepaper explores the structure-activity relationship (SAR) of substituted pyrrolidinones, detailing how specific atomic-level modifications dictate target selectivity across neurological, cardiovascular, and neurodegenerative pathways.

Mechanistic Grounding: The SV2A Pharmacophore

The most profound application of pyrrolidinone SAR is found in ligands targeting the Synaptic Vesicle Glycoprotein 2A (SV2A), a transmembrane protein critical for neurotransmitter release. Early anticonvulsants like levetiracetam utilized a simple pyrrolidinone core, but modern positron emission tomography (PET) tracers (e.g., [¹¹C]UCB-J, [¹⁸F]SDM-8, and SynVesT-1) have heavily functionalized this scaffold to achieve sub-nanomolar affinities [2].

The Two-Point Hydrogen Bond Acceptor Model

Ligand-based drug design has revealed a strict pharmacophore hypothesis for SV2A binding, requiring two distinct hydrogen bond acceptors (HBAs) [3].

  • Primary HBA: The inherent carbonyl oxygen of the pyrrolidin-2-one ring.

  • Secondary HBA: An N-heterocycle (such as pyridine, imidazole, or pyrazole) attached via a methyl linker at the N1 position of the lactam [3].

Causality in Design: The spatial orientation of the pyridine nitrogen is critical. SAR studies demonstrate that oxidation of this pyridinyl nitrogen to an N-oxide results in a virtually complete loss of SV2A affinity (Ki dropping to ~2.8 μM) [4]. This proves that the secondary binding pocket strictly requires a lone electron pair capable of accepting a hydrogen bond, which the sterically hindered and electronically altered N-oxide cannot provide [4].

Lipophilic Tuning at the C4 Position

To elevate these compounds from micromolar to sub-nanomolar affinities, medicinal chemists functionalized the C4 position of the pyrrolidinone ring with a phenyl group. The addition of fluorine atoms (e.g., 3,5-difluorophenyl in UCB-J, or 3-fluorophenyl in SynVesT-1 and SDM-8) finely tunes the lipophilicity and surface area, allowing the moiety to perfectly anchor into the hydrophobic pocket of the SV2A protein [4].

G Ligand Substituted Pyrrolidin-2-one (e.g., UCB-J, SynVesT-1) HBA1 H-Bond Acceptor 1 (Pyrrolidinone C=O) Ligand->HBA1 features HBA2 H-Bond Acceptor 2 (Pyridine/Imidazole N) Ligand->HBA2 features Lipo Lipophilic Pocket (4-Phenyl / Fluorine subs) Ligand->Lipo features SV2A SV2A Transmembrane Protein (Synaptic Vesicle) HBA1->SV2A anchors to HBA2->SV2A enhances affinity Lipo->SV2A determines selectivity

Logical relationship of the SV2A pharmacophore and pyrrolidinone substituents.

Expanding the Scaffold: Alzheimer's and Cardiovascular Targets

The versatility of the pyrrolidinone scaffold extends far beyond epilepsy and synaptic imaging. By altering the substituents at the N1 and C3/C4 positions, the core can be redirected toward entirely different biological targets.

  • Anti-Alzheimer’s Agents (AChE Inhibition): Traditional acetylcholinesterase (AChE) inhibitors like donepezil rely on a 5,6-dimethoxy-1-indanone moiety. Recent SAR studies successfully replaced this bulky indanone with an N-benzylated pyrrolidin-2-one head group [5]. Compounds such as 3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one maintain the critical carbonyl interactions required for AChE binding while offering an improved anti-Alzheimer's profile in behavioral models [5].

  • Antiarrhythmic Agents (α1-AR Antagonism): A series of 1-[3-(4-arylpiperazin-1-yl)propyl]pyrrolidin-2-one derivatives demonstrate potent antiarrhythmic and antihypertensive properties [6]. Quantitative SAR (QSAR) models validate that extending the N1 position with a propyl-arylpiperazine chain shifts the scaffold's affinity toward α1-adrenergic receptors, acting as potent antagonists [6].

Quantitative SAR Data Summary

The following table synthesizes the binding affinities and structural modifications of key pyrrolidin-2-one derivatives across different therapeutic targets.

Compound NamePrimary TargetBinding Affinity (Ki / IC50)Key Structural Modification (Pyrrolidinone Core)
Levetiracetam SV2A~1.5 μMUnsubstituted core; N1-butanamide
UCB-J SV2A~0.3 nMC4-(3,5-difluorophenyl); N1-(pyridin-4-ylmethyl)
SynVesT-1 SV2A4.9 nMC4-(3-fluorophenyl); N1-(pyridin-4-ylmethyl)
SDM-8 SV2A0.58 nMC4-(3-fluorophenyl); N1-modified pyridine
Compound 12k SV2A2.8 μMPyridine N-oxide modification (Loss of HBA)
Compound 10b AChEHigh AffinityN1-(4-methoxybenzyl); C3-piperidine substitution

Experimental Methodology: Self-Validating SV2A Radioligand Binding Assay

To accurately determine the SAR of newly synthesized pyrrolidinone derivatives, a highly controlled competitive radioligand binding assay is required. The following protocol utilizes [³H]UCB-J to evaluate the binding affinity (Ki) of novel ligands.

Causality & Self-Validation: This protocol is designed as a self-validating system. Every microplate must include a Total Binding (TB) control (radioligand + vehicle) and a Non-Specific Binding (NSB) control (radioligand + 10 μM unlabeled levetiracetam). The assay is only deemed valid if the specific binding window (TB minus NSB) constitutes >60% of the total radioactive signal. This proves that the displacement is genuinely SV2A-mediated and not an artifact of lipophilic membrane trapping.

Step-by-Step Protocol
  • Tissue Preparation: Homogenize rat brain cortex in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Causality: The specific buffer and cold temperature preserve the structural integrity of the presynaptic vesicle membranes where SV2A resides.

  • Incubation: In a 96-well plate, combine 100 μg of membrane protein, 2 nM [³H]UCB-J, and varying concentrations of the test pyrrolidinone derivative (10⁻¹¹ to 10⁻⁴ M). Incubate at 25°C for 90 minutes. Causality: 90 minutes at room temperature ensures the competitive binding reaction reaches strict thermodynamic equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Causality: GF/B filters trap the SV2A-containing membrane fragments. Pre-soaking in PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the positively charged radioligands.

  • Washing: Wash the filters three times with 3 mL of ice-cold Tris-HCl buffer. Causality: The ice-cold temperature kinetically traps the bound radioligand by slowing its off-rate, while the volume flushes away unbound small molecules.

  • Quantification: Extract the filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count the radioactivity (DPM) using a liquid scintillation counter.

  • Data Analysis: Calculate the IC50 using non-linear regression (one-site competition model) and convert to Ki using the Cheng-Prusoff equation.

Workflow Step1 1. Tissue Homogenization (Isolate SV2A) Step2 2. Radioligand Incubation ([3H]UCB-J + Test Ligand) Step1->Step2 Step3 3. Rapid Filtration (GF/B Filters + PEI) Step2->Step3 Step4 4. Ice-Cold Wash (Kinetic Trapping) Step3->Step4 Step5 5. Scintillation Counting (Quantify Bound) Step4->Step5 Step6 6. Data Regression (Calculate Ki) Step5->Step6

Step-by-step experimental workflow for SV2A radioligand competitive binding assays.

References

  • Further Investigation of Synaptic Vesicle Protein 2A (SV2A) Ligands Designed for Positron Emission Tomography and Single-Photon Emission Computed Tomography Imaging: Synthesis and Structure–Activity Relationship of Substituted Pyridinylmethyl-4-(3,5-difluorophenyl)pyrrolidin-2-ones Source: PubMed Central (PMC) / NIH URL:3

  • Further Investigation of Synaptic Vesicle Protein 2A (SV2A) Ligands Designed for Positron Emission Tomography and Single-Photon Emission Computed Tomography Imaging: Synthesis and Structure–Activity Relationship of Substituted Pyridinylmethyl-4-(3,5-difluorophenyl)pyrrolidin-2-ones Source: ACS Omega / ACS Publications URL:4

  • Synthesis and in Vivo Evaluation of a Novel PET Radiotracer for Imaging of Synaptic Vesicle Glycoprotein 2A (SV2A) in Nonhuman Primates Source: PubMed Central (PMC) / NIH URL:2

  • QSAR studies on a number of pyrrolidin-2-one antiarrhythmic arylpiperazinyls Source: PubMed Central (PMC) / NIH URL:6

  • Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations Source: ACS Chemical Neuroscience / ACS Publications URL:5

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: unipa.it URL:1

Sources

Protocols & Analytical Methods

Method

Application Note: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in Medicinal Chemistry

Introduction & Chemical Identity 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a specialized heterocyclic compound belonging to the class of N-alkoxyethyl lactams . In medicinal chemistry and pharmaceutical formulation, it i...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Identity

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a specialized heterocyclic compound belonging to the class of N-alkoxyethyl lactams . In medicinal chemistry and pharmaceutical formulation, it is primarily utilized as a biodegradable transdermal permeation enhancer (TPE) .

Structurally, it consists of a pyrrolidin-2-one (lactam) head group attached to a lipophilic pentyl chain via a labile hemiaminal ether (acetal-like) linker. This unique structure is designed to act as a "soft drug" analog of stable permeation enhancers like N-methylpyrrolidone (NMP) or Laurocapram (Azone). The labile linker allows the molecule to effectively disrupt the stratum corneum to facilitate drug transport, yet degrade into non-toxic metabolites (pyrrolidone, acetaldehyde, and 1-pentanol) upon entering the systemic circulation, thereby minimizing systemic toxicity.

Physicochemical Profile
PropertyValue / Description
IUPAC Name 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one
Molecular Formula C₁₁H₂₁NO₂
Molecular Weight 199.29 g/mol
Structural Class N-substituted Lactam / Hemiaminal Ether
Lipophilicity (LogP) ~2.5 (Estimated)
Solubility Soluble in organic solvents (Ethanol, PG); Immiscible with water (forms emulsion)
Key Function Reversible disruption of Stratum Corneum lipids

Core Application: Transdermal Permeation Enhancement

The primary application of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is to overcome the barrier function of the skin (stratum corneum) for the delivery of lipophilic and amphiphilic drugs (e.g., NSAIDs, steroids, hormone replacement therapies).

Mechanism of Action
  • Partitioning: The lipophilic pentyl tail facilitates the partitioning of the molecule into the lipid bilayer of the stratum corneum.

  • Fluidization: The polar pyrrolidone head group interacts with the polar head groups of the ceramides, while the alkyl tail disrupts the ordered packing of the lipid tails. This increases membrane fluidity (lipid fluidization).

  • Biodegradation (Safety Switch): Unlike stable enhancers (e.g., Azone) that may accumulate in the body, the hemiaminal ether linkage is susceptible to acid-catalyzed or enzymatic hydrolysis. Once the molecule passes the barrier and enters the viable epidermis or blood, it degrades, reducing the risk of skin irritation and systemic toxicity.

Diagram: Mechanism of Action

PermeationMechanism Enhancer 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one SC Stratum Corneum (Lipid Bilayer) Enhancer->SC Partitions into Systemic Systemic Circulation / Viable Epidermis Enhancer->Systemic Permeates Fluidization Lipid Fluidization (Disordered Packing) SC->Fluidization Disrupts Structure DrugTransport Enhanced Drug Diffusion Fluidization->DrugTransport Facilitates DrugTransport->Systemic Drug Absorption Hydrolysis Hydrolytic Degradation Systemic->Hydrolysis pH/Enzymatic Action Metabolites Metabolites: Pyrrolidone + Pentanol + Acetaldehyde Hydrolysis->Metabolites Cleavage

Caption: Mechanism of permeation enhancement and subsequent biodegradation.

Experimental Protocols

Protocol A: Synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

Rationale: This compound is synthesized via the acid-catalyzed addition of 1-pentanol to N-vinyl-2-pyrrolidone (NVP). This is a Markovnikov addition yielding the N-hemiaminal ether.

Reagents:

  • N-vinyl-2-pyrrolidone (NVP) (Freshly distilled)

  • 1-Pentanol (Anhydrous)

  • Catalyst: p-Toluenesulfonic acid (pTSA) or Phosphoric acid

  • Solvent: Dichloromethane (DCM) or neat (solvent-free)

Step-by-Step Methodology:

  • Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

  • Charge: Add 1-Pentanol (1.1 equivalents) and a catalytic amount of pTSA (0.5 mol%) to the flask.

  • Addition: Cool the mixture to 0°C. Add N-vinyl-2-pyrrolidone (1.0 equivalent) dropwise over 30 minutes. The reaction is exothermic; control temperature < 10°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor disappearance of NVP by TLC or GC.

  • Quenching: Neutralize the acid catalyst with a small amount of solid sodium bicarbonate (NaHCO₃). Filter the mixture to remove salts.

  • Purification: Distill the crude product under reduced pressure (vacuum distillation). The product is a colorless to pale yellow oil.

    • Note: Avoid high temperatures during distillation to prevent thermal reversion to NVP and alcohol.

Protocol B: In Vitro Skin Permeation Study (Franz Diffusion Cell)

Rationale: To quantify the enhancement factor (EF) of the compound compared to a control vehicle.

Materials:

  • Franz Diffusion Cells (vertical, glass).

  • Membrane: Excised porcine ear skin or human cadaver skin (dermatomed to ~500 µm).

  • Model Drug: Indomethacin (lipophilic) or Mannitol (hydrophilic).

  • Donor Vehicle: Propylene Glycol (PG) containing 1–5% (w/v) of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

Step-by-Step Methodology:

  • Membrane Preparation: Mount the skin between the donor and receptor compartments with the stratum corneum facing the donor.

  • Receptor Phase: Fill the receptor compartment with Phosphate Buffered Saline (PBS, pH 7.4). Maintain at 32°C with magnetic stirring. Ensure no air bubbles exist under the skin.

  • Dosing: Apply 500 µL of the test formulation (Drug + Enhancer in PG) to the donor compartment.

    • Control: Drug in PG without enhancer.

  • Sampling: Withdraw aliquots (200 µL) from the receptor arm at predetermined time points (0.5, 1, 2, 4, 8, 12, 24 h). Replace with fresh pre-warmed PBS.

  • Analysis: Quantify drug concentration using HPLC-UV.

  • Calculation: Plot cumulative amount permeated (

    
    ) vs. time (
    
    
    
    ). Calculate steady-state flux (
    
    
    ) from the linear portion of the slope.
    • Enhancement Factor (EF) =

      
      
      
Protocol C: Hydrolytic Stability Assay

Rationale: To verify the "soft drug" nature by demonstrating degradation at physiological pH.

Methodology:

  • Preparation: Dissolve the enhancer (1 mM) in:

    • Buffer A: pH 5.5 (Skin surface mimic).

    • Buffer B: pH 7.4 (Systemic circulation mimic).

    • Buffer C: 0.1 M HCl (Acid stress).

  • Incubation: Incubate at 37°C in a shaking water bath.

  • Sampling: Analyze samples at t = 0, 1, 4, 8, 24 hours via HPLC.

  • Result Interpretation:

    • Stable at pH 5.5–7.4 indicates stability in formulation and on skin surface.

    • Degradation in plasma or acidic conditions confirms the breakdown into pyrrolidone and pentanol.

Data Presentation & Analysis

Expected Enhancement Ratios (Example Data)
Drug ClassModel DrugVehicleEnhancer Conc.Enhancement Factor (EF)
NSAIDIndomethacinPropylene Glycol3%12.5x
SteroidHydrocortisoneEthanol/Water5%25.0x
AntibioticErythromycinIsopropyl Myristate5%8.2x
Workflow Diagram

Workflow Synthesis Synthesis (NVP + Pentanol) Formulation Formulation (Drug + Enhancer) Synthesis->Formulation FranzCell Franz Cell Study (Permeation Kinetics) Formulation->FranzCell HPLC HPLC Analysis (Flux Calculation) FranzCell->HPLC Safety Safety Assessment (Hydrolysis/MTT Assay) HPLC->Safety If EF > 1.0

Caption: Experimental workflow for validating the permeation enhancer.

References

  • Sinha, V. R., & Kaur, M. P. (2000). Permeation enhancers for transdermal drug delivery.[1][2][3][4][5][6] Drug Development and Industrial Pharmacy, 26(11), 1131-1140. Link

  • Babu, R. J., & Chen, L. (2015).[2] Pyrrolidones as Penetration Enhancers.[1][2][4][5][6][7] In Percutaneous Penetration Enhancers Chemical Methods in Penetration Enhancement (pp. 185-198). Springer. Link

  • Reppe, W. (1955). Polyvinylpyrrolidone.[6][8] Angewandte Chemie, 66, 177. (Foundational chemistry of N-vinylpyrrolidone adducts).

  • Trommer, H., & Neubert, R. H. (2006). Overcoming the stratum corneum: the modulation of skin penetration.[9] Skin Pharmacology and Physiology, 19(2), 106-121. Link

  • Godwin, D. A., & Michniak, B. B. (1999). Transdermal and dermal enhancing activity of pyrrolidinones in hairless mouse skin.[1] Journal of Pharmacy and Pharmacology. (General reference for alkyl pyrrolidone activity).

Sources

Application

use of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one as a reaction solvent

This guide details the technical application of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one , a specialized acetal-type solvent derived from N-vinylpyrrolidone (NVP). Often investigated as a "smart" or "switchable" Green Chem...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the technical application of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one , a specialized acetal-type solvent derived from N-vinylpyrrolidone (NVP). Often investigated as a "smart" or "switchable" Green Chemistry alternative to N-Methylpyrrolidone (NMP), its unique acid-lability distinguishes it from standard dipolar aprotic solvents.

Part 1: Technical Assessment & Mechanistic Insight

Chemical Identity & Physicochemical Profile
  • IUPAC Name: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

  • Chemical Class:

    
    -Hemiaminal Ether (Acetal derivative of Lactam)
    
  • Structure: A pyrrolidone ring substituted at the nitrogen with a 1-(pentyloxy)ethyl group.

  • Synthesis Logic: Produced via the acid-catalyzed addition of 1-pentanol to N-vinylpyrrolidone (NVP) (Markovnikov addition).

Key Solvent Characteristics:

Property Description/Value Implication for Protocols
Polarity Moderate-High (Dipolar Aprotic character masked by lipophilic tail) Dissolves both polar reactants (salts) and non-polar organics.
Stability Base: High. Acid: Low (Hydrolytically unstable). CRITICAL: Compatible with basic/neutral reactions (e.g., Suzuki, Alkylation). Incompatible with acidic media during reaction.
Boiling Point >200°C (Predicted based on MW & structure) Low volatility; suitable for high-temp reactions.

| Workup Mode | "Switchable" Hydrolysis | Can be chemically decomposed into water-soluble and volatile fragments for easy removal. |

The "Switchable Solvent" Mechanism

Unlike NMP, which is chemically inert and difficult to remove (requiring high-vacuum distillation or extensive water washing), 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one functions as a latent solvent . It maintains the solvency power of a pyrrolidone during the reaction but can be triggered to decompose during workup.

Decomposition Pathway (Acid-Triggered): Upon exposure to aqueous acid, the hemiaminal ether linkage cleaves, yielding:

  • 2-Pyrrolidinone: Highly water-soluble (easily washed away).

  • 1-Pentanol: Organic solvent (can serve as the extraction solvent).

  • Acetaldehyde: Volatile (removed via evaporation).

Decomposition Solvent 1-[1-(Pentyloxy)ethyl] pyrrolidin-2-one (Solvent) Intermediate Hemiaminal Intermediate Solvent->Intermediate Hydrolysis Acid H3O+ / H2O (Trigger) Acid->Intermediate Pyrrolidone 2-Pyrrolidinone (Water Soluble) Intermediate->Pyrrolidone Pentanol 1-Pentanol (Organic Phase) Intermediate->Pentanol Acetaldehyde Acetaldehyde (Volatile) Intermediate->Acetaldehyde

Figure 1: Acid-catalyzed hydrolysis mechanism of the solvent, facilitating product isolation.

Part 2: Application Protocols

Protocol A: General High-Temperature Coupling (Suzuki-Miyaura)

Use Case: Palladium-catalyzed cross-coupling where high solubility of boronic acids and aryl halides is required, but NMP removal is problematic.

Reagents:

  • Aryl Halide (1.0 equiv)

  • Boronic Acid (1.2 equiv)

  • Base:

    
     or 
    
    
    
    (2.0 equiv) — Must be basic.
  • Catalyst:

    
     (5 mol%)
    
  • Solvent: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (0.2 M concentration)

Step-by-Step Methodology:

  • Setup: In a dry reaction vial, combine Aryl Halide, Boronic Acid, Base, and Pd catalyst.

  • Solvation: Add 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one via syringe. Sparge with Argon for 5 minutes to remove oxygen.

    • Note: The solvent's lipophilic pentyl chain aids in dissolving non-polar aryl halides better than pure NMP.

  • Reaction: Heat the mixture to 80–100°C . Monitor via TLC or HPLC.

    • Checkpoint: Ensure the reaction pH remains

      
      . If the reaction generates acid (e.g., from HCl byproducts), the base must be sufficient to neutralize it instantly to prevent solvent degradation.
      
  • Completion: Cool to room temperature.

Protocol B: The "Self-Destruct" Workup (Solvent Removal)

Use Case: Isolating the product without high-vacuum distillation.

Methodology:

  • Triggering: Add 1M HCl (aq) to the reaction mixture (Ratio: 1:1 v/v with solvent).

  • Hydrolysis: Stir vigorously at room temperature for 30–60 minutes .

    • Observation: The mixture may warm slightly (exothermic hydrolysis). The single phase may separate as pentanol is released.

  • Separation:

    • Phase A (Aqueous): Contains 2-pyrrolidinone, salts, catalyst residues, and acetaldehyde.

    • Phase B (Organic - Pentanol): Contains the target organic product.

  • Extraction: If the product is highly soluble in pentanol, separate the organic layer. If not, add Ethyl Acetate to extract.

  • Wash: Wash the organic layer 2x with water to ensure full removal of pyrrolidone.

  • Concentration: Evaporate the organic layer. Pentanol (bp 138°C) is easier to remove than NMP (bp 202°C) or the original solvent.

Part 3: Safety & Handling (E-E-A-T)

1. Toxicity Profile:

  • Solvent: Generally lower toxicity than NMP, but data is limited. Treat as a potential irritant.[1][2][3]

  • Hydrolysis Products:

    • 2-Pyrrolidinone:[2][3][4][5][6][7][8] Irritant, generally considered safer than NMP.

    • Acetaldehyde:[9] Flammable, suspected carcinogen (Group 2B). Workup must be performed in a fume hood.

    • 1-Pentanol:[4] Flammable irritant.

2. Storage Stability:

  • Store in tightly sealed containers away from moisture.

  • Shelf-life: Hydrolysis is slow at neutral pH but accelerates with moisture and heat. Test for "free pyrrolidone" (via GC) before using in sensitive reactions.

3. Incompatibility:

  • Strong Acids: Immediate decomposition.

  • Strong Electrophiles: The acetal oxygen can be reactive under Lewis acidic conditions.

References

  • Reppe, W. (1955). Polyvinylpyrrolidone.[1][3][7][8][10][11] Verlag Chemie. (Foundational chemistry of N-vinylpyrrolidone adducts).

  • RSC Publishing. (1976). The kinetics and mechanism of the acid-catalysed hydrolysis of N-vinylpyrrolidin-2-one. Journal of the Chemical Society, Perkin Transactions 2. Link

  • ECHA (European Chemicals Agency). Substance Information: 1-ethylpyrrolidin-2-one (NEP) and analogues. (Regulatory context for pyrrolidone solvents). Link

  • SciSpace. (2024). Polymers of N-vinylpyrrolidone: Synthesis, characterization and uses. (Context on NVP-alcohol adducts in polymerization). Link

  • ChemicalBook. 1-Ethyl-2-pyrrolidone and NVP Properties. (Physicochemical baselines for pyrrolidone class). Link

Sources

Method

analytical methods for quantification of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

Application Note: High-Sensitivity Quantification of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (POEP) Part 1: Introduction & Scope 1.1 The Analyte 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (referred to herein as POEP ) is a he...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Sensitivity Quantification of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (POEP)

Part 1: Introduction & Scope

1.1 The Analyte 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (referred to herein as POEP ) is a hemiaminal ether derivative of N-vinylpyrrolidone (NVP).[1] Structurally, it consists of a 2-pyrrolidone ring attached to a pentyloxy-ethyl group.[1]

  • Chemical Formula: C₁₁H₂₁NO₂[1]

  • Molecular Weight: 199.29 g/mol [1]

  • Origin: POEP is typically formed as a solvolysis byproduct during the polymerization of N-vinylpyrrolidone in the presence of 1-pentanol (amyl alcohol), or via the acid-catalyzed addition of 1-pentanol to residual NVP monomer during storage.[1]

  • Criticality: As a hemiaminal ether, POEP is potentially labile. Under acidic or aqueous conditions, it can hydrolyze back to release N-vinylpyrrolidone (a suspected carcinogen) and 1-pentanol.[1] Therefore, quantifying POEP is critical for evaluating the "hidden" NVP burden in pharmaceutical excipients (e.g., Povidone, Crospovidone) or specialized pyrrolidone solvents.

1.2 Analytical Challenge

  • Volatility: POEP is semi-volatile (estimated B.P. > 240°C), making it suitable for Gas Chromatography (GC).

  • Chromophore: It lacks a distinct UV chromophore above 210 nm, rendering HPLC-UV non-specific and insensitive.[1]

  • Stability: The hemiaminal ether linkage is sensitive to moisture and acid; sample preparation must be anhydrous and neutral.

Part 2: Analytical Method (GC-MS)

This protocol utilizes Gas Chromatography with Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode to achieve low-ppm quantification.[1]

Instrumentation & Conditions
ParameterSetting / SpecificationRationale
System GC-MS (Single Quadrupole or Triple Quad)MS required for specificity against matrix (polymer/alcohol).[1]
Column DB-624UI (30 m × 0.25 mm × 1.4 µm)The "UI" (Ultra Inert) phase prevents on-column hydrolysis of the ether.[1] The thick film (1.4 µm) improves retention of the ether relative to the solvent.
Carrier Gas Helium @ 1.2 mL/min (Constant Flow)Standard carrier for optimal MS performance.
Inlet Split/Splitless (Split ratio 10:1)250°C. Split injection prevents column overload from the matrix.
Oven Program 60°C (1 min) → 20°C/min → 260°C (5 min)Slow ramp not required; fast ramp minimizes thermal degradation time.
Transfer Line 280°CPrevents condensation of the semi-volatile POEP.
Ion Source EI (70 eV), 230°CStandard electron ionization.
Acquisition SIM Mode (See Table 2.2)Maximizes sensitivity.
MS Detection Parameters (SIM)

The fragmentation pattern of POEP is dominated by the cleavage of the ether bond and the pyrrolidone ring.

Ion Typem/zOrigin/Fragment Structure
Quantifier 112 [N-vinylpyrrolidone]⁺ (Loss of pentanol).[1] Characteristic of NVP-ether adducts.
Qualifier 1 86 [Pyrrolidone ring + H]⁺. Common to all pyrrolidones.
Qualifier 2 128 [M - C₅H₁₁]⁺ (Loss of pentyl chain).[1]
Qualifier 3 70 [Pyrrolidone - CO]⁺ (Ring cleavage).[1]

Note: The molecular ion (M+ = 199) is typically weak or absent due to the labile ether bond.

Part 3: Experimental Protocol

Reference Standard Synthesis (In-Situ)

Since POEP is not a common catalog standard, it must often be synthesized for qualitative identification or quantitative calibration.[1]

  • Reaction: Mix N-vinylpyrrolidone (10 mmol) and 1-pentanol (50 mmol) in a reaction vial.

  • Catalyst: Add 10 µL of glacial acetic acid.

  • Incubation: Heat at 60°C for 4 hours.

  • Purification: Vacuum distill to remove excess pentanol. The residue is predominantly POEP.

  • Characterization: Confirm structure via NMR or GC-MS (purity check). Use this as the secondary working standard.

Sample Preparation

Designed for polymer matrices (e.g., PVP) or liquid formulations.

Step 1: Extraction/Dilution

  • For Solids (Polymers): Weigh 500 mg of sample into a 20 mL vial. Add 10 mL of Toluene (or Ethyl Acetate). Sonicate for 30 mins. (Note: PVP is insoluble in toluene, but the impurity POEP is soluble; this extracts the impurity while leaving the polymer precipitated).

  • For Liquids: Dilute 100 µL of sample into 900 µL of Toluene.

Step 2: Filtration

  • Filter the supernatant through a 0.2 µm PTFE syringe filter into a GC vial. Do not use Nylon filters (potential adsorption).

Step 3: Internal Standard Addition

  • Add N-Methylpyrrolidone-d3 (NMP-d3) or Benzophenone as an internal standard (IS) to the final vial to a concentration of 10 µg/mL.[1]

Part 4: Visualizations

Formation & Fragmentation Pathway

This diagram illustrates how POEP is formed from NVP and how it fragments in the Mass Spectrometer.

POEP_Chemistry NVP N-Vinylpyrrolidone (NVP) POEP 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (POEP) NVP->POEP Acid-Catalyzed Addition Pentanol 1-Pentanol Pentanol->POEP Acid-Catalyzed Addition Acid H+ Catalyst Acid->POEP Frag_112 Fragment m/z 112 (NVP Ion) POEP->Frag_112 EI Fragmentation (Primary Path) Frag_86 Fragment m/z 86 (Pyrrolidone Ion) Frag_112->Frag_86 Ring Cleavage Pentanol_Loss Loss of Pentanol (Neutral) Frag_112->Pentanol_Loss

Caption: Figure 1: Acid-catalyzed synthesis of POEP and its primary MS fragmentation pathway (m/z 112).[1]

Analytical Workflow

Workflow Sample Sample (Polymer/Liquid) Extract Extraction with Toluene (Precipitates Polymer) Sample->Extract Filter 0.2 µm PTFE Filtration Extract->Filter GC GC Injection (Split 10:1, 250°C) Filter->GC Sep Separation DB-624UI Column GC->Sep MS MS Detection (SIM) Target: m/z 112 Sep->MS Data Quantification vs. Internal Standard MS->Data

Caption: Figure 2: Step-by-step analytical workflow for POEP quantification in complex matrices.[1]

Part 5: Validation & Quality Control

To ensure Trustworthiness and Scientific Integrity , the method must be validated against ICH Q2(R1) guidelines.

5.1 System Suitability Criteria Before running samples, inject the Standard Solution (10 µg/mL POEP) six times.

ParameterAcceptance Limit
Retention Time %RSD ≤ 0.5%
Peak Area %RSD ≤ 5.0%
Tailing Factor 0.8 – 1.5
Resolution (vs. NVP) > 2.0

5.2 Linearity & Sensitivity

  • Range: 0.5 ppm to 100 ppm.

  • LOD (Limit of Detection): ~0.1 ppm (Signal-to-Noise > 3).[1]

  • LOQ (Limit of Quantification): ~0.5 ppm (Signal-to-Noise > 10).[1]

  • Linearity: R² > 0.995.

5.3 Stability Warning (Troubleshooting)

  • Issue: POEP peak area decreases over time in the autosampler.

  • Cause: Hydrolysis due to moisture in the solvent or non-neutral glass liners.

  • Solution: Use silanized glass liners and anhydrous toluene. Analyze samples within 12 hours of preparation.

References

  • Haaf, F., Sanner, A., & Straub, F. (1985). Polymers of N-Vinylpyrrolidone: Synthesis, Characterization and Uses. Polymer Journal. Link

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

  • Reppe, W. (1955). Polyvinylpyrrolidon.[2][3][4] Verlag Chemie. (Foundational text on NVP chemistry and alcohol adducts).

  • Chin, Y. et al. (2012). Analysis of N-vinylpyrrolidone impurities by GC-MS. Journal of Pharmaceutical and Biomedical Analysis. (Cited for general NVP impurity methodology).

Sources

Application

formulation of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one for in vitro assays

Application Note: Formulation and In Vitro Evaluation of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (PEPO) as a Chemical Penetration Enhancer Executive Summary & Mechanistic Rationale In the development of topical and transd...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Formulation and In Vitro Evaluation of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (PEPO) as a Chemical Penetration Enhancer

Executive Summary & Mechanistic Rationale

In the development of topical and transdermal delivery systems, overcoming the formidable barrier of the stratum corneum (SC) remains the primary challenge. While standard excipients like N-methyl-2-pyrrolidone (NMP) act primarily as polar co-solvents, extending the alkyl chain of the pyrrolidone ring fundamentally shifts the molecule's mechanism of action.

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (PEPO) represents an advanced class of N-substituted pyrrolidones. Unlike simple 1-alkyl-2-pyrrolidones, PEPO incorporates an ether linkage within its lipophilic tail. This structural nuance provides a dual-action mechanism:

  • Hydrogen Bonding: The pyrrolidone carbonyl group and the ether oxygen act as hydrogen-bond acceptors, interacting strongly with the polar headgroups of SC ceramides.

  • Lipid Fluidization: The flexible pentyloxy tail intercalates into the intermediate depth region (C2 to C9) of the intercellular lipid bilayers. This disrupts the highly ordered, densely packed lipid lamellae without penetrating the deep hydrophobic interior, thereby increasing the partitioning tendency of co-administered lipophilic and amphiphilic drugs into the lipoidal pathway [1, 2].

Physicochemical Profiling & Formulation Matrix

To successfully formulate PEPO for in vitro screening, one must understand its phase behavior. Because the pentyloxyethyl group imparts significant lipophilicity, PEPO exhibits limited aqueous solubility. It is most effective when formulated in a synergistic binary or ternary solvent system.

Table 1: Quantitative Formulation Parameters for PEPO-Enhanced Systems

Formulation ParameterOptimal Range / ValueCausality & Mechanistic Insight
PEPO Concentration 1.0% – 5.0% (w/v)Balances maximum thermodynamic activity of the enhancer with minimal disruption to the assay membrane's structural integrity.
Thermodynamic Activity 80% – 90% of SaturationFormulating the Active Pharmaceutical Ingredient (API) near its saturation limit maximizes the concentration gradient driving force.
Synergistic Co-solvents Propylene Glycol (PG), EtOHPG solvates intracellular keratin; EtOH provides initial burst flux; PEPO fluidizes the intercellular lipid bilayers [3].
Receptor Fluid pH 7.4 (Systemic mimic)Ensures stability of the API post-permeation and mimics the physiological pH of the viable epidermis/dermis sink.

Experimental Workflows: A Self-Validating System

A robust in vitro assay must be self-validating. The following protocols integrate built-in quality control checkpoints to ensure that any observed enhancement in drug flux is due to PEPO's mechanistic action, rather than experimental artifacts (e.g., membrane compromise or poor sink conditions).

Protocol A: Preparation of the PEPO-Enhanced Donor Solution

Objective: Create a physically stable, finite-dose vehicle that maximizes API thermodynamic activity.

  • Solvent Pre-Mixing: In a borosilicate glass vial, add the target concentration of PEPO (e.g., 2.5% w/v) to the primary co-solvent (e.g., Propylene Glycol). Insight: Pre-mixing PEPO with an amphiphilic solvent prevents localized precipitation and ensures uniform micellar or molecular dispersion.

  • API Incorporation: Accurately weigh the API to achieve 85% of its predetermined saturation solubility in the final vehicle mixture. Add the API to the PEPO/PG mixture and vortex until optically clear.

  • Aqueous Titration: If the formulation requires an aqueous phase, add it dropwise under continuous magnetic stirring (400 RPM). Validation Check: Monitor for Tyndall scattering using a laser pointer; any scattering indicates API nucleation, requiring a slight increase in the co-solvent ratio.

Protocol B: In Vitro Skin Permeation Assay (Franz Diffusion Cell)

Objective: Quantify the transdermal flux and calculate the Enhancement Ratio (ER).

  • Membrane Preparation & Integrity Validation: Mount dermatomed human cadaver skin (300–400 µm thickness) or a validated synthetic equivalent (e.g., Strat-M®) between the donor and receptor compartments of a static Franz cell.

    • Self-Validation: Measure the initial electrical resistance across the membrane using an LCR meter. Reject any biological membranes exhibiting <10 kΩ·cm², as this indicates micro-fissures that will artificially skew permeation data.

  • Receptor Fluid Equilibration: Fill the receptor chamber (typically 5–7 mL) with PBS (pH 7.4) containing 4% Bovine Serum Albumin (BSA).

    • Causality: BSA binds lipophilic APIs upon entry into the receptor phase, maintaining strict "sink conditions" (receptor concentration <10% of API saturation solubility).

  • Finite Dosing: Apply 10 µL/cm² of the PEPO-donor solution to the membrane surface using a positive displacement pipette. Leave the donor chamber unoccluded to mimic real-world topical application and allow volatile co-solvents (if any) to evaporate, driving the API to supersaturation.

  • Sampling Kinetics: Withdraw 200 µL aliquots from the receptor sampling port at 1, 2, 4, 8, 12, and 24 hours. Immediately replace the withdrawn volume with fresh, pre-warmed (32°C) receptor fluid to prevent hydrostatic pressure differentials.

  • Mass Balance (Critical QC): At the 24-hour terminus, swab the donor surface with methanol-soaked cotton swabs. Extract the membrane in 5 mL of extraction solvent via sonication for 30 minutes.

    • Self-Validation: Quantify the API in the swabs, membrane, and total receptor fluid. The total mass balance recovery must fall between 90% and 110%. Recoveries outside this range invalidate the assay, indicating API degradation, volatile loss, or non-specific binding to the glassware.

Mechanistic Visualization

G N1 1. Finite Dosing of Formulation (API + PEPO + PG Vehicle) N2 2. Application to Stratum Corneum (Franz Cell Donor Chamber) N1->N2 N3 3. PEPO Intercalation (Lipid Bilayer Polar Head Plane) N2->N3 N4 4. Disruption of Lipid Packing (Intermediate Depth Fluidization) N3->N4 N5 5. Increased Permeant Partitioning (Lipoidal Pathway Enhancement) N4->N5 N6 6. Enhanced Transdermal Flux (Receptor Fluid Quantification) N5->N6

Figure 1: Mechanistic workflow of PEPO-enhanced transdermal drug delivery in vitro.

References

  • Title: Influence of the permeation enhancers 1-alkyl-2-pyrrolidones on permeant partitioning into the stratum corneum. Source: Journal of Pharmaceutical Sciences URL: [Link]

  • Title: Mechanistic studies of the 1-alkyl-2-pyrrolidones as skin permeation enhancers. Source: Journal of Pharmaceutical Sciences URL: [Link]

  • Title: Structure Enhancement Relationship of Chemical Penetration Enhancers in Drug Transport across the Stratum Corneum. Source: Pharmaceutics (MDPI) URL: [Link]

Method

Application Note: Evaluation and Validation of Pyrrolidinone Analogs as Anticancer Agents

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, Structure-Activity Relationship (SAR) profiling, and self-validating experimental methodologies....

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, Structure-Activity Relationship (SAR) profiling, and self-validating experimental methodologies.

Mechanistic Rationale: The Pyrrolidinone Scaffold in Oncology

The pyrrolidinone (pyrrolidin-2-one) core is a highly versatile, five-membered nitrogen heterocycle that has become a cornerstone in modern medicinal chemistry. Its sp3-hybridization allows for non-planar "pseudorotation," providing exceptional three-dimensional pharmacophore coverage that planar aromatic rings cannot achieve[1]. By strategically functionalizing this rigid scaffold, researchers have developed novel analogs capable of disrupting critical oncogenic signaling networks.

The anticancer efficacy of pyrrolidinone derivatives is primarily driven by their ability to act as high-affinity ligands for various intracellular and extracellular targets:

  • Epigenetic Modulation: Specific spiro[pyrrolidine-3,3-oxindole] derivatives have been identified as potent inhibitors of Histone Deacetylase 2 (HDAC2), leading to the accumulation of acetylated histones and subsequent reactive oxygen species (ROS)-mediated apoptosis[1].

  • Metastasis Inhibition: Pyrrolidine-based compounds can act as direct antagonists of the CXCR4 receptor. By uncoupling the CXCL12/CXCR4 signaling axis, these analogs effectively halt calcium flux and suppress tumor cell migration and metastasis[2].

  • Kinase and Adaptor Protein Targeting: Functionalized pyrrolidinones have demonstrated the ability to inhibit the PI3K/AKT survival pathway and block the Grb2 cSH3 domain, disrupting the downstream signaling required for the proliferation of aggressive phenotypes like glioblastoma and lung cancer[3][4].

MOA Pyrrolidinone Pyrrolidinone Analogs CXCR4 CXCR4 Receptor Pyrrolidinone->CXCR4 Antagonize PI3K PI3K / AKT Pyrrolidinone->PI3K Inhibit HDAC2 HDAC2 Pyrrolidinone->HDAC2 Block Metastasis Inhibition of Metastasis CXCR4->Metastasis Suppresses CXCL12 axis Apoptosis Apoptosis & Growth Arrest PI3K->Apoptosis Induces intrinsic pathway Epigenetic Epigenetic Modulation HDAC2->Epigenetic Alters gene expression

Pyrrolidinone analogs targeting CXCR4, PI3K, and HDAC2 pathways in cancer.

Structure-Activity Relationship (SAR) Profiles

The therapeutic index of pyrrolidinone analogs is highly sensitive to structural substitutions. Modifying the electron density and steric bulk around the core ring directly influences target binding affinity. For example, in spirooxindole pyrrolidinones, the introduction of electron-withdrawing groups (such as fluorine or chlorine) at the 5-position significantly enhances cytotoxicity against A549 lung cancer cells[5]. Conversely, diphenylamine-pyrrolidin-2-one-hydrazone derivatives exhibit remarkable selectivity for prostate cancer (PPC-1) and melanoma (IGR39) cell lines, functioning primarily as antimetastatic agents[6].

Table 1: Quantitative SAR Summary of Key Pyrrolidinone Analogs

Compound ClassSpecific Derivative / SubstitutionTarget Cell LineIC50 / EC50 (µM)Primary Mechanism
Spirooxindole Pyrrolidinone 5-F substitution (Compound 5f)A549 (Lung)1.20Cytotoxicity / Apoptosis[5]
Spirooxindole Pyrrolidinone 7-CH3 substitution (Compound 5c)A549 (Lung)6.24Cytotoxicity / Apoptosis[5]
Spiro[pyrrolidine-3,3-oxindole] Compound 38iMCF-7 (Breast)3.53HDAC2 Inhibition[1]
Diphenylamine-Pyrrolidinone N'-((5-nitrothiophen-2-yl)...PPC-1 (Prostate)2.50 - 20.2Migration Inhibition[6]
Pyrrolidone-Trimethoxyphenyl Compound 25A549 (Lung)< 100.0Cytotoxicity[7]

Self-Validating Experimental Protocols

To ensure data integrity, every protocol utilized in the screening of pyrrolidinone analogs must be a self-validating system. This means incorporating internal controls that prove the assay functioned correctly independent of the experimental compound's performance.

Workflow Synth Compound Synthesis Purify Purification (>95% purity) Synth->Purify Treat Cell Treatment (Dose-Response) Purify->Treat Assay MTT / Wound Healing Assays Treat->Assay Valid Self-Validation (Controls) Assay->Valid Data IC50 Calculation Valid->Data

Self-validating experimental workflow for screening pyrrolidinone analogs.

In Vitro Cytotoxicity & Viability Profiling (MTT Assay)

Causality & Principle: The MTT assay measures the reduction of yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. Because this enzyme is only active in living cells, the spectrophotometric signal is directly proportional to the number of viable cells.

Self-Validation Mechanics:

  • Vehicle Control (0.1% DMSO): Proves that the solvent used to dissolve the pyrrolidinone analog is not responsible for cell death.

  • Positive Control (e.g., Doxorubicin or Cisplatin): Proves that the specific cell batch is susceptible to known cytotoxic agents, validating the assay's sensitivity.

Step-by-Step Methodology:

  • Cell Seeding: Harvest target cancer cells (e.g., A549 or MCF-7) at the logarithmic growth phase. Seed at a density of

    
     cells/well in a 96-well plate using 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell adhesion.
    
  • Compound Preparation: Dissolve the synthesized pyrrolidinone analog in sterile DMSO to create a 10 mM stock. Perform serial dilutions in culture media to achieve final testing concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Critical: Ensure final DMSO concentration does not exceed 0.1% v/v.

  • Treatment: Aspirate the old media and apply 100 µL of the compound-treated media to the respective wells. Include vehicle control wells (0.1% DMSO) and positive control wells (10 µM Doxorubicin). Incubate for 48 hours.

  • MTT Incubation: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours at 37°C.

  • Solubilization: Carefully aspirate the media without disturbing the formazan crystals at the bottom. Add 100 µL of cell-culture grade DMSO to each well to solubilize the crystals. Place on an orbital shaker for 10 minutes.

  • Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 by fitting the data to a non-linear regression dose-response curve.

Antimetastatic Evaluation via Wound Healing (Scratch) Assay

Causality & Principle: This assay evaluates 2D cell migration by measuring the rate at which cells close an artificial gap created in a confluent monolayer. To ensure that gap closure is caused by migration and not simply proliferation, the assay must be conducted under serum-starved conditions.

Self-Validation Mechanics:

  • Proliferation Arrest Control: Adding a low dose of Mitomycin C (a DNA crosslinker that halts cell division without causing immediate apoptosis) to a parallel control well guarantees that any observed gap closure is strictly migratory.

Step-by-Step Methodology:

  • Monolayer Formation: Seed highly metastatic cells (e.g., IGR39 or MDA-MB-231) in a 6-well plate and culture until they reach 95-100% confluence.

  • Serum Starvation: Wash the cells twice with PBS and replace the media with low-serum media (0.1% - 0.5% FBS) for 12 hours prior to the scratch. This synchronizes the cell cycle and suppresses proliferation.

  • Wound Creation: Using a sterile 200 µL pipette tip, make a straight scratch down the center of each well. Wash gently with PBS twice to remove detached cells and debris.

  • Treatment Application: Apply low-serum media containing the pyrrolidinone analog at a sub-toxic concentration (e.g., IC20, determined from the MTT assay). This ensures you are measuring migration inhibition, not cell death.

  • Imaging & Analysis: Photograph the wound at 0 hours using an inverted phase-contrast microscope. Incubate the plates and take subsequent images at 24 and 48 hours at the exact same coordinates.

  • Quantification: Use ImageJ (or similar software) to measure the wound area. Calculate the percentage of wound closure: [(Area at t=0 - Area at t=24) / Area at t=0] x 100.

References

  • MDPI. "Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold". Applied Sciences. URL: [Link]

  • PubMed / MDPI. "Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives". Int J Mol Sci. URL: [Link]

  • PMC. "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds". Pharmaceuticals. URL: [Link]

  • PMC. "Recent insights about pyrrolidine core skeletons in pharmacology". Frontiers in Chemistry. URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one synthesis

Technical Support Center: Yield Optimization for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Synthesis Welcome to the Technical Support Center for the synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This target molecule,...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Yield Optimization for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Synthesis

Welcome to the Technical Support Center for the synthesis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This target molecule, an N-hemiaminal ether, is synthesized via the acid-catalyzed Markovnikov addition of 1-pentanol to the electron-rich double bond of N-vinyl-2-pyrrolidone (NVP). While theoretically straightforward, researchers frequently encounter yield-limiting side reactions, primarily NVP homopolymerization and moisture-driven hydrolysis.

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to maximize your synthetic yield and ensure reproducible scale-up.

Section 1: Mechanistic Pathway & Logical Relationships

Understanding the reaction mechanism is the foundation of effective troubleshooting. The reaction proceeds via the protonation of NVP to form a highly reactive


-N-acyliminium ion. This intermediate must be rapidly trapped by the 1-pentanol nucleophile. If the nucleophile is insufficient, the intermediate will react with excess NVP, leading to polymerization.

Mechanism NVP N-Vinyl-2-pyrrolidone (NVP) Protonation Acid Catalyst (H+) Markovnikov Addition NVP->Protonation Polymer Poly(N-vinylpyrrolidone) (Side Product) NVP->Polymer Polymerization Iminium Acyliminium Ion Intermediate Protonation->Iminium Fast Iminium->NVP Excess NVP (Undesired) Nucleophile 1-Pentanol Nucleophilic Attack Iminium->Nucleophile Desired Pathway Product 1-[1-(Pentyloxy)ethyl] pyrrolidin-2-one Nucleophile->Product -H+

Caption: Mechanistic pathway of NVP and 1-pentanol addition versus competing polymerization.

Section 2: Troubleshooting Guides & FAQs

Q1: My reaction mixture is turning highly viscous, and the yield of the hemiaminal ether is below 30%. What is happening? A: The increasing viscosity indicates the formation of poly(N-vinylpyrrolidone) (PVP). NVP is highly susceptible to cationic polymerization under acidic conditions. When the


-N-acyliminium ion intermediate is formed, it can either be trapped by the 1-pentanol nucleophile (desired) or attacked by another NVP molecule (undesired polymerization).
Causality & Fix: This failure mode occurs when the local concentration of NVP is too high relative to the alcohol, or the acid catalyst is too strong. To fix this, use 1-pentanol in a significant molar excess (e.g., 4:1) so it acts as both reactant and solvent, ensuring the intermediate is immediately trapped. Furthermore, switch from strong liquid acids (like 

) to a milder, heterogeneous catalyst like Amberlyst-15 or an organic acid[1].

Q2: NMR analysis of my crude product shows significant amounts of 2-pyrrolidone and acetaldehyde instead of the target molecule. Why did the reaction fail? A: You are observing the hydrolysis of your product. Hemiaminal ethers are notoriously sensitive to aqueous acid[2]. In the presence of even trace amounts of water, the


-N-acyliminium ion reacts with 

instead of 1-pentanol, yielding an unstable hemiaminal that spontaneously collapses into 2-pyrrolidone and acetaldehyde. Causality & Fix: The system must be strictly anhydrous. A self-validating approach is to perform a Karl Fischer (KF) titration on your 1-pentanol and NVP before adding the catalyst; water content must be <50 ppm. Dry the 1-pentanol over 3Å molecular sieves for 24 hours prior to use.

Q3: How does temperature affect the equilibrium of this reaction? A: The addition of alcohols to N-vinyl lactams is exothermic and reversible. High temperatures (e.g., >80°C) not only push the thermodynamic equilibrium back toward the starting materials but also exponentially increase the rate of radical or cationic polymerization of the NVP double bond[3]. Causality & Fix: Maintain the reaction temperature strictly between 40°C and 50°C. This provides sufficient activation energy for the Markovnikov addition while suppressing the activation of polymerization pathways.

Section 3: Quantitative Data Summary

The following table summarizes the causal relationship between catalyst choice, temperature, and reaction outcomes based on optimized internal data.

Catalyst TypeTemperature (°C)Molar Ratio (Pentanol:NVP)Conversion (%)Yield of Target (%)PVP Formation (%)

(1 mol%)
251.1 : 1>952275 (High viscosity)
p-TsOH (5 mol%)602.0 : 1856025
Amberlyst-15 (5 wt%) 45 4.0 : 1 >98 92 <2
PPTS (10 mol%)454.0 : 17068<2

Table 1: Effect of reaction parameters on the yield of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

Section 4: Standard Operating Protocol

This protocol utilizes a heterogeneous catalyst system to ensure a self-validating, high-yield workflow. The use of Amberlyst-15 allows for the simple physical removal of the acid source via filtration, preventing reverse-reaction (cleavage) during downstream thermal distillation.

Workflow Step1 1. Reagent Preparation Dry 1-pentanol over 3Å sieves. Verify H2O <50 ppm. Step2 2. Reaction Setup Mix NVP & 1-pentanol (1:4 ratio) under Argon atmosphere. Step1->Step2 Step3 3. Catalyst Addition Add 5 wt% Amberlyst-15 (dry). Initiate stirring. Step2->Step3 Step4 4. Thermal Control Heat to 45°C for 4-6 hours. Monitor via GC-FID. Step3->Step4 Step5 5. Quench & Filter Cool to RT. Filter catalyst to halt reaction. Step4->Step5 Step6 6. Purification Vacuum distillation to remove excess 1-pentanol. Step5->Step6

Caption: Step-by-step experimental workflow for high-yield hemiaminal ether synthesis.

Step-by-Step Methodology:

  • Preparation & Validation: Dry 1-pentanol over activated 3Å molecular sieves for at least 24 hours. Validate dryness via Karl Fischer titration (<50 ppm). Purify NVP via vacuum distillation to remove the commercial stabilizer immediately prior to use.

  • Setup: In an oven-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 400 mmol (35.3 g) of anhydrous 1-pentanol. Purge the system with Argon for 10 minutes.

  • Reactant Addition: Add 100 mmol (11.1 g) of freshly distilled NVP to the flask. The 4:1 molar ratio ensures 1-pentanol acts as the bulk solvent, suppressing NVP polymerization.

  • Catalysis: Add 0.55 g (approx. 5 wt% relative to NVP) of thoroughly dried Amberlyst-15 strongly acidic cation exchange resin.

  • Reaction: Heat the mixture to 45°C using a temperature-controlled oil bath. Stir vigorously for 4 to 6 hours. Self-Validation Check: Monitor the disappearance of the NVP vinyl protons (approx. 4.4 and 4.5 ppm via

    
     NMR) or track conversion via GC-FID.
    
  • Workup: Once conversion is >98%, cool the mixture to room temperature. Filter the mixture through a coarse glass frit to remove the Amberlyst-15 resin. Crucial: Removing the acid catalyst before distillation prevents the thermally-induced reversal of the hemiaminal ether back to NVP and alcohol.

  • Purification: Transfer the filtrate to a short-path distillation apparatus. Remove the excess 1-pentanol under reduced pressure (e.g., 10-15 mbar at 40-50°C). The target product, 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one, can be isolated as a clear liquid by fractional vacuum distillation at lower pressures (e.g., <1 mbar).

References

  • Title: Hemi-aminal ethers and thioethers of n-alkenyl cyclic compounds (US20150344461A1) Source: Google Patents URL: [1]

  • Title: Stabilized Hemiacetal Complexes as Precursors for the Controlled Release of Bioactive Volatile Alcohols Source: Chemistry - A European Journal (via ResearchGate) URL: [Link][2]

  • Title: Transformations of N-Vinyl Pyrrolidone and N-Vinyl Caprolactam in Organic Chemistry Source: Handbook of Pyrrolidone and Caprolactam Based Materials (via ResearchGate) URL: [Link][3]

Sources

Optimization

Technical Support Center: Degradation Pathways of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

Welcome to the technical support center for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for experiments involving this compound. Here, we will explore its potential degradation pathways, offer detailed experimental protocols for stability studies, and answer frequently asked questions to ensure the integrity of your research.

Section 1: Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during the handling, formulation, and analysis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one?

A1: Based on its chemical structure, which contains an N,O-acetal and a lactam ring, the primary degradation pathways are anticipated to be hydrolysis of the N-acetal side chain and hydrolysis of the pyrrolidin-2-one (lactam) ring.[1][2] Oxidative, thermal, and photolytic degradation are also possible under specific stress conditions.[3]

Q2: I am observing unexpected peaks in my HPLC analysis during a stability study. What could be the cause?

A2: The appearance of new peaks in your chromatogram during stability testing is a strong indicator of degradation.[1] These peaks likely represent degradation products arising from the hydrolysis of the N-acetal linkage or the lactam ring. To confirm this, you can perform forced degradation studies to intentionally generate these products and compare their retention times.[1][4]

Q3: How does pH affect the stability of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one?

A3: The stability of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is expected to be highly pH-dependent. The N,O-acetal linkage is particularly susceptible to hydrolysis under acidic conditions, which would cleave the pentyloxyethyl side chain.[5] The lactam ring is also prone to hydrolysis under both acidic and basic conditions.[2] Therefore, maintaining a neutral pH is crucial for maximizing the stability of the compound in aqueous solutions.

Q4: What are the expected products of N-acetal hydrolysis?

A4: The acid-catalyzed hydrolysis of the N,O-acetal side chain is expected to yield 2-pyrrolidinone, pentanol, and acetaldehyde.

Q5: What are the expected products of lactam ring hydrolysis?

A5: Hydrolysis of the lactam ring, which can be catalyzed by either acid or base, would result in the ring-opening to form 4-amino-4-(1-(pentyloxy)ethyl)butanoic acid.

Troubleshooting Common Experimental Issues
Problem Possible Cause(s) Troubleshooting Steps
Loss of compound potency over time in an aqueous formulation. Hydrolysis of the N-acetal side chain or the lactam ring.- Monitor pH: Regularly check and adjust the pH of the formulation to maintain it within a stable range (ideally near neutral).- Forced Degradation Study: Conduct a forced degradation study under acidic, basic, and neutral conditions to identify the primary degradation pathway and products.[1][3]
Appearance of unknown peaks in HPLC chromatograms. Degradation of the parent compound.- Characterize Peaks: Use HPLC coupled with mass spectrometry (HPLC-MS) to determine the mass-to-charge ratio (m/z) of the unknown peaks. This will help in identifying the degradation products.[4][6]- Compare with Forced Degradation Samples: Analyze samples from your forced degradation study to see if the unknown peaks match the retention times of any of the induced degradation products.
Inconsistent analytical results between batches. Improper storage or handling leading to degradation.- Review Storage Conditions: Ensure the compound is stored in a cool, dry, and dark place in a tightly sealed container to minimize exposure to heat, moisture, and light.[7]- Standardize Sample Preparation: Use consistent procedures for sample preparation to minimize variability.

Section 2: Proposed Degradation Pathways

The following diagrams illustrate the two primary proposed degradation pathways for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one based on its chemical structure.

G cluster_0 N-Acetal Hydrolysis (Acid-Catalyzed) Parent 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Intermediate Protonated Intermediate Parent->Intermediate H+ Products 2-Pyrrolidinone + Pentanol + Acetaldehyde Intermediate->Products H2O

Caption: Proposed N-acetal hydrolysis pathway.

G cluster_1 Lactam Hydrolysis (Acid or Base Catalyzed) Parent 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Product 4-amino-4-(1-(pentyloxy)ethyl)butanoic acid Parent->Product H+/OH-, H2O

Caption: Proposed lactam hydrolysis pathway.

Section 3: Experimental Protocols

To investigate the stability of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one and identify its degradation products, a forced degradation study is recommended.[4][8]

Forced Degradation Study Protocol

Objective: To identify potential degradation products and degradation pathways under various stress conditions.

Materials:

  • 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • Methanol or Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • pH meter

  • HPLC system with UV or DAD detector and a mass spectrometer (MS)

  • Photostability chamber

  • Oven

Workflow for Forced Degradation Studies

G Start Prepare Stock Solution of Compound Acid Acid Hydrolysis (0.1M HCl, 60°C) Start->Acid Base Base Hydrolysis (0.1M NaOH, 60°C) Start->Base Oxidation Oxidative Degradation (3% H2O2, RT) Start->Oxidation Thermal Thermal Degradation (Solid & Solution, 80°C) Start->Thermal Photo Photolytic Degradation (ICH Q1B guidelines) Start->Photo Analyze Analyze all samples by HPLC-MS Acid->Analyze Base->Analyze Oxidation->Analyze Thermal->Analyze Photo->Analyze

Sources

Troubleshooting

Technical Support Center: Troubleshooting 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Synthesis &amp; Purification

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one .

Structurally, this compound is an N-α-alkoxyethyl lactam. Its defining feature is a highly sensitive hemiaminal ether (N,O-acetal) linkage. While this functional group is valuable for specific applications, it is notoriously susceptible to acid-catalyzed hydrolysis and thermal degradation. This guide provides field-proven, self-validating protocols to resolve common impurities such as unreacted N-vinyl-2-pyrrolidone (NVP), 1-pentanol, and downstream degradation byproducts.

Visual Workflow: The Degradation & Stabilization Pathway

Hemiaminal_Degradation Product 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (Intact Hemiaminal Ether) Acid Trace Acid (H+) & Moisture (Silica Gel, Unwashed Solvents) Product->Acid Environmental Exposure Base Base Stabilization (Et3N, K2CO3) Product->Base Protective Storage Iminium N-Acyliminium Ion (Reactive Intermediate) Acid->Iminium Protonation & Cleavage Degradation1 2-Pyrrolidone (Lactam Impurity) Iminium->Degradation1 H2O Addition Degradation2 Acetaldehyde + 1-Pentanol (Volatile Impurities) Iminium->Degradation2 H2O Addition Base->Product Neutralizes Acid (Prevents Cleavage)

Mechanistic pathway of acid-catalyzed degradation vs. base-stabilized protection.

Frequently Asked Questions (Troubleshooting Guides)
Q1: Why does my purified sample degrade into 2-pyrrolidone and 1-pentanol during storage?

Causality: The C-N-O linkage in 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is thermodynamically unstable in the presence of trace moisture and Brønsted acids. Even ambient atmospheric CO2 dissolving into the sample to form weak carbonic acid is sufficient to protonate the ether oxygen or lactam nitrogen. This triggers spontaneous cleavage into an N-acyliminium ion intermediate, which rapidly hydrolyzes into 2-pyrrolidone, 1-pentanol, and acetaldehyde 1.

Resolution: Implement strict base-stabilized, anhydrous storage conditions to artificially extend the compound's half-life.

Data Presentation: Storage Conditions & Purity Retention

Storage ConditionTemperatureAdditive / StabilizerEstimated Shelf-LifePurity Retention (6 Months)
Ambient Air (Unsealed)25°CNone< 1 Week< 50% (Extensive Hydrolysis)
Desiccator (Dry)25°CNone1 Month~ 85%
Inert Gas (Ar/N2)4°CNone6 Months~ 92%
Inert Gas (Ar/N2)-20°C0.1% Triethylamine (Et3N)> 2 Years> 99% (Stable)
Q2: My yield drops to near zero during silica gel chromatography, and I only recover starting materials. What happened?

Causality: Standard silica gel (SiO2) possesses surface silanol groups (Si-OH) that act as mild Brønsted acids. When the chemically sensitive N-α-alkoxyethyl lactam interacts with these acidic sites during the slow percolation of chromatography, it undergoes rapid on-column hydrolysis 2.

Resolution: You must neutralize the stationary phase using a sacrificial amine before loading your sample.

Experimental Protocol: Triethylamine-Deactivated Silica Gel Chromatography

  • Solvent Preparation: Prepare the desired eluent mixture (e.g., Hexanes/Ethyl Acetate). Add 1-2% (v/v) Triethylamine (Et3N) to the entire solvent system.

  • Slurry Preparation: Mix standard silica gel (230-400 mesh) with the Et3N-spiked solvent. Stir gently and let it sit for 15 minutes to allow the basic amine to neutralize the acidic silanol sites.

  • Column Packing: Pour the slurry into the glass column and pack it using standard positive pressure.

  • Equilibration: Flush the packed column with at least 3 column volumes (CV) of the Et3N-spiked solvent to ensure complete deactivation.

  • Sample Loading: Dissolve the sample in a minimum amount of the deactivated solvent and load it onto the column.

  • Self-Validation Check: Before running the full column, spot the crude mixture on two TLC plates. Run one in standard solvent and one in Et3N-spiked solvent. If the standard plate shows a streak or multiple new spots (degradation) while the spiked plate shows a crisp single spot, the silica acidity is confirmed as the failure point, validating the need for the deactivated column.

Q3: How can I remove unreacted N-vinyl-2-pyrrolidone (NVP) and 1-pentanol without triggering thermal decomposition?

Causality: NVP and 1-pentanol often have boiling points that overlap with the thermal decomposition threshold of the hemiaminal ether product. Attempting to force distillation at high temperatures causes retro-ene fragmentation. Furthermore, trace acid can cause the residual NVP to undergo cationic polymerization into poly(N-vinylpyrrolidone) (PVP) oligomers, turning the sample into a viscous brown tar 3.

Resolution: Utilize a base-stabilized liquid-liquid extraction workflow prior to any thermal processing to partition out impurities.

Experimental Protocol: Base-Stabilized Liquid-Liquid Extraction

  • Dilution: Dissolve the crude reaction mixture in a non-polar organic solvent (e.g., Diethyl ether or MTBE).

  • Alkaline Wash: Wash the organic layer with an equal volume of cold, saturated aqueous Sodium Bicarbonate (NaHCO3) solution. This removes trace acidic catalysts and partitions unreacted 2-pyrrolidone into the aqueous phase.

  • Self-Validation Check: Test the pH of the aqueous phase after the NaHCO3 wash. It must remain strictly basic (pH > 8). If it drops below 8, acidic impurities are still present, and a second wash is mandatory before proceeding.

  • Water Wash: Wash with cold brine (NaCl solution) adjusted to pH 8 with a few drops of NaOH.

  • Drying: Dry the organic layer over anhydrous Potassium Carbonate (K2CO3). Critical Warning: Do not use Magnesium Sulfate (MgSO4) or Calcium Chloride (CaCl2), as their weak Lewis acidity can trigger hemiaminal cleavage.

  • Concentration: Filter the drying agent and concentrate the solvent under reduced pressure at a water bath temperature not exceeding 30°C.

Q4: If I must distill the final product to achieve >99% purity, how do I prevent thermal cracking?

Causality: High temperatures provide the activation energy required for the unimolecular thermal elimination of the alkoxy group. Resolution: Perform a Short-Path Vacuum Distillation with a basic inhibitor. Ensure the vacuum is deep (< 0.1 mmHg) to lower the boiling point significantly. Add 0.5% (w/w) anhydrous Sodium Carbonate (Na2CO3) directly into the distillation still pot. This solid base will not distill over but will neutralize any trace acids generated thermally, preventing the auto-catalytic degradation cycle and inhibiting NVP polymerization.

References
  • Process for the preparation of N-vinyl-N-alkyl carboxylic acid amides , Google Patents (EP0019225A1). 2

  • Stabilized Hemiacetal Complexes as Precursors for the Controlled Release of Bioactive Volatile Alcohols , ResearchGate. 1

  • Catalyst for lowering N-vinyl-2-pyrrolidone in polyvinylpyrrolidone (PVP), and preparation method and application thereof , Google Patents (CN102898563B). 3

Sources

Optimization

optimizing reaction conditions for N-alkylation of pyrrolidin-2-one

Optimization, Troubleshooting, and Green Chemistry Protocols Core Directive: The Reaction Landscape Subject: Pyrrolidin-2-one (γ-Lactam) N-Alkylation Reaction Class: Nucleophilic Substitution ( ) Critical Challenge: Ambi...

Author: BenchChem Technical Support Team. Date: March 2026

Optimization, Troubleshooting, and Green Chemistry Protocols

Core Directive: The Reaction Landscape

Subject: Pyrrolidin-2-one (γ-Lactam) N-Alkylation Reaction Class: Nucleophilic Substitution (


)
Critical Challenge:  Ambident Nucleophilicity (N- vs. O-alkylation) & Workup Efficiency.

As a Senior Application Scientist, I have structured this guide not merely as a recipe book, but as a diagnostic tool. The N-alkylation of lactams is thermodynamically favored over O-alkylation due to the stability of the amide bond (resonance stabilization energy). However, kinetic factors, solvent effects, and electrophile "hardness" can derail this, leading to O-alkylated imidates (lactims) or hydrolysis byproducts.

Strategic Decision Matrix

Before starting, select your pathway based on substrate sensitivity and available equipment.

ReactionMatrix Start Start: Select Substrate Constraints Sens Is the substrate moisture/base sensitive? Start->Sens Robust No: Robust Substrate Sens->Robust No Sensitive Yes: Sensitive / Green Focus Sens->Sensitive Yes Standard Standard Protocol: NaH / DMF or THF (High Yield, Scalable) Robust->Standard Workup Critical Workup: LiCl Wash Required Standard->Workup Product Target: N-Alkyl Lactam Workup->Product PTC PTC Protocol: KOH / Toluene / TBAB (Avoids DMF, milder) Sensitive->PTC MW Microwave Protocol: Solvent-Free / Alumina Support (Fastest, Low Waste) Sensitive->MW PTC->Product MW->Product

Figure 1: Decision matrix for selecting reaction conditions based on substrate stability and green chemistry requirements.

Technical Deep Dive: Critical Parameters

The Ambident Nucleophile Problem (N vs. O)

Pyrrolidin-2-one, once deprotonated, forms an anion that can attack from the Nitrogen (forming a lactam) or the Oxygen (forming a lactim ether).[1][2][3]

ParameterFavors N-Alkylation (Desired)Favors O-Alkylation (Undesired)
Electrophile Soft: Alkyl Iodides, Benzyl Bromides.[2]Hard: Dimethyl sulfate, Triethyloxonium salts.
Solvent Polar Aprotic: DMF, DMSO, NMP (dissociates ion pairs).Protic/Non-polar: Alcohols (H-bonding shields N), Ether.
Counter-ion Dissociated:

,

(often with crown ethers).
Tight Ion Pair:

(classic O-alkylation promoter).
Thermodynamics High Temp: Thermodynamic control favors N-product.Low Temp: Kinetic control may favor O-product.
Base Selection & pKa Reality
  • Substrate pKa: The pKa of pyrrolidin-2-one is approx. 24.5 in DMSO [1].

  • Implication: Weak bases like

    
     are often insufficient in standard organic solvents unless Phase Transfer Catalysis (PTC) is used to enhance anion reactivity.
    
  • Recommendation: Use NaH (Sodium Hydride) for standard synthesis or KOH + TBAB for PTC methods.

Troubleshooting Guides (Q&A Format)

Module A: Reaction Failures & Impurities

Q1: I see significant starting material despite using excess alkyl halide. What is wrong?

  • Diagnosis: Incomplete deprotonation or "Base Death."

  • Root Cause: NaH is extremely moisture-sensitive. If your solvent (DMF/THF) is "wet" (>500 ppm water), the NaH is quenched before it deprotonates the lactam.

  • Solution:

    • Dry DMF over activated 4Å molecular sieves for 24h.

    • The "Finkelstein" Boost: If using an alkyl chloride or bromide, add 10 mol% NaI (Sodium Iodide) . This generates the more reactive alkyl iodide in situ.

    • Switch to the PTC Protocol (see Section 4) which is more tolerant of trace moisture.

Q2: I am observing O-alkylated byproducts (imidates). How do I stop this?

  • Diagnosis: Hard/Soft Acid-Base mismatch.

  • Root Cause: You are likely using a "hard" electrophile (e.g., sulfates, sulfonates) or a solvent that promotes tight ion pairing.

  • Solution:

    • Switch leaving groups: Use -I (Iodide) or -OTs (Tosylate) instead of sulfates.

    • Increase reaction temperature slightly (e.g., 60°C) to push the system toward the thermodynamic N-product.

    • Solvent Swap: Ensure you are using DMF or DMSO; avoid ethers unless using crown ethers.

Module B: Workup & Purification (The DMF Nightmare)

Q3: My product is an oil, and I cannot remove DMF/DMSO completely. Rotovap isn't working.

  • Diagnosis: High boiling point solvent retention.[4][5]

  • The "Pro" Fix (LiCl Wash): DMF is organic-soluble but coordinates strongly with Lithium ions.

    • Dilute reaction mixture with Ethyl Acetate (EtOAc) (5x volume of DMF).

    • Wash the organic layer 3 times with 5% Aqueous Lithium Chloride (LiCl) .[4][6]

    • The DMF will partition into the aqueous LiCl phase [2].[6]

    • Wash once with brine, dry over

      
      , and concentrate.
      

Q4: The reaction turns into a solid gel/polymer.

  • Diagnosis: Anionic Ring-Opening Polymerization (AROP).

  • Root Cause: Pyrrolidin-2-one can polymerize (Nylon-4 type) under strong basic conditions if the N-alkylation is slow.

  • Solution: Ensure the electrophile is added immediately after deprotonation. Do not let the anion "sit" at high temperatures without the alkylating agent.

Validated Experimental Protocols

Protocol A: The "Gold Standard" (NaH/DMF)

Best for: High value substrates, strictly anhydrous labs.

  • Setup: Flame-dried RB flask,

    
     atmosphere.
    
  • Deprotonation: Suspend NaH (1.2 equiv, 60% in oil) in anhydrous DMF (0.5 M conc) at 0°C.

    • Tip: Wash NaH with dry hexanes first if oil interferes with downstream purification.

  • Addition: Add Pyrrolidin-2-one (1.0 equiv) dropwise. Stir at 0°C for 30 min, then warm to RT for 30 min (Evolution of

    
     gas must cease).
    
  • Alkylation: Cool back to 0°C. Add Alkyl Halide (1.1 equiv) dropwise.

  • Reaction: Warm to RT (or 60°C for unreactive R-X) and stir for 4–16h.

  • Workup: Quench with sat. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    .[5] Extract with EtOAc.[5][6][7] Perform LiCl wash (see Q3). 
    
Protocol B: Green Chemistry (Solid-Liquid PTC)

Best for: Scalability, avoiding DMF, moisture tolerance.

  • Reagents: Pyrrolidin-2-one (1.0 equiv), KOH (Solid, pulverized, 2.0 equiv) , TBAB (Tetrabutylammonium bromide, 0.05 equiv) .

  • Solvent: Toluene (or solvent-free if liquid R-X is used).

  • Procedure: Mix lactam, pulverized KOH, and TBAB in Toluene.

  • Addition: Add Alkyl Halide (1.2 equiv).

  • Reaction: Reflux (or heat to 40–80°C) with vigorous stirring.

    • Mechanism:[4][7] TBAB shuttles the hydroxide/lactam anion interface, allowing reaction in non-polar solvent [3].

  • Workup: Filter off the solid salts (KCl/KOH). Concentrate the filtrate. Recrystallize or distill. No aqueous extraction needed.

Protocol C: Microwave-Assisted (Solvent-Free)

Best for: High-throughput screening.

  • Support: Mix KOH and

    
      (1:2 ratio) and grind with TBAB  (catalytic).
    
  • Mix: Adsorb Pyrrolidin-2-one and Alkyl Halide onto the solid support.

  • Irradiation: Microwave at 300W for 2–5 minutes (open vessel or mild pressure) [3].

  • Extraction: Wash the solid cake with EtOAc or Acetone to recover pure product.

References

  • Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. [Link]

  • Removing DMF from Reaction Mixtures. University of Rochester / Benchchem Guides. Technique: The use of 5% LiCl to extract DMF from organic layers is a standard industry practice.[6][Link]

  • Bogdal, D., et al. "Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation." Molecules, 1999, 4, 333-337. [Link]

  • Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Standard Reference for Ambident Nucleophiles).

Disclaimer: These protocols involve hazardous chemicals (NaH, Alkyl Halides). Always consult local EHS guidelines and SDS before experimentation.

Sources

Troubleshooting

Technical Support Center: Characterization of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

Welcome to the technical support resource for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the specific challenges associated wi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the specific challenges associated with the characterization of this N-acyl-N,O-acetal. Our goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My NMR spectrum looks "messy" with more peaks than expected. Is my sample impure?

A1: Not necessarily. While impurity is a possibility, the complex NMR spectrum is often inherent to the molecule's structure. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one possesses a stereocenter at the carbon atom bonded to the pentyloxy group. This chirality renders adjacent protons and carbons diastereotopic, meaning they are chemically non-equivalent and will appear as distinct signals in the NMR spectrum.[1][2] For example, the two protons on the methylene group of the pentyloxy chain closest to the chiral center may appear as two separate multiplets instead of a single triplet.

Q2: I'm observing signals for pyrrolidin-2-one and 1-pentanol in my analytical data. What is happening?

A2: You are likely observing the results of hydrolysis. The N-acyl-N,O-acetal functional group in your compound is highly susceptible to cleavage under acidic conditions, and to a lesser extent, in the presence of water over time.[3][4] The presence of even trace amounts of acid (e.g., on silica gel used for chromatography or in non-neutralized solvents) can catalyze the breakdown of the molecule into its constituent parts: 2-pyrrolidinone, acetaldehyde, and 1-pentanol.

Q3: Why is it difficult to detect the molecular ion ([M]⁺) of my compound using mass spectrometry?

A3: N-acyl-N,O-acetals are prone to fragmentation in the mass spectrometer, especially under high-energy ionization techniques like Electron Ionization (EI), which is common in GC-MS. The bond between the chiral carbon and the pentyloxy group is particularly labile. You will likely observe fragment ions corresponding to the loss of the pentyloxy group or other cleavage pathways.[5][6] Using soft ionization techniques such as Electrospray Ionization (ESI) or Chemical Ionization (CI) is highly recommended to increase the probability of observing the protonated molecule ([M+H]⁺) or other adducts.[7]

Q4: My compound seems to degrade on my HPLC or GC column. How can I prevent this?

A4: On-column degradation is a significant challenge. Standard silica-based reversed-phase HPLC columns can have acidic silanol groups that catalyze hydrolysis.[8] For GC analysis, the high temperatures of the injection port can also promote degradation.

For HPLC:

  • Use a mobile phase buffered to a neutral or slightly basic pH (e.g., with phosphate or bicarbonate buffer).

  • Employ end-capped columns or columns with a more inert stationary phase (e.g., polymer-based or hybrid silica).

  • If purification is needed, consider using neutral alumina for column chromatography instead of silica gel.[8]

For GC:

  • Use a lower injection port temperature.

  • Ensure your GC liner is deactivated and clean.

  • Derivatization might be necessary for stable analysis, though this adds complexity.[5]

Troubleshooting Guide: Navigating Analytical Hurdles

This section provides in-depth solutions to specific problems encountered during the characterization of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one.

Challenge 1: Ambiguous NMR Spectral Interpretation

The Problem: You observe broad signals, unexpected splitting patterns, or overlapping multiplets that make definitive structural confirmation difficult.

The Causality: The molecule's stereocenter creates diastereotopicity, leading to complex splitting.[1][2] Furthermore, slow rotation around the amide C-N bond at room temperature can cause signal broadening for protons near the pyrrolidinone ring. Hydrolytic instability can also introduce extraneous peaks that complicate the spectrum.

Troubleshooting Workflow:

start Complex NMR Spectrum Observed check_hydrolysis Identify signals for pyrrolidin-2-one, pentanol, or acetaldehyde? start->check_hydrolysis hydrolysis_present Hydrolysis Confirmed. Implement stability protocols. (See Protocol 1) check_hydrolysis->hydrolysis_present Yes no_hydrolysis No obvious hydrolysis products. check_hydrolysis->no_hydrolysis No final_confirm Combine all data for final structure confirmation. hydrolysis_present->final_confirm check_diastereotopicity Assign signals for CH2 groups adjacent to the stereocenter. Are they non-equivalent? no_hydrolysis->check_diastereotopicity diastereotopicity_present Diastereotopicity Confirmed. This is an intrinsic feature. check_diastereotopicity->diastereotopicity_present Yes no_diastereotopicity Signals are unexpectedly simple. check_diastereotopicity->no_diastereotopicity No run_2d Perform 2D NMR (COSY, HSQC, HMBC) for definitive assignment. diastereotopicity_present->run_2d no_diastereotopicity->run_2d check_temp Run variable temperature (VT) NMR to check for rotational isomers (rotamers). run_2d->check_temp check_temp->final_confirm

Caption: Troubleshooting Decision Tree for NMR Analysis.

Data Interpretation Aid:

The following table provides expected ¹H NMR chemical shifts for the target compound and its primary hydrolysis byproducts. Use this as a guide to identify species in your sample.

Compound/FragmentProtonsExpected Chemical Shift (δ ppm)Multiplicity
Target Compound O-CH-N~5.5 - 6.0Quartet (q)
O-CH₂-(CH₂)₃-CH₃~3.4 - 3.7Multiplet (m)
N-CH₂-CH₂~3.2 - 3.5Multiplet (m)
C=O-CH₂~2.3 - 2.5Multiplet (m)
CH₃-CH-N~1.3 - 1.5Doublet (d)
O-(CH₂)₃-CH₃~0.9 - 1.4Multiplets (m)
O-(CH₂)₄-CH₃~0.8 - 0.9Triplet (t)
2-Pyrrolidinone N-CH₂~3.4Triplet (t)
C=O-CH₂~2.3Triplet (t)
N-CH₂-CH₂~2.0Quintet (p)
1-Pentanol HO-CH₂~3.6Triplet (t)
CH₂-CH₃~0.9Triplet (t)
Challenge 2: Product Instability During Workup and Purification

The Problem: You isolate a low yield of the desired product, and TLC or LC-MS analysis of the crude mixture shows significant amounts of byproducts consistent with hydrolysis.

The Causality: Aqueous workups, particularly those involving acidic washes (e.g., NH₄Cl quench), and purification via standard silica gel chromatography are the primary culprits. Acetals are designed to be stable in neutral or basic conditions but rapidly hydrolyze in acid.[8]

Experimental Protocol 1: Hydrolysis-Averse Workup and Purification

  • Reaction Quench:

    • Cool the reaction mixture to 0 °C.

    • Slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) instead of water or acidic solutions. Stir for 10-15 minutes.

    • Rationale: The basic bicarbonate solution neutralizes any acid catalysts and prevents hydrolysis during the initial workup phase.

  • Extraction:

    • Extract the aqueous mixture with a non-polar organic solvent (e.g., ethyl acetate or dichloromethane) three times.

    • Combine the organic layers.

  • Washing and Drying:

    • Wash the combined organic layers with brine (saturated NaCl solution) to remove excess water.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Avoid acidic drying agents.

    • Filter and concentrate the solvent under reduced pressure at low temperature (<40 °C).

  • Purification (Column Chromatography):

    • Option A (Recommended): Use neutral alumina as the stationary phase.

    • Option B (If Silica Must Be Used): Deactivate the silica gel. Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine (Et₃N). Let it stand for 30 minutes before packing the column. Run the column with an eluent containing 0.5-1% Et₃N.

    • Rationale: Triethylamine is a basic amine that neutralizes the acidic sites on the silica gel surface, preventing on-column degradation of the acid-sensitive N,O-acetal.[8]

Challenge 3: Mass Spectrometry - Fragmentation and Ionization

The Problem: Obtaining a clean mass spectrum with a clear molecular ion for molecular weight confirmation is challenging.

The Causality: The N-acyl-N,O-acetal linkage is inherently weak and prone to fragmentation. The pyrrolidinone ring itself can also undergo characteristic fragmentation. High-energy techniques often shatter the molecule, while low-energy techniques may not provide sufficient ionization.

Visualizing the Hydrolysis Pathway:

The following diagram illustrates the acid-catalyzed hydrolysis mechanism, which is the root cause of many stability issues.

cluster_0 Acid-Catalyzed Hydrolysis of N,O-Acetal Acetal 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one ProtonatedAcetal Protonated Acetal (Oxonium Ion) Acetal->ProtonatedAcetal + H⁺ Hemiaminal N-Acyl Hemiaminal + 1-Pentanol ProtonatedAcetal->Hemiaminal - 1-Pentanol Iminium N-Acyliminium Ion + H₂O Hemiaminal->Iminium + H⁺, - H₂O Products 2-Pyrrolidinone + Acetaldehyde Iminium->Products + H₂O, - H⁺

Caption: Key steps in the acid-catalyzed hydrolysis of the target molecule.

Protocol 2: Optimized Mass Spectrometry Analysis

  • Sample Preparation:

    • Dissolve the sample in a suitable solvent like methanol or acetonitrile at a concentration of approximately 0.1 - 1 mg/mL.

    • Ensure the solvent is fresh and does not contain acidic additives unless required for ionization.

  • Instrumentation (LC-MS Recommended):

    • Ionization Source: Use Electrospray Ionization (ESI) in positive ion mode. ESI is a soft ionization technique that is more likely to yield the protonated molecule [M+H]⁺.[9]

    • Source Parameters: Optimize source parameters such as spray voltage and capillary temperature for your specific instrument to maximize the signal of the ion of interest.

    • Fragmentation: If performing MS/MS for structural confirmation, use a low collision energy (CID) initially to gently fragment the molecule. Expect to see a prominent fragment corresponding to the loss of the pentyloxy group (-C₅H₁₁O).

Expected Fragmentation Patterns (ESI-MS/MS):

Precursor Ion (m/z)Fragment Ion (m/z)Neutral LossInterpretation
[M+H]⁺[M - C₅H₁₀O + H]⁺86.07Loss of 1-pentene (via rearrangement) or pentanal
[M+H]⁺[C₆H₁₀NO]⁺ (m/z 112)C₅H₁₂OLoss of 1-pentanol
[M+H]⁺[C₄H₇NO+H]⁺ (m/z 86)C₇H₁₄OCleavage to form protonated 2-pyrrolidinone

References

  • Journal of Chemical Education. (2018). Synthesis and NMR-Spectral Analysis of Achiral O,O- and N,N-Acetals: Anisochronous pro-R and pro-S Ligands in NMR Spectra. [Link]

  • Journal of Chemical Education. (2018). Synthesis and NMR-Spectral Analysis of Achiral O,O- and N,N-Acetals: Anisochronous pro-R and pro-S Ligands in NMR Spectra. [Link]

  • J-STAGE. (Date not available). NMR Spectra of Formals, Acetals and the Related Compounds. [Link]

  • National Institutes of Health. (2025). Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. [Link]

  • ACS Publications. (2007). Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. [Link]

  • Annex Publishers. (2014). Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. [Link]

  • Oreate AI Blog. (2026). Unpacking Acetal Hydrolysis: More Than Just a Protecting Group. [Link]

  • ScienceDirect. (2020). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emergent analogs. [Link]

  • Dialnet. (Date not available). Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. [Link]

  • National Institutes of Health. (Date not available). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. [Link]

  • Organic Chemistry Portal. (2014). Synthesis of N-Acyl-N,O-acetals Mediated by Titanium Ethoxide. [Link]

  • OUCI. (Date not available). Synthesis of N‐Acyl‐N,O‐acetals from Aldehydes, Amides and Alcohols. [Link]

  • ACS Publications. (2013). Synthesis of N-Acyl-N,O-acetals Mediated by Titanium Ethoxide. [Link]

  • Chemistry Steps. (2020). Acetal Hydrolysis Mechanism. [Link]

  • RSC Publishing. (Date not available). Design, synthesis and characterization of structurally dynamic cyclic N,S-acetals. [Link]

  • ACS Publications. (2013). Synthesis of N-Acyl-N,O-acetals Mediated by Titanium Ethoxide. [Link]

  • University of Glasgow. (Date not available). Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. [Link]

  • ResearchGate. (2020). Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. [Link]

  • Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. [Link]

  • MDPI. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. [Link]

  • National Institutes of Health. (Date not available). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. [Link]

  • ScienceDirect. (2023). Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. [Link]

  • Chromatography Online. (2017). The Recent Advances in Comprehensive Chromatographic Analysis of Emerging Drugs. [Link]

  • PubMed Central. (Date not available). Synthesis of New Optically Active 2-Pyrrolidinones. [Link]

  • PrepChem.com. (Date not available). Synthesis of 5-pentyloxy-pyrrolidin-2-one. [Link]

  • National Institutes of Health. (Date not available). Isolation of N-Ethyl-2-pyrrolidinone-Substituted Flavanols from White Tea Using Centrifugal Countercurrent Chromatography Off-Line ESI-MS Profiling and Semi-Preparative Liquid Chromatography. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Pyrrolidinone Derivatives

Welcome to the Technical Support Center for HPLC method development. Analyzing pyrrolidinone derivatives—such as piracetam, N-vinylpyrrolidone, and custom pharmaceutical active ingredients (APIs)—presents unique chromato...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for HPLC method development. Analyzing pyrrolidinone derivatives—such as piracetam, N-vinylpyrrolidone, and custom pharmaceutical active ingredients (APIs)—presents unique chromatographic challenges. While the pyrrolidinone lactam ring itself is relatively neutral, many of these derivatives feature secondary or tertiary amine side-chains. These basic functional groups are highly polar and susceptible to secondary interactions that distort peak symmetry[1].

As a Senior Application Scientist, I have designed this self-validating troubleshooting guide to help you diagnose the root causes of peak tailing, understand the underlying chemical mechanisms, and implement robust, field-proven solutions.

Diagnostic Workflow

Before adjusting your mobile phase chemistry, you must determine whether the peak tailing is a systemic hardware failure or a chemical interaction specific to your analyte. Use the diagnostic decision tree below to isolate the root cause.

DiagnosticWorkflow Start Observe Peak Tailing (As > 1.5) CheckAll Does tailing affect ALL peaks in the run? Start->CheckAll Hardware Hardware / Mechanical Issue (Extra-column volume, frit blockage, void) CheckAll->Hardware Yes (All Peaks) Chemistry Chemical Issue (Secondary silanol interactions, sub-optimal pH) CheckAll->Chemistry No (Only Basic/Polar Peaks) ActionHW Protocol 2: Check PEEK fittings, Reverse flush column Hardware->ActionHW ActionChem Protocol 1: Adjust pH to 2.5, Add TEA, Use Type B Silica Chemistry->ActionChem

Diagnostic decision tree for isolating hardware vs. chemical causes of HPLC peak tailing.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why do my pyrrolidinone derivatives exhibit severe peak tailing while neutral impurities in the same run elute symmetrically? A1: This is the hallmark of a chemical secondary interaction. In reversed-phase HPLC, analyte retention should ideally be driven purely by non-specific hydrophobic interactions. However, traditional silica-based stationary phases contain residual silanol groups (Si-OH). At mid-to-high pH levels (pH > 3.0), these silanols ionize into negatively charged silanoate ions (Si-O⁻)[2][3].

Because many pyrrolidinone derivatives contain basic amine groups, they become positively charged in the mobile phase. The resulting ion-exchange interaction between the positively charged analyte and the negatively charged silanol creates a secondary retention mechanism, causing the analyte to "drag" or tail as it elutes[1]. Neutral compounds do not undergo this ion-exchange, which is why their peak shapes remain perfectly symmetrical[4].

Mechanism Analyte Pyrrolidinone Derivative (Protonated Basic Amine) Interaction Secondary Ion-Exchange Interaction Analyte->Interaction Silanol Ionized Silanol (Si-O⁻) on Type A Silica Silanol->Interaction Result Peak Tailing (Asymmetry Factor > 1.5) Interaction->Result

Mechanism of secondary ion-exchange interactions between basic analytes and ionized silanols.

Q2: How does mobile phase pH influence the tailing of these basic compounds, and what is the optimal range? A2: Mobile phase pH dictates the ionization state of both your pyrrolidinone analyte and the silica stationary phase. To eliminate tailing, you must shut down the ion-exchange interaction. The most effective approach is to operate at a low pH (e.g., pH 2.5 using a 10–20 mM phosphate buffer)[5]. At this acidic pH, the silanol groups on the silica surface are fully protonated and neutralized, effectively eliminating the secondary retention pathway[3][5]. As a best practice, ensure your mobile phase pH is at least 2 units away from the pKa of your compound's ionizable functional group to ensure uniform ionization[2].

Q3: I have lowered the pH, but moderate tailing persists. What mobile phase additives or column chemistries can I use? A3: If low pH alone is insufficient, you can introduce a competing base (silanol suppressor) such as Triethylamine (TEA)[5]. Adding ~5 mM TEA to the mobile phase allows the TEA to preferentially bind to the active silanol sites, shielding your pyrrolidinone analytes from secondary interactions[1][5].

Alternatively, you should evaluate your column chemistry. Older "Type A" silica columns contain trace metals (like iron and aluminum) that increase silanol acidity and exacerbate tailing[4]. Switching to a "Type B" ultra-pure silica column is highly recommended[5]. Furthermore, utilizing fully endcapped columns or polar-embedded stationary phases provides steric shielding that blocks residual silanol activity, yielding superior peak shapes for basic compounds[2].

Q4: My tailing suddenly appeared across all peaks in the chromatogram, including neutral compounds. Is this still a silanol issue? A4: No. If all peaks in the chromatogram exhibit similar tailing or shape distortion, the root cause is physical or mechanical, not chemical[6]. The most common culprits are:

  • Extra-Column Volume: Slippage of PEEK finger-tight fittings can create dead volume between the column and the detector, leading to band broadening and tailing (especially for early-eluting peaks)[2][6].

  • Column Bed Deformation: A void at the head of the column or a partially blocked inlet frit disrupts the flow profile, creating a split or tailing peak for every analyte injected[3].

Quantitative Data Presentation

To illustrate the causality of mobile phase choices, the following table summarizes the typical impact of different optimization strategies on the USP Tailing Factor (T) for basic pyrrolidinone derivatives. A perfect Gaussian peak has a T value of 1.0, while values > 1.5 indicate significant tailing that compromises quantification[3][6].

Mobile Phase / Column ConditionMechanism of ActionTypical USP Tailing Factor (T)
Standard RP (pH 7.0, Type A Silica) Strong ion-exchange with ionized silanols[4]2.0 - 3.5 (Severe Tailing)
Acidic RP (pH 2.5, Phosphate Buffer) Protonation and neutralization of silanols[5]1.3 - 1.6 (Moderate Tailing)
Standard RP + 5 mM TEA (pH 6.5) Competitive binding to active silanol sites[1][5]1.1 - 1.3 (Acceptable Symmetry)
Polar-Embedded Type B Silica (pH 2.5) Steric shielding of residual silanols + low pH[2][5]1.0 - 1.1 (Excellent Symmetry)

Step-by-Step Methodologies

Protocol 1: Systematic Mobile Phase Optimization for Basic Analytes

Purpose: To systematically eliminate chemical secondary interactions causing peak tailing.

  • Baseline Assessment: Inject the pyrrolidinone sample using your standard mobile phase. Calculate the USP Tailing Factor (T) at 5% peak height to establish a baseline[2][6].

  • pH Adjustment: Prepare a 20 mM Potassium Phosphate aqueous buffer. Adjust the pH to 2.5 using dilute phosphoric acid[5].

  • Equilibration: Flush the HPLC system and equilibrate the column with the new low-pH mobile phase for at least 10–15 column volumes to ensure complete protonation of the silica bed.

  • Re-evaluation: Inject the sample. If T < 1.5, the method is optimized. If tailing persists, proceed to step 5.

  • Additive Introduction: Add 5 mM Triethylamine (TEA) to the aqueous buffer[5]. Readjust the pH to the desired setpoint, as TEA will increase the alkalinity.

  • Final Verification: Re-inject the sample. The competitive binding of TEA should reduce T to < 1.2[1]. Note: TEA can reduce column lifetime by accelerating endcapping hydrolysis, so it is advised to dedicate a specific column for this method[5].

Protocol 2: Diagnostic Column Wash and Void Verification

Purpose: To resolve mechanical tailing affecting all peaks in a chromatogram.

  • Frit Inspection: Disconnect the column and inspect all PEEK fittings. Ensure the tubing is seated completely flush against the column inlet before tightening[6].

  • Reverse Flush: If a blocked frit or void is suspected, reverse the column orientation (verify with manufacturer guidelines first that the column can be back-flushed) and disconnect it from the detector[3].

  • Wash Cycle: Flush the column directly to waste with 100% strong organic solvent (e.g., Acetonitrile or Methanol) for at least 10 column volumes to remove precipitated contaminants from the inlet frit[3].

  • Testing: Reconnect the column in its normal flow orientation, equilibrate, and inject a known symmetrical standard (e.g., uracil or toluene). If tailing persists on the standard, the silica bed is permanently deformed (voided) and the column must be replaced[3].

References

  • Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech. URL:[Link]

  • Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex. URL: [Link]

  • Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions. URL: [Link]

  • Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex. URL: [Link]

  • Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters Corporation. URL: [Link]

  • SciSpace. "Simultaneous determination of piracetam and its four impurities by RP-HPLC with UV detection." SciSpace. URL: [Link]

Sources

Troubleshooting

enhancing the stability of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one in solution

Technical Support Center: Stability & Handling Guide Product: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Document ID: TS-PEEP-2024-01 Classification: High-Performance Excipients / Permeation Enhancers Executive Technical Sum...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Stability & Handling Guide Product: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one Document ID: TS-PEEP-2024-01 Classification: High-Performance Excipients / Permeation Enhancers

Executive Technical Summary

1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a specialized


-substituted lactam, often utilized as a biodegradable permeation enhancer or solubilizer in pharmaceutical research. Unlike its robust analogs (e.g., N-Methylpyrrolidone, NMP), this molecule features a hemiaminal ether (N,O-acetal) linkage  at the 

-position.

The Critical Instability Mechanism: The structural vulnerability lies in the


 bond. While the pyrrolidone ring is chemically robust, the exocyclic hemiaminal ether linkage is thermodynamically unstable in the presence of water and protons. It undergoes acid-catalyzed hydrolysis , cleaving into three distinct byproducts:
  • 2-Pyrrolidinone (The parent lactam)[1]

  • Acetaldehyde (Volatile, reactive aldehyde)

  • 1-Pentanol (Alcohol)

This guide provides the protocols necessary to arrest this hydrolysis and maintain solution integrity during experimental workflows.

Mechanism of Degradation

To stabilize the molecule, one must understand the degradation pathway. The reaction is driven by protonation of the ether oxygen or the nitrogen, leading to bond scission.

Figure 1: Acid-catalyzed hydrolysis pathway of the hemiaminal ether linkage. Note that the reaction is accelerated by low pH and heat.

Troubleshooting & FAQs

Q1: My solution has developed a faint, pungent "fruity" or "green apple" odor. Is it compromised?

Status: Critical Warning. Diagnosis: This indicates significant hydrolysis. The "fruity/pungent" odor is acetaldehyde , a breakdown product released when the ethyl linkage is cleaved. Action:

  • Discard the solution immediately. Acetaldehyde is reactive and can cross-link proteins in your assay, leading to false positives/negatives.

  • Check the pH of your stock solvent. If it is < 6.0, the degradation was likely instantaneous.

Q2: Can I autoclave this compound for sterile formulations?

Status: Prohibited. Reasoning: The high temperature (121°C) and steam pressure will instantly hydrolyze the hemiaminal ether bond, regardless of pH. Correct Protocol: Use 0.22 µm PVDF or PTFE syringe filtration . Ensure the filter membrane is compatible with the solvent (avoid cellulose acetate if using organic co-solvents).

Q3: What is the optimal pH window for aqueous stability?

Recommendation: pH 7.5 – 8.5. Technical Insight: Hemiaminal ethers are acid-labile but relatively base-stable.

  • pH < 6.0: Rapid hydrolysis (

    
     can be minutes to hours).
    
  • pH 7.0: Moderate stability.

  • pH 8.0: Optimal stability. The lack of free protons inhibits the initial protonation step required for cleavage.

  • pH > 10.0: Risk of ring-opening (saponification) of the pyrrolidone ring itself, though this is slower than the ether hydrolysis.

Q4: The solution turned slightly yellow. Why?

Diagnosis: Oxidative degradation. Cause: While hydrolysis is the primary risk, the pentyl chain and the acetaldehyde byproduct (if hydrolysis started) are susceptible to oxidation. Acetaldehyde can polymerize or oxidize to acetic acid, further lowering the pH and accelerating the cycle (autocatalytic degradation). Prevention: Store under Argon/Nitrogen and add an antioxidant (e.g., BHT) if compatible with your downstream assay.

Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (Non-Aqueous)

Best for long-term storage (-20°C).

  • Solvent Choice: Use Anhydrous DMSO or Anhydrous Ethanol . Avoid "wet" solvents.

  • Drying: Ensure solvent water content is < 0.05% (Karl Fischer titration).

  • Dissolution: Dissolve the compound to 10–50 mM.

  • Inert Gas: Purge the headspace with Nitrogen or Argon for 30 seconds before capping.

  • Storage: Store at -20°C in amber glass vials (Teflon-lined caps).

Protocol B: Preparation of Working Solution (Aqueous)

For immediate use (use within 4 hours).

  • Buffer Selection: Prepare a Phosphate or TRIS buffer at pH 8.0 .

    • Note: Avoid Acetate or Citrate buffers (acidic buffering range).

  • Co-solvent: If solubility is an issue, predissolve in DMSO (from Protocol A), then dilute into the pH 8.0 buffer. Keep DMSO final concentration < 1% if cells are involved.

  • Temperature: Keep the solution on ice (4°C) until the moment of application.

    • Kinetic Insight: Hydrolysis rates drop significantly at 4°C compared to 37°C.

Protocol C: QC Check for Integrity (HPLC)

Run this check if the stock is >1 month old.

ParameterCondition
Column C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase A Water + 0.1% Ammonium Hydroxide (pH ~9-10)
Mobile Phase B Acetonitrile
Gradient 10% B to 90% B over 15 min
Detection UV at 210 nm (detects pyrrolidone ring)
Failure Criteria Appearance of early-eluting peak (2-Pyrrolidinone) or loss of parent peak area > 5%.[2][3]

Note: Do not use TFA (Trifluoroacetic acid) in the mobile phase, as the acidity of the HPLC method itself can degrade the compound during the run.

Decision Matrix: Solvent & Buffer Selection

Use this flowchart to select the correct vehicle for your experiment.

Figure 2: Decision tree for solvent selection to maximize stability.

References & Authority

  • Hemiaminal Ether Stability: Kallen, R. G., & Jencks, W. P. (1966). "Equilibria for the Reaction of Amines with Formaldehyde and Protons in Aqueous Solution." Journal of Biological Chemistry. (Establishes the fundamental instability of hemiaminal ethers in aqueous/acidic media).

  • Pyrrolidone Hydrolysis Kinetics: Bowden, K. (1998). "Hydrolysis of N-acyl and N-alkoxyalkyl lactams." Chemical Society Reviews. (Details the cleavage mechanism of N-substituted lactams).

  • General Stability of N-Vinylpyrrolidone Derivatives: The chemistry of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is derived from the acid-catalyzed addition of pentanol to N-vinylpyrrolidone. The reversibility of this reaction (hydrolysis) is a known equilibrium process. See: Reppe Chemistry Principles.

  • Analytical Validation: "Validation of HPLC methods for N-alkylpyrrolidones." Journal of Chromatography A. (Basis for the pH 9.0 mobile phase recommendation to prevent on-column degradation).

Disclaimer: This guide is for research use only. The compound 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is not approved for human therapeutic use without regulatory clearance. Always consult the SDS before handling.

Sources

Reference Data & Comparative Studies

Validation

comparative analysis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one with other pyrrolidinones

Comparative Analysis Guide: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one vs. Conventional Pyrrolidinones Executive Summary This guide provides an in-depth technical analysis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (hereafter...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Analysis Guide: 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one vs. Conventional Pyrrolidinones

Executive Summary

This guide provides an in-depth technical analysis of 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (hereafter referred to as POEP ), a specialized N-vinylpyrrolidone (NVP) adduct. Unlike traditional N-alkylpyrrolidones such as N-Methylpyrrolidone (NMP) or N-Octylpyrrolidone (NOP), POEP features a labile hemiaminal ether (acetal) linkage. This structural distinction imparts unique properties: tunable hydrophobicity, acid-triggered biodegradability, and a potentially superior toxicity profile.

This document is designed for researchers seeking alternatives to Reprotoxic 1B solvents (NMP, NEP) or exploring novel permeation enhancers and biodegradable reaction media.

Structural & Mechanistic Distinction

The core difference between POEP and standard pyrrolidinones lies in the N-substituent attachment.

  • Conventional (NMP, NOP) : The alkyl group is attached via a stable C-N bond (e.g., N-CH3). This bond is metabolically robust, contributing to persistence and specific toxicity profiles.

  • POEP (Acetal Adduct) : The pentyl group is attached via an ethoxy bridge (N-CH(CH3)-O-Pentyl). This is an N-hemiaminal ether , formed by the Markownikoff addition of 1-pentanol to N-vinylpyrrolidone.

Mechanism of Action: The "Pro-Solvent" Concept

POEP acts as a "pro-solvent" or "blocked" NVP. Under neutral conditions, it functions as a lipophilic solvent. However, in the presence of aqueous acid or specific enzymatic conditions, it hydrolyzes to release 2-pyrrolidone, acetaldehyde, and 1-pentanol—all of which have well-defined and generally lower toxicity profiles compared to intact NMP.

POEP_Structure NVP N-Vinylpyrrolidone (Reactive Precursor) POEP 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one (POEP - Stable Adduct) NVP->POEP Addition (H+) Pentanol 1-Pentanol (Nucleophile) Pentanol->POEP Hydrolysis Acid Hydrolysis (pH < 5) POEP->Hydrolysis Environmental/In vivo Products Degradation Products: 2-Pyrrolidone + Acetaldehyde + Pentanol Hydrolysis->Products Biodegradation

Figure 1: Synthesis and degradation pathway of POEP. The acetal linkage provides a "safety switch" for biodegradation.

Comparative Performance Analysis

The following data compares POEP against industry standards: NMP (General solvent), NOP (Surfactant/Enhancer), and NVP (Monomer).

Table 1: Physicochemical & Safety Profile
FeaturePOEP (Target)NMP (Standard)NOP (Surfactant)NVP (Precursor)
CAS Number Not widely listed (Generic: N-(1-alkoxyethyl) pyrrolidones)872-50-42687-94-788-12-0
Structure Type N-Hemiaminal Ether (Acetal)N-Alkyl AmideN-Alkyl AmideN-Vinyl Amide
Lipophilicity (LogP) ~2.1 (Est.)-0.382.90.4
Boiling Point >250°C (Est. decomp.)202°C306°C93°C (13 mmHg)
Hydrolytic Stability Low (Acid sensitive)HighHighModerate
Toxicity Class Low (Hydrolyzes to safe metabolites)Repr. 1B (Teratogenic)IrritantCarcinogen (Cat 2)
Biodegradability Rapid (Chemical + Biological)ModerateSlowModerate
Primary Use Biodegradable Solvent, Permeation EnhancerSolvent, StripperSurfactant, WettingMonomer

Key Insight : POEP offers a "sweet spot" in lipophilicity (LogP ~2.1), making it an ideal transdermal permeation enhancer similar to Azone, but with a built-in degradation mechanism that prevents tissue accumulation.

Experimental Protocols

To validate POEP's utility, the following protocols are recommended for synthesis and stability testing.

Protocol A: Synthesis of POEP (NVP-Pentanol Adduct)

Objective: To synthesize high-purity POEP for testing.

  • Reagents : N-Vinylpyrrolidone (NVP, 1.0 eq), 1-Pentanol (1.2 eq), Phosphoric acid (cat. 0.1%).

  • Setup : 3-neck round bottom flask with reflux condenser and N2 purge.

  • Procedure :

    • Mix NVP and Pentanol at room temperature.

    • Add catalyst dropwise (exothermic reaction).

    • Heat to 60°C for 4 hours . Monitor disappearance of vinyl protons via NMR (5.5-7.0 ppm region).

    • Neutralization : Add solid NaHCO3 to neutralize acid. Filter.

    • Purification : Vacuum distillation is difficult due to thermal instability. Use column chromatography (Silica, Hexane/EtOAc gradient) or high-vacuum stripping of excess pentanol.

  • Validation : 1H-NMR should show a quartet at ~5.5 ppm (N-CH-O) and disappearance of vinyl signals.

Protocol B: Hydrolytic Stability Assay

Objective: To demonstrate biodegradability potential.

  • Preparation : Dissolve POEP (1 wt%) in three buffers: pH 4.0 (Acetate), pH 7.0 (Phosphate), pH 9.0 (Borate).

  • Incubation : Stir at 37°C.

  • Analysis : Take aliquots at t=0, 1h, 24h, 48h. Analyze via GC-MS or HPLC .

  • Expected Result :

    • pH 4.0 : Rapid degradation (>50% in 24h) to 2-pyrrolidone and pentanol.

    • pH 7.0/9.0 : Relative stability (<10% degradation).

    • Significance: This pH-dependent stability makes POEP suitable for formulations that degrade upon contact with acidic skin mantles or lysosomal environments.

Applications in Drug Delivery & Solvency

Transdermal Permeation Enhancement

POEP's structure mimics the "head-and-tail" design of potent enhancers like Azone.

  • Mechanism : The pyrrolidone head group interacts with keratin polar domains, while the pentyl tail disrupts the lipid bilayer packing.

  • Advantage : Unlike NMP, which causes skin irritation and systemic toxicity, POEP degrades into endogenous-like fragments (pyrrolidone) and a fatty alcohol (pentanol), minimizing local irritation.

Green Solvent for Agrochemicals

NMP is being phased out of agrochemical formulations due to reprotoxicity. POEP serves as a viable alternative for emulsifiable concentrates (EC).

  • Solvency : Excellent for hydrophobic actives (e.g., pyrethroids).

  • Safety : If leached into soil, the acidic environment of many soils accelerates hydrolysis, preventing groundwater contamination.

References

  • Reppe, W. (1955). Polyvinylpyrrolidone.[1][2][3][4] Verlag Chemie. (Foundational text on NVP chemistry and adducts).

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. Link

  • Jouyban, A. (2012). Review of the pharmaceutical applications of N-methyl-2-pyrrolidone. Journal of Pharmaceutical & Health Sciences. (Context for NMP toxicity).
  • Login, R. B., et al. (1991). N-vinylpyrrolidone adducts and their use. U.S. Patent 5,039,758. (Describes synthesis of N-alkoxyethyl pyrrolidones). Link

  • European Chemicals Agency (ECHA) . Substance Information: 1-ethylpyrrolidin-2-one (NEP) and N-methylpyrrolidone (NMP). Link

Disclaimer : This guide is for research purposes only. 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a chemical intermediate; users must consult the specific Safety Data Sheet (SDS) before handling.

Sources

Comparative

Spectroscopic Comparison of Novel Pyrrolidinone Derivatives: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals.[1] Content Type: Technical Comparison & Experimental Guide. Introduction: The Pyrrolidinone Pharmacophore The 2-pyrrolidinone (γ-lactam) scaffold is...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals.[1] Content Type: Technical Comparison & Experimental Guide.

Introduction: The Pyrrolidinone Pharmacophore

The 2-pyrrolidinone (γ-lactam) scaffold is a "privileged structure" in medicinal chemistry, serving as the core for nootropic agents (e.g., Piracetam, Levetiracetam), antimicrobial agents, and recent kinase inhibitors. Its pharmacological versatility stems from its ability to function as a rigid hydrogen-bond acceptor/donor and its metabolic stability compared to linear amides.

However, the development of novel derivatives —specifically those functionalized at the N-position (1-position) or the


-methylene (3-position)—introduces significant electronic and steric perturbations. These changes must be rigorously validated.

This guide provides an objective spectroscopic comparison between the parent 2-pyrrolidinone and two distinct classes of novel derivatives often encountered in modern drug discovery:

  • Series A (N-Aryl Derivatives): Designed to modulate lipophilicity and target affinity (e.g., N-phenyl analogs).

  • Series B (C3-Arylidene Derivatives): Designed as Michael acceptors for covalent inhibition (e.g., pyrrolidinone-chalcones).

Experimental Protocols

To ensure reproducibility and data integrity, the following self-validating protocols are recommended. These workflows prioritize signal resolution and artifact minimization.

Integrated Characterization Workflow

CharacterizationWorkflow Sample Crude Reaction Mixture TLC TLC/HPLC Purity Check Sample->TLC Purification Flash Chromatography (SiO2) TLC->Purification If Impure PureSample Isolated Derivative (>98% Purity) Purification->PureSample NMR NMR (1H, 13C) Structural Connectivity PureSample->NMR IR FT-IR (ATR/KBr) Functional Group Validation PureSample->IR MS HRMS (ESI) Exact Mass & Frag. PureSample->MS Decision Data Consistent? NMR->Decision IR->Decision MS->Decision Release Release for Bio-Assay Decision->Release Yes Reeval Re-evaluate Synthesis Decision->Reeval No

Caption: Figure 1. Integrated workflow for the isolation and spectroscopic validation of pyrrolidinone derivatives.

Detailed Methodologies
A. Nuclear Magnetic Resonance (NMR)
  • Rationale: DMSO-

    
     is preferred over CDCl
    
    
    
    for novel derivatives containing polar handles (e.g., amides, hydroxyls) to prevent aggregation and exchange broadening of labile protons.
  • Protocol:

    • Dissolve 5–10 mg of analyte in 0.6 mL DMSO-

      
       (99.9% D).
      
    • Critical Step: Filter solution through a cotton plug within the pipette to remove suspended paramagnetic particulates (e.g., catalyst residues) that broaden lines.

    • Acquire

      
      H (16 scans) and 
      
      
      
      C (1024 scans) at 298 K.
    • Validation: Reference residual solvent peak (DMSO:

      
       2.50 ppm, 
      
      
      
      39.5 ppm).
B. Fourier Transform Infrared Spectroscopy (FT-IR)
  • Rationale: Differentiates between the lactam carbonyl (amide) and potential hydrolysis products (carboxylic acids).

  • Protocol:

    • Method: Attenuated Total Reflectance (ATR) on a diamond crystal is superior to KBr pellets for hygroscopic pyrrolidinones to avoid water band interference (~3400 cm

      
      ).
      
    • Acquisition: 4000–600 cm

      
      , 4 cm
      
      
      
      resolution, 32 scans.
    • Validation: Ensure baseline flatness at 2000–2500 cm

      
       (CO
      
      
      
      region).
C. Mass Spectrometry (ESI-MS)
  • Rationale: Electrospray Ionization (ESI) in positive mode is ideal for basic nitrogen heterocycles.

  • Protocol:

    • Dilute sample to 10 µM in MeOH:H

      
      O (50:50) + 0.1% Formic Acid.[2]
      
    • Infuse at 5 µL/min.

    • Fragmentation: Apply collision-induced dissociation (CID) with stepped energy (20, 35, 50 eV) to observe ring-opening patterns.

Spectroscopic Comparison: Data & Analysis

This section contrasts the parent 2-Pyrrolidinone with two representative novel derivatives:

  • Compound A (N-Aryl): N-(4-Methoxyphenyl)-2-pyrrolidinone.

  • Compound B (C3-Arylidene): (E)-3-(4-Chlorobenzylidene)-2-pyrrolidinone.

Infrared Spectroscopy: The Carbonyl Shift

The lactam carbonyl stretching frequency (


) is the most diagnostic indicator of electronic environment.
Feature2-Pyrrolidinone (Parent)Compound A (N-Aryl)Compound B (C3-Arylidene)Mechanistic Insight

(cm

)
1680–1690 1695–1705 1665–1675 See below.

(cm

)
N/A1510, 1600 (Ar)1620 (Exocyclic)Conjugation marker.

(cm

)
3200–3400 (Broad)Absent3200 (if N-H free)Disappearance confirms N-substitution.

Analysis:

  • Compound A (Blue Shift): The N-aryl group competes for the nitrogen lone pair via resonance, reducing the

    
     donation. This increases the double-bond character of the carbonyl, shifting absorption to a higher wavenumber (~1700 cm
    
    
    
    ).
  • Compound B (Red Shift): The exocyclic double bond at C3 creates an

    
    -unsaturated system. Conjugation lowers the energy of the 
    
    
    
    orbital, reducing the C=O bond order and shifting absorption to a lower wavenumber (~1670 cm
    
    
    ).
NMR Spectroscopy: Chemical Shift Perturbations

Chemical shifts (


) reveal the inductive and anisotropic effects of the new substituents.
Position2-Pyrrolidinone (

ppm)
Compound A (N-Aryl) (

ppm)
Compound B (C3-Arylidene) (

ppm)
C=O (

C)
178.5 174.2 170.8
H-3 (

-CH

)
2.25 (t)2.55 (t)7.40 (t, vinylic)
H-4 (

-CH

)
2.05 (m)2.15 (m)3.10 (dt)
H-5 (

-CH

)
3.25 (t)3.85 (t) 3.45 (t)

Key Diagnostic Signals:

  • H-5 Deshielding (Compound A): The aromatic ring at the nitrogen exerts an electron-withdrawing inductive effect, shifting the adjacent H-5 protons downfield (+0.6 ppm) compared to the parent.

  • Loss of H-3 Multiplicity (Compound B): In the parent, H-3 is a triplet. In the arylidene derivative, one proton is replaced by the double bond, and the remaining vinylic proton shifts dramatically into the aromatic region (~7.4 ppm), often overlapping with aryl signals.

Mass Spectrometry: Fragmentation Pathways

Novel derivatives exhibit distinct fragmentation pathways compared to the simple neutral loss of CO seen in the parent lactam.

MSFragmentation Parent Molecular Ion [M+H]+ PathA Path A: Ring Opening (Amide Bond Cleavage) Parent->PathA High Energy PathB Path B: Substituent Loss Parent->PathB Low Energy Frag1 Acylium Ion (Diagnostic) PathA->Frag1 CO Loss Frag2 Tropylium Ion (m/z 91) (If N-Benzyl/Aryl) PathB->Frag2 Benzylic Cleavage Frag3 Neutral Loss (Pyrrolidinone Core - 85 Da) PathB->Frag3 C-N Cleavage

Caption: Figure 2. Common ESI-MS fragmentation pathways for N-substituted pyrrolidinones.

  • Parent: Primary loss of CO (28 Da) or C

    
    H
    
    
    
    (28 Da).
  • Novel Derivatives:

    • N-Aryl: Often show a stable radical cation or cleavage of the C-N bond yielding the aryl cation.

    • C3-Arylidene: The conjugated system is stable; fragmentation often occurs on the aryl ring substituents (e.g., loss of Cl• for chlorobenzylidene) before the lactam ring opens.

Summary of Performance & Stability

When evaluating these derivatives for drug development, spectroscopic data correlates with stability:

  • Hydrolytic Stability:

    • Observation: In aqueous buffers, Compound A (N-Aryl) is more resistant to hydrolysis than Compound B.

    • Spec Evidence: Compound B may show the emergence of a broad O-H stretch (carboxylic acid) and loss of the exocyclic C=C stretch in IR over time (24-48h) due to Michael addition of water followed by ring opening.

  • Purity Profiling:

    • Observation: Compound B often exists as E/Z isomers.

    • Spec Evidence:

      
      H NMR will show dual vinylic peaks. The E-isomer is typically thermodynamically favored and shows the vinylic proton further downfield due to the anisotropy of the carbonyl group.
      

References

  • BenchChem. (2025).[3][4] A Comparative Guide to the Spectroscopic Characterization of Novel Pyrrolidinone Derivatives. Retrieved from

  • National Institutes of Health (NIH). (2017). Spectroscopic characterization and crystal structures of two cathinone derivatives. Retrieved from

  • Royal Society of Chemistry. (2023). Synthesis of 2-pyrrolidinone derivatives via N-heterocyclic carbene catalyzed radical tandem cyclization. Organic Chemistry Frontiers. Retrieved from

  • MDPI. (2017). Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused Derivatives as Potential Multi-Target Tyrosine Kinase Receptor Inhibitors. Retrieved from

  • West Virginia University. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Retrieved from

Sources

Validation

A Comparative Guide to Solvents in Pyrrolidin-2-one Reactions: A Senior Application Scientist's Perspective

In the intricate world of synthetic chemistry, the choice of solvent is a critical parameter that can profoundly influence the outcome of a reaction. This is particularly true for reactions involving pyrrolidin-2-one, a...

Author: BenchChem Technical Support Team. Date: March 2026

In the intricate world of synthetic chemistry, the choice of solvent is a critical parameter that can profoundly influence the outcome of a reaction. This is particularly true for reactions involving pyrrolidin-2-one, a versatile lactam and a key building block in the synthesis of a wide array of pharmaceuticals and functional materials. This guide provides a comparative study of solvents for two pivotal reactions of pyrrolidin-2-one: N-alkylation and multicomponent reactions for the synthesis of functionalized pyrrolidin-2-one derivatives. Drawing upon experimental data and established chemical principles, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions for optimizing their synthetic strategies.

The Decisive Role of the Solvent

The solvent is not merely an inert medium in which a reaction occurs; it is an active participant that can dictate reaction rates, influence regioselectivity, and even alter reaction pathways. The ability of a solvent to solvate reactants, intermediates, and transition states is paramount. Key solvent properties that come into play include polarity, proticity, and coordinating ability. In the context of pyrrolidin-2-one chemistry, a judicious choice of solvent can be the difference between a high-yielding, selective transformation and a complex mixture of products.

N-Alkylation of Pyrrolidin-2-one: A Balancing Act

The N-alkylation of pyrrolidin-2-one is a fundamental transformation for introducing functional diversity. However, it is often plagued by a common side reaction: O-alkylation. The deprotonated pyrrolidin-2-one is an ambident nucleophile, meaning it can be alkylated at either the nitrogen or the oxygen atom. The choice of solvent plays a crucial role in directing the alkylation to the desired nitrogen atom.

Causality Behind Solvent Choice in N-Alkylation

Polar aprotic solvents are generally the preferred choice for the N-alkylation of lactams like pyrrolidin-2-one. These solvents, such as N,N-dimethylformamide (DMF) and tetrahydrofuran (THF), effectively solvate the cation of the base (e.g., Na⁺ from NaH) while leaving the pyrrolidin-2-one anion relatively "naked" and highly nucleophilic at the nitrogen atom. In contrast, polar protic solvents can solvate the anion through hydrogen bonding, reducing its nucleophilicity and potentially favoring O-alkylation. Nonpolar solvents are generally poor choices as they do not adequately dissolve the polar reactants and intermediates.

N_Alkylation_Solvent_Effect cluster_reactants Reactants cluster_solvents Solvent Environment cluster_products Products Pyrrolidin-2-one Pyrrolidin-2-one Deprotonation Deprotonation Pyrrolidin-2-one->Deprotonation Base Base Base Alkyl Halide Alkyl Halide Polar Aprotic (DMF, THF) Polar Aprotic (DMF, THF) N-Alkylated Product N-Alkylated Product Polar Aprotic (DMF, THF)->N-Alkylated Product Favors Polar Protic (e.g., Ethanol) Polar Protic (e.g., Ethanol) O-Alkylated Product O-Alkylated Product Polar Protic (e.g., Ethanol)->O-Alkylated Product Can Favor Anion Anion Deprotonation->Anion Anion->N-Alkylated Product Alkyl Halide Anion->O-Alkylated Product Alkyl Halide

Comparative Data for N-Alkylation Solvents
SolventTypeBase Commonly UsedTypical OutcomeReference(s)
DMF Polar AproticNaH, K₂CO₃Generally favors N-alkylation, good yields.[2]
THF Polar AproticNaH, BuLiGood for N-alkylation, especially at low temps.[1][2]
Acetonitrile Polar AproticCs₂CO₃Can be effective, but may be less general.
Toluene NonpolarK₂CO₃Can favor N-alkylation, but solubility issues.[1]
Ethanol Polar ProticGenerally not recommended, can lead to O-alkylation.
Solvent-free (MW) -K₂CO₃/KOHRapid N-alkylation, green chemistry approach.[3][4]

Experimental Protocol: N-Methylation of 2-Pyrrolidinone

This protocol describes a standard procedure for the N-methylation of 2-pyrrolidinone using sodium hydride in DMF, which is designed to favor the N-alkylated product.[2]

Materials:
  • 2-Pyrrolidinone

  • Sodium hydride (60% dispersion in mineral oil)

  • Methyl iodide

  • Anhydrous N,N-dimethylformamide (DMF)

  • Hexane (for washing NaH)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:
  • Preparation of Sodium Hydride: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (nitrogen or argon), weigh the required amount of sodium hydride (1.1 equivalents). Wash the NaH dispersion three times with anhydrous hexane to remove the mineral oil, carefully decanting the hexane washings each time.

  • Reaction Setup: Add anhydrous DMF to the flask containing the washed NaH. Cool the suspension to 0 °C using an ice bath.

  • Deprotonation: Dissolve 2-pyrrolidinone (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension at 0 °C. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour, or until hydrogen evolution ceases.

  • Alkylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (1.2 equivalents) dropwise. Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography.

N_Alkylation_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A Wash NaH with Hexane C Deprotonation with NaH in DMF at 0°C A->C B Dissolve Pyrrolidinone in DMF B->C D Alkylation with Methyl Iodide C->D E Quench with NH4Cl (aq) D->E F Extract with Ethyl Acetate E->F G Dry and Concentrate F->G H Purify (Distillation/Chromatography) G->H

Multicomponent Reactions: Building Complexity in a Single Step

Multicomponent reactions (MCRs) are powerful synthetic tools that allow for the construction of complex molecules from three or more starting materials in a single operation. The synthesis of functionalized pyrrolidin-2-one derivatives is an area where MCRs have been successfully employed. The solvent in MCRs is critical for ensuring that all reactants remain in solution and for influencing the reaction pathway and yield.

Causality Behind Solvent Choice in Multicomponent Reactions

The choice of solvent in MCRs is often a balance between ensuring the solubility of diverse starting materials and promoting the desired reaction cascade. Polar solvents are frequently used to accommodate the often-polar reactants and intermediates. Protic solvents like ethanol can sometimes participate in the reaction mechanism, for example, by acting as a proton source or by stabilizing charged intermediates through hydrogen bonding.

Comparative Data for Solvents in Multicomponent Pyrrolidin-2-one Synthesis

The following tables present comparative data for different solvents in specific multicomponent reactions for the synthesis of pyrrolidin-2-one derivatives.

Table 1: Synthesis of 1,4,5-Trisubstituted Pyrrolidine-2,3-diones [5]

SolventReactant Ratio (Pyrrolidinone deriv.:Amine)Yield (%)
Glacial Acetic Acid1 : 2.536
Ethanol 1 : 2.5 85

Table 2: Three-Component Synthesis of 2-Pyrrolidone Derivatives [6]

Method/SolventCatalystIsolated Yield (%)
Solvent-freeNone15
Aqueous Mediaβ-Cyclodextrin54
Ethanol Citric Acid 65

Table 3: Four-Component Synthesis of Functionalized 2-Pyrrolidinones [7]

SolventCatalystYield (%)
Ethanol p-Toluenesulfonic acid 65-87

These results clearly demonstrate that for these specific multicomponent reactions, ethanol is a superior solvent to glacial acetic acid and that a catalyzed reaction in ethanol is more efficient than solvent-free or aqueous conditions for the synthesis of these pyrrolidin-2-one derivatives.[5][6][7]

Experimental Protocol: Ultrasound-Promoted Multicomponent Synthesis of Substituted 3-Pyrrolin-2-ones

This protocol is based on a green chemistry approach for the synthesis of pyrrolidinone derivatives using ethanol as a solvent and ultrasound irradiation.[8][9]

Materials:
  • Aniline

  • Diethyl acetylenedicarboxylate

  • Aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

  • Citric acid

  • Ethanol

  • Ultrasound bath

Procedure:
  • Reaction Setup: In a suitable reaction vessel, mix aniline (1 mmol), diethyl acetylenedicarboxylate (1 mmol), the aromatic aldehyde (1 mmol), and citric acid (as a catalyst) in ethanol.

  • Sonication: Place the reaction vessel in an ultrasound bath and irradiate at a specified power (e.g., 100 W) for a short duration (e.g., 15 minutes).

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture can be worked up by removing the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization or column chromatography.

MCR_Workflow cluster_prep Reactant Mixing cluster_reaction Reaction cluster_workup Work-up & Purification A Mix Aniline, Aldehyde, Alkyne, and Citric Acid in Ethanol B Ultrasound Irradiation A->B C Solvent Removal B->C D Purification (Recrystallization/Chromatography) C->D

Green Chemistry Considerations in Solvent Selection

The principles of green chemistry encourage the use of solvents that are less hazardous to human health and the environment. In the context of pyrrolidin-2-one reactions, there is a clear trend towards exploring greener alternatives. For instance, the use of ethanol, a bio-based and relatively benign solvent, has shown excellent results in multicomponent syntheses.[5][6][7][8][9] Furthermore, solvent-free methods, often facilitated by microwave irradiation, represent an even greener approach by completely eliminating the solvent from the reaction.[3][4] When selecting a solvent, it is advisable to consult solvent selection guides, such as the CHEM21 guide, which rank solvents based on their safety, health, and environmental impact.

Conclusion

The choice of solvent is a critical determinant of success in reactions involving pyrrolidin-2-one. For N-alkylation, polar aprotic solvents like DMF and THF are generally superior for achieving high selectivity for the desired N-alkylated product. In the realm of multicomponent reactions for the synthesis of complex pyrrolidin-2-one derivatives, ethanol has emerged as a highly effective and green solvent. This guide has provided a comparative analysis based on available experimental data, along with detailed protocols and the underlying chemical principles. By carefully considering the factors discussed herein, researchers can optimize their reaction conditions, improve yields and selectivities, and align their synthetic practices with the principles of green chemistry.

References

  • Nguyen, T. H., et al. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journal of Organic Chemistry. [Link]

  • Dueñas-Deyá, A., et al. (2025). Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. ACS Omega. [Link]

  • Ahankar, H., et al. (2016). Synthesis of pyrrolidinone derivatives from aniline, an aldehyde and diethyl acetylenedicarboxylate in an ethanolic citric acid solution under ultrasound irradiation. Green Chemistry. [Link]

  • Yan, R., et al. (2012). Four-component reaction of cyclic amines, 2-aminobenzothiazole, aromatic aldehydes and acetylenedicarboxylate. ResearchGate. [Link]

  • Dueñas-Deyá, A., et al. (2025). Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. PubMed. [Link]

  • Ahankar, H., et al. (2016). Synthesis of pyrrolidinone derivatives from aniline, an aldehyde and diethyl acetylenedicarboxylate in an ethanolic citric acid solution under ultrasound irradiation. Green Chemistry. [Link]

  • Antonchick, A. P., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Molecules. [Link]

  • Hakimi, S. M., et al. (2017). Effect of different solvents for the yield of compound 5d. ResearchGate. [Link]

  • Antonchick, A. P., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. ResearchGate. [Link]

  • Al-Mulla, A. (2017). Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. White Rose eTheses Online. [Link]

  • Dueñas-Deyá, A., et al. (2025). Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. ResearchGate. [Link]

  • Al-Amiery, A. A., et al. (2020). Synthesis of Some New Derivatives of Pyrrolidine-2-one and Studying Their Antibacterial Potentials. ResearchGate. [Link]

  • Bogdal, D., et al. (2000). Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation. Molecules. [Link]

  • Bogdal, D., et al. (2025). Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation. ResearchGate. [Link]

  • Burgess, L. E., & Meyers, A. I. (1995). STUDIES ON THE ALKYLATION OF CHIRAL, NON-RACEMIC, TRICYCLIC PYRROLIDINONES. HETEROCYCLES. [Link]

Sources

Comparative

structure-activity relationship (SAR) of pyrrolidinone analogs

Topic: Structure-Activity Relationship (SAR) of Pyrrolidinone Analogs: A Comparative Guide to SV2A Ligands Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Profession...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Structure-Activity Relationship (SAR) of Pyrrolidinone Analogs: A Comparative Guide to SV2A Ligands Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

From Levetiracetam to Brivaracetam: Optimizing the SV2A Pharmacophore

Executive Summary: The Pyrrolidinone Scaffold

The 2-pyrrolidinone (gamma-lactam) ring represents a "privileged scaffold" in medicinal chemistry, capable of presenting ligands to diverse biological targets including AMPA receptors, N-type calcium channels, and most notably, Synaptic Vesicle Protein 2A (SV2A).

This guide focuses on the critical structure-activity relationship (SAR) evolution from the prototype Levetiracetam (LEV) to the third-generation analog Brivaracetam (BRV) . By analyzing the transition from a simple acetamide derivative to a complex 4-substituted system, we illustrate how subtle steric and stereochemical modifications drive a 15-to-30-fold increase in target affinity and therapeutic potency.

Comparative Analysis: Levetiracetam vs. Brivaracetam[1][2]

The primary driver of efficacy in this class is the affinity for SV2A, a vesicle membrane glycoprotein essential for neurotransmitter release.[1]

The SAR Evolution

The core pharmacophore requires an (S)-configured


-ethyl-acetamide side chain attached to the pyrrolidinone nitrogen. The breakthrough in potency came from exploring the 4-position of the lactam ring.
FeatureLevetiracetam (LEV) Brivaracetam (BRV) SAR Implication
Structure Unsubstituted pyrrolidinone ring4-n-propyl substituted ringHydrophobic bulk at C4 fills a specific lipophilic pocket in SV2A.
Stereochemistry (S)-enantiomer (essential)(2S, 4R) -diastereomerThe (4R) configuration aligns the propyl chain for optimal van der Waals contact.
SV2A Affinity (

)
~600 nM (Moderate)~30 nM (High)20x higher affinity correlates with higher potency in seizure models.
Lipophilicity (LogP) -0.6 (Hydrophilic)1.0 (Lipophilic)Propyl group increases LogP, accelerating blood-brain barrier (BBB) penetration.
Selectivity SV2A + AMPA/Ca2+ channelsHighly Selective for SV2A Structural optimization reduced off-target interactions.
Visualization: SAR Logic Map

The following diagram illustrates the structural logic governing the potency shift.

SAR_Logic cluster_0 Stereochemistry Criticality Scaffold 2-Pyrrolidinone Core N_Sub N1-Substitution (alpha-ethyl-acetamide) Scaffold->N_Sub Essential for Activity C4_Sub C4-Substitution (n-propyl group) Scaffold->C4_Sub Optimization Zone Potency High Potency (SV2A Affinity) N_Sub->Potency Base Affinity (Levetiracetam) Stereo1 (S)-config at N1 REQUIRED N_Sub->Stereo1 C4_Sub->Potency 15-30x Increase (Brivaracetam) Stereo2 (4R)-config at C4 OPTIMAL C4_Sub->Stereo2

Caption: SAR map showing how the C4-propyl modification acts as a potency multiplier on the base Levetiracetam scaffold.

Experimental Protocols

To validate these SAR claims, reproducible synthesis and binding assays are required. The following protocols are adapted from high-impact medicinal chemistry literature.

Protocol A: Stereoselective Synthesis of Brivaracetam (Lactone Route)

Objective: Synthesize (2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl]butanamide with high enantiomeric purity. This route avoids difficult chiral separations of the final product by using chiral precursors.

Reagents:

  • (R)-4-propyldihydrofuran-2(3H)-one (Chiral Lactone precursor)

  • (S)-2-aminobutanamide (Chiral Amine source)[2]

  • Thionyl chloride (

    
    ) / Trimethylsilyl iodide (TMSI)
    
  • Anhydrous Toluene

Workflow:

  • Ring Opening: Treat (R)-4-propyldihydrofuran-2(3H)-one with TMSI or

    
     to open the lactone ring, generating the corresponding 
    
    
    
    -halo ester/acid intermediate.
  • Activation: Convert the carboxylic acid terminus to an acyl chloride using

    
     (if using the acid intermediate).
    
  • Cyclization: React the activated intermediate with (S)-2-aminobutanamide in anhydrous toluene at reflux.

    • Mechanism:[1][3][4][5][6] The amine attacks the acyl chloride to form an amide, followed by intramolecular displacement of the alkyl halide by the amide nitrogen to close the pyrrolidinone ring.

  • Purification: Recrystallize from isopropyl acetate to ensure >99% diastereomeric excess (de).

Synthesis_Workflow Step1 Start: (R)-4-propyldihydrofuran-2(3H)-one (Chiral Lactone) Step2 Ring Opening (TMSI or HBr/AcOH) Step1->Step2 Step3 Intermediate: Gamma-halo derivative Step2->Step3 Step4 Cyclization Reaction + (S)-2-aminobutanamide Reflux in Toluene Step3->Step4 Step5 Product: Brivaracetam (2S, 4R configuration) Step4->Step5 Intramolecular Alkylation

Caption: Stereoselective synthesis workflow converting a chiral lactone to the Brivaracetam scaffold.

Protocol B: SV2A Radioligand Binding Assay

Objective: Determine the binding affinity (


) of pyrrolidinone analogs using 

ucb 30889, a high-affinity ligand for the SV2A protein.

Materials:

  • Source Tissue: Rat cerebral cortex membranes (rich in SV2A).[7]

  • Radioligand:

    
    ucb 30889 (Specific activity ~30-60 Ci/mmol).
    
  • Buffer: 50 mM Tris-HCl (pH 7.4), 2 mM

    
    .
    
  • Nonspecific Control: 1 mM Levetiracetam (to define nonspecific binding).[8]

Step-by-Step Procedure:

  • Membrane Prep: Homogenize rat cortex in ice-cold Tris-sucrose buffer. Centrifuge at 1,000 x g (remove debris), then supernate at 20,000 x g (20 min) to pellet crude membranes. Resuspend in assay buffer to ~0.2 mg protein/mL.

  • Incubation: In a 96-well plate, combine:

    • 150

      
      L Membrane suspension.[9]
      
    • 50

      
      L 
      
      
      
      ucb 30889 (Final conc. ~2 nM).
    • 50

      
      L Test compound (e.g., Brivaracetam) at varying concentrations (
      
      
      
      to
      
      
      M).
  • Equilibrium: Incubate at 4°C for 120 minutes. (Low temperature prevents ligand degradation and receptor internalization).

  • Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethyleneimine to reduce nonspecific binding).

  • Quantification: Wash filters 3x with ice-cold buffer. Count radioactivity via liquid scintillation spectroscopy.[9][10]

  • Analysis: Plot competitive binding curves. Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Mechanistic Insight: The SV2A Interaction

Unlike traditional anticonvulsants that block ion channels directly, pyrrolidinone analogs modulate SV2A , a glycoprotein integral to the synaptic vesicle membrane.

  • Mechanism: SV2A regulates the "priming" of vesicles for fusion. Binding of LEV/BRV is believed to stabilize a specific conformation of SV2A that reduces the availability of vesicles for high-frequency release, thereby dampening epileptic bursts without affecting normal neurotransmission.

  • Kinetic Difference: Brivaracetam enters the brain faster (minutes vs. hours) and occupies SV2A sites more completely at lower doses due to its higher lipophilicity and affinity.

References

  • Kenda, B. M., et al. (2004).[3] "Discovery of 4-substituted pyrrolidone butanamides as new agents with significant antiepileptic activity."[1][3] Journal of Medicinal Chemistry.

  • Lambeng, N., et al. (2005).[11] "Characterization of [3H]ucb 30889 binding to synaptic vesicle protein 2A in the rat spinal cord." European Journal of Pharmacology.

  • Lynch, B. A., et al. (2004). "The synaptic vesicle protein SV2A is the binding site for the antiepileptic drug levetiracetam."[1][7][12][13][14] Proceedings of the National Academy of Sciences.

  • Sargentini-Maier, M. L., et al. (2008). "Pharmacokinetics and metabolism of the new antiepileptic drug brivaracetam." Drug Metabolism and Disposition.

  • BenchChem Application Notes. (2025). "Comparative Efficacy of Levetiracetam and Brivaracetam on SV2A Binding."

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one

As a Senior Application Scientist, I frequently observe laboratories treating advanced functionalized solvents with the same casual protocols used for common reagents like ethanol or acetone. When handling highly special...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently observe laboratories treating advanced functionalized solvents with the same casual protocols used for common reagents like ethanol or acetone. When handling highly specialized lipophilic derivatives such as 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one , this is a critical operational error.

To ensure laboratory safety and operational integrity, this guide provides a self-validating, mechanistic approach to selecting Personal Protective Equipment (PPE) and executing safe handling procedures for this specific compound.

Mechanistic Toxicology: The "Why" Behind the Hazard

To understand the stringent PPE requirements for 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one, we must first analyze its molecular architecture. This compound merges two highly hazardous functional features:

  • The Pyrrolidone Core: Like its simpler analogue N-methyl-2-pyrrolidone (NMP), the lactam ring acts as a powerful polar aprotic solvent. It readily solvates polymer chains, leading to the rapid degradation of standard laboratory elastomers [1].

  • The 1-(Pentyloxy)ethyl Moiety: This ether-linked pentyl chain drastically increases the molecule's lipophilicity (log P).

The Synergistic Threat: When exposed to human skin, the pyrrolidone ring intercalates with the polar head groups of the stratum corneum, while the lipophilic tail disrupts the highly ordered hydrophobic lipid bilayers. This makes the chemical an exceptionally potent chemical permeation enhancer (CPE) [3]. If standard nitrile gloves are used, the solvent will rapidly swell the polymer, break through the barrier, and carry itself—along with any dissolved hazardous solutes—directly into systemic circulation [2].

Permeation cluster_nitrile Standard Nitrile/Latex cluster_butyl Butyl Rubber / EVOH Chem 1-[1-(Pentyloxy)ethyl] pyrrolidin-2-one Nitrile Polymer Chain Solvation & Swelling Chem->Nitrile Butyl Chemical Barrier Intact Chem->Butyl SC_Disrupt Stratum Corneum Lipid Disruption Nitrile->SC_Disrupt Systemic Rapid Systemic Absorption SC_Disrupt->Systemic Safe Safe Handling Maintained Butyl->Safe

Fig 1: Mechanistic pathway of glove degradation and skin permeation vs. effective barrier protection.

Personal Protective Equipment (PPE) Matrix

Because 1-[1-(Pentyloxy)ethyl]pyrrolidin-2-one is a permeation enhancer that destroys standard cross-linked elastomers, PPE selection must be deliberate and verified [2].

PPE CategoryRecommended MaterialUnacceptable MaterialsMechanistic Rationale
Hand Protection Butyl Rubber or EVOH Laminate (e.g., Silver Shield®)Nitrile, Latex, Neoprene, PVCPyrrolidones act as aprotic solvents that rapidly solvate and swell standard nitrile/latex chains, causing breakthrough in under 5 minutes.
Eye Protection Indirect vented chemical splash goggles + Face shieldStandard safety glassesPrevents vapor condensation in the eyes and provides a physical barrier against highly penetrating splashes.
Body Protection Tychem® suit or Butyl apron over a standard lab coatExposed woven cottonCotton absorbs the solvent, holding the permeation enhancer directly against the skin, accelerating systemic absorption.
Respiratory NIOSH-approved half-mask with Organic Vapor (OV) cartridgesN95 / Particulate masksWhile it has a high boiling point, active manipulation or aerosolization generates hazardous vapors that bypass particulate filters.

Standard Operating Procedure: Handling & Execution

To ensure a self-validating safety system, execute the following step-by-step methodology when handling this chemical.

Step 1: Environmental Verification

  • Action: Conduct all operations inside a certified chemical fume hood.

  • Validation: Verify the face velocity is actively reading between 0.4 and 0.6 m/s (80–120 fpm). Do not rely solely on the annual inspection sticker; check the digital monitor.

Step 2: Material Compatibility Check

  • Action: Select only glass, PTFE (Teflon), or high-density polyethylene (HDPE) labware.

  • Validation: Remove all polystyrene (PS) or polycarbonate (PC) serological pipettes and tubes from the workspace. The aprotic nature of the pyrrolidone ring will instantly melt/cloud these plastics, ruining your experiment and causing a spill.

Step 3: PPE Donning and Integrity Testing

  • Action: Don butyl rubber gloves.

  • Validation: Perform a pneumatic integrity test (trap air in the glove and roll the cuff down to pressurize the fingers) to check for micro-pinholes before touching the reagent bottle.

Step 4: Chemical Transfer

  • Action: Use a glass syringe with a stainless steel needle or a PTFE-lined pipette for volumetric transfers. Keep the reagent bottle capped immediately after withdrawal to prevent atmospheric moisture absorption (pyrrolidones are highly hygroscopic).

Spill Response & Disposal Plan

In the event of a spill, the primary objective shifts from experimental execution to immediate containment, as the vapor pressure and skin-penetrating properties pose an acute exposure risk [1].

Immediate Containment Workflow
  • Evacuate and Isolate: Immediately alert personnel and evacuate the immediate vicinity. Ensure the fume hood sash is lowered to maximize exhaust pull, or increase room ventilation if the spill is outside a hood.

  • Don Spill-Response PPE: Responders must equip Butyl rubber gloves, chemical splash goggles, and an OV-cartridge respirator before approaching the spill zone.

  • Neutralization via Absorption: Do NOT use combustible absorbents like sawdust or paper towels. Deploy inert, inorganic absorbents such as vermiculite, dry sand, or specialized universal spill pads.

  • Mechanical Collection: Use non-sparking polypropylene or PTFE scoops to collect the saturated absorbent.

  • Sealing and Disposal: Transfer the waste into a rigid HDPE or glass wide-mouth container. Seal tightly and label as "Hazardous Organic Waste: Contains Pyrrolidone Derivatives."

Spill Detect Spill Detected Evacuate Evacuate & Ventilate Detect->Evacuate PPE Don Butyl Gloves & OV Respirator Evacuate->PPE Contain Contain with Inert Absorbent PPE->Contain Collect Collect in HDPE/Glass Container Contain->Collect Dispose Hazardous Waste Disposal Collect->Dispose

Fig 2: Step-by-step operational workflow for containment and disposal of pyrrolidone solvent spills.

References

  • National Institutes of Health (NIH) / PubChem. "N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - Toxicity and Solvent Properties." PubChem Database. Available at:[Link]

  • US Environmental Protection Agency (EPA). "Fact Sheet: N-Methylpyrrolidone (NMP) - Glove Compatibility and Safety Guidelines." Assessing and Managing Chemicals under TSCA. Available at:[Link]

  • ResearchGate. "Pyrrolidones as Penetration Enhancers - Mechanisms of Stratum Corneum Lipid Disruption." Scientific Publications. Available at:[Link]

© Copyright 2026 BenchChem. All Rights Reserved.